17-Methylhenicosanoyl-CoA

Core Science & Biosynthesis

The Biological Significance of 17-Methylhenicosanoyl-CoA: An In-depth Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

17-Methylhenicosanoyl-CoA is a long-chain, methyl-branched fatty acyl-coenzyme A thioester. While specific research on this molecule is limited, its structural characteristics suggest a significant role in several biological processes, primarily inferred from the well-documented functions of other very long-chain fatty acids (VLCFAs) and branched-chain fatty acids (BCFAs). This guide synthesizes the current understanding of related molecules to project the biological significance of 17-Methylhenicosanoyl-CoA, focusing on its probable metabolism, its role in cellular signaling, and its potential impact on membrane biology. This document is intended to serve as a foundational resource to stimulate further targeted research.

Introduction

17-Methylhenicosanoyl-CoA is the activated form of 17-methylhenicosanoic acid, a 22-carbon saturated fatty acid with a methyl group at the 17th carbon position. The presence of a coenzyme A (CoA) group signifies its involvement in metabolic pathways. Due to its considerable chain length and methyl branching, it is classified as a very long-chain branched fatty acid. The biological roles of such molecules are often multifaceted, ranging from structural components of cellular membranes to signaling molecules that regulate gene expression. This guide will explore the inferred biological significance of 17-Methylhenicosanoyl-CoA by examining the established principles of VLCFA and BCFA metabolism and function.

Inferred Metabolic Pathway of 17-Methylhenicosanoyl-CoA

Based on its structure, 17-Methylhenicosanoyl-CoA is likely metabolized in peroxisomes, as the degradation of VLCFAs and BCFAs primarily occurs in these organelles. The beta-oxidation of straight-chain fatty acids in mitochondria is not equipped to handle such large and sterically hindered molecules.

The metabolism would proceed through a series of enzymatic reactions analogous to the beta-oxidation of other VLCFAs. However, the methyl branch may necessitate the involvement of additional enzymes. The general steps are outlined below:

• Acyl-CoA Oxidase: The process is initiated by an acyl-CoA oxidase, which introduces a double bond.

• Hydratase and Dehydrogenase Activities: A multifunctional enzyme then hydrates the double bond and oxidizes the resulting hydroxyl group.

• Thiolase: Finally, a thiolase cleaves the molecule to release acetyl-CoA and a chain-shortened acyl-CoA, which can undergo further rounds of oxidation.

The methyl group at the 17-position is distant from the carboxyl end, suggesting that several cycles of beta-oxidation can occur before the branch is encountered. Once the chain is shortened sufficiently, the methyl group might be handled by specific enzymes, or the remaining branched-chain acyl-CoA could be further metabolized through alternative pathways or incorporated into complex lipids.

The Definitive Guide to the Structural Elucidation of 17-Methylhenicosanoyl-CoA

A Technical Whitepaper for Researchers and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the methodologies and analytical techniques required for the structural elucidation of the novel long-chain branched fatty acyl-coenzyme A, 17-Methylhenicosanoyl-CoA. While direct literature on this specific molecule is not available, this document outlines a robust, scientifically-grounded workflow based on established principles of organic synthesis, chromatography, mass spectrometry, and nuclear magnetic resonance spectroscopy. This guide is intended to serve as a foundational resource for researchers engaged in the synthesis, characterization, and biological investigation of novel lipid molecules. We present detailed, step-by-step experimental protocols, predicted analytical data in tabular format for easy reference, and logical workflow diagrams to facilitate a thorough understanding of the structure elucidation process.

Introduction

Long-chain fatty acyl-CoAs are pivotal intermediates in a myriad of metabolic pathways, including fatty acid metabolism and cellular signaling. The introduction of branching in the fatty acid chain can significantly alter the molecule's physical and biological properties. 17-Methylhenicosanoyl-CoA, a 22-carbon fatty acyl-CoA with a methyl branch at the ω-5 position, represents a novel lipid entity with potential roles in various physiological and pathological processes. Its structural confirmation is a prerequisite for any further biological investigation. This guide provides a hypothetical, yet scientifically rigorous, pathway to its synthesis and complete structural characterization.

Synthesis of 17-Methylhenicosanoyl-CoA

The synthesis of 17-Methylhenicosanoyl-CoA can be approached in two main stages: the synthesis of the free fatty acid, 17-methylhenicosanoic acid, followed by its activation to the corresponding CoA thioester.

Synthesis of 17-Methylhenicosanoic Acid

A plausible synthetic route for 17-methylhenicosanoic acid involves the use of a Grignard reagent and an appropriate electrophile to construct the carbon skeleton, followed by oxidation to the carboxylic acid.

Experimental Protocol: Synthesis of 17-Methylhenicosanoic Acid

• Preparation of the Grignard Reagent: 1-bromo-15-methylnonadecane is reacted with magnesium turnings in anhydrous diethyl ether under an inert atmosphere (e.g., argon) to form the Grignard reagent, (15-methylnonadecyl)magnesium bromide.

• Carbonation: The Grignard reagent is then carboxylated by pouring it over crushed dry ice (solid CO2).

• Acidification and Extraction: The reaction mixture is quenched with aqueous HCl to protonate the carboxylate. The resulting 17-methylhenicosanoic acid is then extracted with an organic solvent such as diethyl ether.

• Purification: The crude product is purified by flash column chromatography on silica (B1680970) gel using a hexane/ethyl acetate (B1210297) gradient.

Activation to 17-Methylhenicosanoyl-CoA

The activation of the synthesized fatty acid to its CoA thioester is typically achieved enzymatically.[1][2][3][4][5]

Experimental Protocol: Enzymatic Synthesis of 17-Methylhenicosanoyl-CoA

• Reaction Setup: In a reaction vessel, dissolve 17-methylhenicosanoic acid in a suitable buffer (e.g., Tris-HCl, pH 7.5) containing ATP, coenzyme A (CoASH), and MgCl2.

• Enzyme Addition: Initiate the reaction by adding a long-chain acyl-CoA synthetase.

• Incubation: Incubate the reaction mixture at 37°C for 2-4 hours.

• Quenching and Purification: The reaction is quenched by the addition of acetic acid. The product, 17-Methylhenicosanoyl-CoA, is then purified by reversed-phase high-performance liquid chromatography (RP-HPLC).

Purification and Analysis by HPLC

RP-HPLC is a powerful technique for the purification and analysis of long-chain fatty acyl-CoAs.[6][7][8]

Experimental Protocol: RP-HPLC Purification of 17-Methylhenicosanoyl-CoA

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase A: 75 mM KH2PO4, pH 4.9.[6][7]

• Mobile Phase B: Acetonitrile.[6][7]

• Gradient: A linear gradient from 40% B to 100% B over 30 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV absorbance at 260 nm (for the adenine (B156593) base of CoA).[6]

• Fraction Collection: Fractions corresponding to the major peak are collected, pooled, and lyophilized.

Structure Elucidation by Mass Spectrometry

Electrospray ionization tandem mass spectrometry (ESI-MS/MS) is an indispensable tool for the structural characterization of fatty acyl-CoAs.[9]

Experimental Protocol: ESI-MS/MS Analysis of 17-Methylhenicosanoyl-CoA

• Instrumentation: A quadrupole time-of-flight (Q-TOF) or triple quadrupole mass spectrometer equipped with an ESI source.

• Sample Infusion: The purified 17-Methylhenicosanoyl-CoA is dissolved in a suitable solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid) and infused into the mass spectrometer.

• Full Scan MS: Acquire a full scan mass spectrum in positive ion mode to determine the mass of the molecular ion ([M+H]+).

• Tandem MS (MS/MS): Select the [M+H]+ ion for collision-induced dissociation (CID) to generate fragment ions.

Predicted Mass Spectrometry Data

Ion	Predicted m/z	Description
[M+H]+	1126.7	Protonated molecular ion
[M+Na]+	1148.7	Sodiated molecular ion
Fragment 1	808.5	Loss of the fatty acyl chain
Fragment 2	507.3	Adenosine 3',5'-diphosphate
Fragment 3	428.1	3'-phospho-ADP minus H2O
Fragment 4	348.1	Adenosine monophosphate
Fragment 5	136.1	Adenine

Structure Confirmation by NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule.[10][11][12][13]

Experimental Protocol: NMR Analysis of 17-Methylhenicosanoyl-CoA

• Sample Preparation: The lyophilized 17-Methylhenicosanoyl-CoA is dissolved in a deuterated solvent such as D2O or CD3OD.

• Spectra Acquisition: 1H NMR, 13C NMR, and 2D correlation spectra (e.g., COSY, HSQC) are acquired on a high-field NMR spectrometer (e.g., 500 MHz or higher).

Predicted ¹H NMR Data

Proton(s)	Predicted Chemical Shift (ppm)	Multiplicity	Integration
Adenine H-8	~8.5	s	1H
Adenine H-2	~8.2	s	1H
Ribose H-1'	~6.1	d	1H
-CH2-S-	~3.1	t	2H
α-CH2	~2.8	t	2H
β-CH2	~1.6	m	2H
-(CH2)n-	~1.2-1.4	m	~30H
-CH(CH3)-	~1.5	m	1H
-CH3 (branch)	~0.85	d	3H
Terminal -CH3	~0.88	t	3H

Predicted ¹³C NMR Data

Carbon(s)	Predicted Chemical Shift (ppm)
C=O (Thioester)	~200
Adenine C-4	~157
Adenine C-2	~153
Adenine C-6	~150
Adenine C-8	~142
Adenine C-5	~120
Ribose C-1'	~88
-CH2-S-	~35
α-CH2	~43
β-CH2	~25
-(CH2)n-	~29-32
-CH(CH3)-	~34
-CH3 (branch)	~19
Terminal -CH3	~14

Visualizations

Workflow for Structure Elucidation

Caption: Workflow for the synthesis, purification, and structural elucidation of 17-Methylhenicosanoyl-CoA.

ESI-MS/MS Fragmentation of 17-Methylhenicosanoyl-CoA

Caption: Predicted ESI-MS/MS fragmentation pattern for 17-Methylhenicosanoyl-CoA in positive ion mode.

Conclusion

The structural elucidation of novel lipid molecules like 17-Methylhenicosanoyl-CoA is a multi-faceted process that relies on the synergistic application of organic synthesis, advanced chromatographic separation, and high-resolution spectroscopic techniques. This guide provides a comprehensive and practical framework for researchers to confidently approach the synthesis and characterization of this and other long-chain branched fatty acyl-CoAs. The detailed protocols and predicted data serve as a valuable reference, enabling the unambiguous confirmation of the molecular structure, which is a critical step towards understanding its biological function.

References

• 1. Fatty Acids -- Fatty Acid Activation: Answer [library.med.utah.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. microbenotes.com [microbenotes.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. How are fatty acids activated? | AAT Bioquest [aatbio.com]
• 6. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]
• 9. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. aocs.org [aocs.org]
• 11. A high-resolution 13C NMR approach for profiling fatty acid unsaturation in lipid extracts and in live Caenorhabditiselegans - PMC [pmc.ncbi.nlm.nih.gov]
• 12. magritek.com [magritek.com]
• 13. youtube.com [youtube.com]

The Enigmatic Presence of 17-Methylhenicosanoyl-CoA in the Biological Realm: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

17-Methylhenicosanoyl-CoA, a long-chain branched acyl-Coenzyme A (CoA) derivative, remains an elusive molecule within the vast landscape of known natural products. Extensive database searches and literature reviews do not indicate a known natural occurrence or a characterized biosynthetic pathway for this specific molecule. However, the fundamental principles of fatty acid biosynthesis and metabolism in various organisms allow for the postulation of a putative pathway for its formation. This technical guide provides an in-depth exploration of the theoretical biosynthesis of 17-Methylhenicosanoyl-CoA, drawing parallels with established pathways for branched and very-long-chain fatty acid synthesis. Furthermore, we present a comprehensive overview of the experimental methodologies and analytical techniques that would be essential for the identification, characterization, and quantification of this and similar novel acyl-CoA molecules. This document is intended to serve as a valuable resource for researchers in the fields of biochemistry, natural product discovery, and drug development who are interested in the exploration of novel lipid metabolites.

Introduction to Branched and Very-Long-Chain Fatty Acyl-CoAs

Coenzyme A (CoA) is a ubiquitous and essential cofactor in all domains of life, playing a central role in numerous metabolic pathways, including the synthesis and degradation of fatty acids and the Krebs cycle.[1][2] Fatty acids are activated to their CoA thioesters, known as acyl-CoAs, to be metabolically competent.[3][4] While straight-chain fatty acids are the most common, many organisms also synthesize branched-chain fatty acids (BCFAs) and very-long-chain fatty acids (VLCFAs).

BCFAs, such as those with iso and anteiso branching, are crucial components of the cell membranes of many bacteria, influencing membrane fluidity and permeability.[1] Their biosynthesis typically initiates from branched-chain alpha-keto acids derived from amino acids like valine, leucine, and isoleucine.[1][5]

VLCFAs, defined as fatty acids with 22 or more carbon atoms, are essential molecules in eukaryotes, involved in various physiological processes, including the formation of sphingolipids, skin barrier function, and myelin maintenance.[2][6] The elongation of long-chain fatty acids to VLCFAs is carried out by a multi-enzyme complex in the endoplasmic reticulum.[6][7]

Putative Biosynthesis of 17-Methylhenicosanoic Acid

The structure of 17-Methylhenicosanoic acid, a 22-carbon fatty acid with a methyl branch at position 17, suggests a biosynthetic origin involving both branched-chain initiation and subsequent elongation. While no organism is definitively known to produce this specific molecule, a hypothetical pathway can be constructed based on known enzymatic reactions.

Initiation of the Branched Chain

The biosynthesis would likely commence with a branched-chain starter unit. In many bacteria, branched-chain acyl-CoAs such as isobutyryl-CoA (derived from valine), isovaleryl-CoA (from leucine), or 2-methylbutyryl-CoA (from isoleucine) serve as primers for the fatty acid synthase (FAS) system.[8] For the synthesis of a fatty acid with a methyl group at an odd-numbered carbon (from the carboxyl end), an anteiso starter unit, 2-methylbutyryl-CoA, would be a plausible primer. However, for a methyl branch at position 17 of a 22-carbon chain, this would imply an unusual starter.

A more likely scenario for a methyl branch far from the carboxyl group in a VLCFA involves the action of a methyltransferase on a long-chain fatty acid precursor. S-adenosyl methionine (SAM) is the common methyl donor for such reactions.

Elongation to a Very-Long-Chain Fatty Acid

Following the initial priming step, the fatty acid chain would be elongated by the fatty acid synthase (FAS) system. In bacteria, the Type II FAS system would sequentially add two-carbon units from malonyl-ACP. In eukaryotes, a similar elongation up to C16 or C18 would be carried out by the Type I FAS.

Further elongation to a C22 fatty acid (henicosanoic acid is C21, but the methyl group makes it a derivative of a C22 chain in terms of length) would be performed by the VLCFA elongase complex located in the endoplasmic reticulum.[6][7] This complex consists of four key enzymes that catalyze a cycle of condensation, reduction, dehydration, and a second reduction, adding two carbons in each cycle.[7] Mammals possess a family of seven elongase enzymes (ELOVL1-7), each with specificity for different chain lengths and saturation levels of the acyl-CoA substrate.[9]

The following diagram illustrates a putative biosynthetic pathway for 17-methylhenicosanoic acid, which would then be activated to its CoA ester.

Caption: Putative biosynthetic pathway for 17-Methylhenicosanoyl-CoA.

Activation to 17-Methylhenicosanoyl-CoA

The final step in the biosynthesis is the activation of the free fatty acid to its CoA ester. This is an ATP-dependent reaction catalyzed by an acyl-CoA synthetase (also known as fatty acid thiokinase).[10] The reaction proceeds in two steps, forming an acyl-AMP intermediate before the acyl group is transferred to coenzyme A.[4]

Experimental Protocols for the Identification and Characterization of Novel Acyl-CoAs

The investigation of a novel acyl-CoA like 17-Methylhenicosanoyl-CoA requires a systematic approach involving extraction, purification, and analysis.

Extraction of Acyl-CoAs from Biological Samples

Acyl-CoAs are typically present in low abundance and are susceptible to degradation.[11] A robust extraction method is crucial for their analysis.

• Objective: To extract acyl-CoAs from tissues or cells while minimizing degradation.

• Protocol:

  • Flash-freeze the biological sample in liquid nitrogen to quench metabolic activity.

  • Homogenize the frozen sample in an acidic extraction buffer (e.g., 2.5 M phosphoric acid) to precipitate proteins and inactivate acyl-CoA hydrolases.

  • Add an organic solvent, such as a mixture of acetonitrile (B52724) and isopropanol, to further precipitate proteins and solubilize the acyl-CoAs.[12]

  • Centrifuge the mixture to pellet the precipitated material.

  • Collect the supernatant containing the acyl-CoAs.

Purification of Acyl-CoAs

Solid-phase extraction (SPE) is a common method for purifying and concentrating acyl-CoAs from the crude extract.[12]

• Objective: To purify and concentrate acyl-CoAs from the crude extract.

• Protocol:

  • Condition an anion-exchange SPE cartridge with an appropriate solvent.

  • Load the supernatant from the extraction step onto the SPE cartridge. The negatively charged phosphate (B84403) groups of the CoA moiety will bind to the stationary phase.

  • Wash the cartridge with a series of solvents to remove interfering substances.

  • Elute the acyl-CoAs with a buffered solution containing a high salt concentration or a change in pH.

Analysis of Acyl-CoAs by Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is the gold standard for the identification and quantification of acyl-CoAs due to its high sensitivity and specificity.[11][13]

• Objective: To separate, identify, and quantify individual acyl-CoA species.

• Protocol:

  • Chromatographic Separation:

    • Employ a reversed-phase liquid chromatography (RPLC) column (e.g., C18) to separate the acyl-CoAs based on the hydrophobicity of their acyl chains.

    • Use a gradient elution with a mobile phase consisting of an aqueous buffer (e.g., ammonium (B1175870) acetate) and an organic solvent (e.g., acetonitrile).

  • Mass Spectrometric Detection:

    • Utilize electrospray ionization (ESI) in positive ion mode for the detection of acyl-CoAs.

    • Perform tandem mass spectrometry (MS/MS) for structural elucidation. The fragmentation of the acyl-CoA molecule will produce characteristic product ions that can be used for identification. For quantitative analysis, multiple reaction monitoring (MRM) on a triple quadrupole mass spectrometer is often employed.[11]

The following diagram illustrates a general workflow for the analysis of acyl-CoAs.

Caption: General experimental workflow for acyl-CoA analysis.

Quantitative Data Presentation

As there is no reported quantitative data for the natural occurrence of 17-Methylhenicosanoyl-CoA, a data table cannot be provided at this time. Should this molecule be identified and quantified in future studies, the following table structure is recommended for clear presentation and comparison across different samples or conditions.

Organism/Tissue	Condition	17-Methylhenicosanoyl-CoA Concentration (pmol/mg protein)	Method of Quantification	Reference
[Organism Name]	[Experimental Condition 1]	[Value ± SD]	LC-MS/MS	[Citation]
[Organism Name]	[Experimental Condition 2]	[Value ± SD]	LC-MS/MS	[Citation]
[Tissue Type]	[Control]	[Value ± SD]	LC-MS/MS	[Citation]
[Tissue Type]	[Treatment]	[Value ± SD]	LC-MS/MS	[Citation]

Role in Drug Development

The roles of specific acyl-CoAs in disease are an active area of research. Altered acyl-CoA metabolism is associated with various metabolic disorders, including fatty acid oxidation disorders, obesity, diabetes, and cancer.[14] The identification of novel, rare acyl-CoAs like 17-Methylhenicosanoyl-CoA could lead to the discovery of new biomarkers for disease diagnosis and progression.[14] Furthermore, the enzymes involved in the biosynthesis of such unique fatty acids could represent novel targets for therapeutic intervention.

Conclusion

While the natural occurrence of 17-Methylhenicosanoyl-CoA remains to be established, our understanding of fatty acid metabolism provides a solid framework for proposing its biosynthetic pathway and for designing experiments to search for its existence. The methodologies outlined in this guide offer a comprehensive approach for the discovery and characterization of this and other novel acyl-CoA molecules. The exploration of such unique lipid metabolites holds significant potential for advancing our knowledge of cellular metabolism and for the development of new diagnostic and therapeutic strategies.

References

• 1. Biosynthesis of branched-chain fatty acids in Bacillus subtilis. A decarboxylase is essential for branched-chain fatty acid synthetase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Extending the story of very-long-chain fatty acid elongation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Fatty Acids -- Fatty Acid Activation: Answer [library.med.utah.edu]
• 4. How are fatty acids activated? | AAT Bioquest [aatbio.com]
• 5. Fatty acid synthesis - Wikipedia [en.wikipedia.org]
• 6. scispace.com [scispace.com]
• 7. researchgate.net [researchgate.net]
• 8. Frontiers | Biological Functions of ilvC in Branched-Chain Fatty Acid Synthesis and Diffusible Signal Factor Family Production in Xanthomonas campestris [frontiersin.org]
• 9. creative-biostructure.com [creative-biostructure.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Techniques for the Measurement of Molecular Species of Acyl-CoA in Plants and Microalgae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]
• 13. Acyl-CoA: What is and Analytical Methods - MetwareBio [metwarebio.com]
• 14. Acyl-CoA: Functions, Metabolism, and Analytical Methods - Creative Proteomics [creative-proteomics.com]

The Biosynthesis of Odd-Chain and Methyl-Branched Fatty Acids: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core biosynthetic pathways of odd-chain and methyl-branched fatty acids. It is designed to serve as a valuable resource for researchers in lipid metabolism, microbial engineering, and drug development. This guide details the enzymatic steps, precursor molecules, and regulatory mechanisms involved in the synthesis of these specialized lipids. Furthermore, it provides detailed experimental protocols for key analytical and genetic techniques, alongside quantitative data to support experimental design and interpretation.

Biosynthesis Pathways

The synthesis of odd-chain and methyl-branched fatty acids diverges from the canonical straight-chain, even-numbered fatty acid synthesis through the utilization of alternative primer molecules. The core elongation machinery, the Fatty Acid Synthase (FAS) complex, remains largely the same.

Odd-Chain Fatty Acid Biosynthesis

The biosynthesis of odd-chain fatty acids (OCFAs) is initiated by the use of propionyl-CoA as a primer instead of acetyl-CoA[1]. Propionyl-CoA is a three-carbon molecule that can be derived from several metabolic pathways, including the catabolism of certain amino acids (valine, isoleucine, methionine, and threonine), the beta-oxidation of odd-chain fatty acids themselves, and the metabolism of cholesterol[2][3][4].

Once propionyl-CoA is available, it is carboxylated to form methylmalonyl-CoA by propionyl-CoA carboxylase (PCC), a biotin-dependent enzyme[2][3]. In most organisms, methylmalonyl-CoA is then converted to succinyl-CoA by methylmalonyl-CoA mutase and enters the citric acid cycle[5][6]. However, for OCFA synthesis, propionyl-CoA directly primes the FAS pathway. The initial condensation reaction, catalyzed by β-ketoacyl-ACP synthase III (FabH), joins propionyl-CoA with a malonyl-ACP molecule[2][7]. Subsequent elongation cycles proceed with the addition of two-carbon units from malonyl-ACP, resulting in the synthesis of fatty acids with an odd number of carbon atoms, such as pentadecanoic acid (C15:0) and heptadecanoic acid (C17:0)[7][8]. The availability of propionyl-CoA is a key limiting factor for the large-scale production of OCFAs in microbial systems[9].

Biosynthesis of Odd-Chain Fatty Acids.

Methyl-Branched Fatty Acid Biosynthesis

Methyl-branched fatty acids (MBFAs) are synthesized through two primary routes, distinguished by the origin of the branched-chain primer.

The predominant pathway for MBFA synthesis in many bacteria, such as Bacillus subtilis, utilizes primers derived from the catabolism of branched-chain amino acids (BCAAs): valine, leucine, and isoleucine[10][11].

• Transamination: The first step involves the removal of the amino group from the BCAA by a branched-chain amino acid aminotransferase (BCAT), producing a branched-chain α-keto acid[12].

• Oxidative Decarboxylation: The resulting α-keto acid is then oxidatively decarboxylated by the branched-chain α-keto acid dehydrogenase (BCKAD) complex to form a branched-chain acyl-CoA primer[13][14].

  • α-ketoisovalerate (from valine) yields isobutyryl-CoA.

  • α-ketoisocaproate (from leucine) yields isovaleryl-CoA.

  • α-keto-β-methylvalerate (from isoleucine) yields 2-methylbutyryl-CoA.

• Initiation and Elongation: These branched-chain acyl-CoAs serve as primers for the FAS system. The FabH enzyme in these organisms exhibits a preference for these branched primers over acetyl-CoA[10][15]. Subsequent elongation with malonyl-ACP results in the formation of iso- and anteiso-branched fatty acids[10]. Iso-fatty acids have a methyl branch on the penultimate carbon, while anteiso-fatty acids have a methyl branch on the antepenultimate carbon.

Biosynthesis from Branched-Chain Amino Acids.

An alternative pathway for producing mid-chain methyl-branched fatty acids involves the incorporation of methylmalonyl-CoA during the elongation phase of fatty acid synthesis. In this pathway, the FAS complex utilizes methylmalonyl-ACP instead of, or in addition to, malonyl-ACP as the two-carbon (with a one-carbon branch) donor. This results in the introduction of a methyl group at various positions along the fatty acid chain. The availability of methylmalonyl-CoA, derived from propionyl-CoA via propionyl-CoA carboxylase, is a critical factor in this pathway.

Quantitative Data

The following tables summarize key quantitative data for enzymes involved in the biosynthesis of odd-chain and methyl-branched fatty acids, as well as production titers achieved in engineered microorganisms.

Table 1: Enzyme Kinetic Parameters

Enzyme	Organism	Substrate	Km	Vmax	Reference(s)
Propionyl-CoA Carboxylase (PCC)	Homo sapiens	Propionyl-CoA	0.29 mM	-	[2]
Bicarbonate	3.0 mM	-	[2]
ATP	0.08 mM	-	[3]
Acetyl-CoA/Propionyl-CoA Carboxylase	Metallosphaera sedula	Acetyl-CoA	0.06 mM	-	[16]
Propionyl-CoA	0.07 mM	-	[16]
ATP	0.04 mM	-	[16]
Bicarbonate	0.3 mM	-	[16]
Methylmalonyl-CoA Mutase (MUT)	Homo sapiens	Adenosylcobalamin	Increased 40-900 fold in mutants	0.2-100% of wild-type	[5]
β-Ketoacyl-ACP Synthase III (FabH)	Escherichia coli	Acetyl-CoA	0.3 ± 0.1 µM	-	[17]
Malonyl-CoA	2.5 ± 0.8 mM	5.9 ± 1.4 min-1	[17]
Branched-Chain α-Keto Acid Dehydrogenase Kinase	Rabbit (liver)	α-Ketoisocaproate	I40 = 0.065 mM	-	[18]
α-Keto-β-methylvalerate	I40 = 0.49 mM	-	[18]
α-Ketoisovalerate	I40 = 2.5 mM	-	[18]

Table 2: Production of Odd-Chain and Methyl-Branched Fatty Acids in Engineered Microorganisms

Product	Host Organism	Genetic Modifications	Titer/Yield	Reference(s)
Odd-Chain FFAs (C13, C15)	Escherichia coli	Overexpression of thioesterase, propionyl-CoA synthase, and β-ketoacyl-ACP synthase III	1205 mg/L	[15]
Odd-Chain FFAs (C11, C13, C15)	Escherichia coli	Overexpression of thioesterase and propionyl-CoA synthase	297 mg/L	[10]
Branched-Chain FFAs	Escherichia coli	Engineered lipoylation pathways	276 mg/L (85% of total FFAs)	[19]
Branched-Chain FFAs	Escherichia coli	Engineered BCAA pathway	181 mg/L (72% of total FFAs)	[19]

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of odd-chain and methyl-branched fatty acid biosynthesis.

Analysis of Fatty Acid Methyl Esters (FAMEs) by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol describes the preparation and analysis of FAMEs from bacterial cultures to determine the fatty acid profile.

Materials:

• Reagent 1 (Saponification): 45 g NaOH, 150 mL methanol, 150 mL distilled water[20].

• Reagent 2 (Methylation): 325 mL 6.0 N HCl, 275 mL methanol[20].

• Reagent 3 (Extraction): 200 mL hexane, 200 mL methyl tert-butyl ether[20].

• Reagent 4 (Base Wash): 10.8 g NaOH in 900 mL distilled water[20].

• Screw-cap glass tubes (13x100 mm) with Teflon-lined caps.

• Water bath or heating block.

• Clinical rotator.

• Centrifuge.

• GC-MS system with a suitable capillary column (e.g., Rxi-17Sil MS)[21].

Procedure:

• Harvesting Cells: Centrifuge a bacterial culture and collect the cell pellet.

• Saponification: Add 1.0 mL of Reagent 1 to the cell pellet in a glass tube. Securely cap the tube, vortex briefly, and heat in a boiling water bath for 30 minutes, with vigorous vortexing every 5-10 minutes[20]. Cool the tube to room temperature.

• Methylation: Add 2.0 mL of Reagent 2 to the cooled tube. Cap and vortex briefly. Heat at 80°C for 10 minutes[20]. Cool to room temperature.

• Extraction: Add 1.25 mL of Reagent 3 to the tube. Cap and mix by gentle tumbling for 10 minutes. Centrifuge to separate the phases. The top organic layer contains the FAMEs[20].

• Base Wash: Transfer the organic phase to a new tube. Add 3.0 mL of Reagent 4, cap, and tumble for 5 minutes.

• Sample Preparation for GC-MS: Transfer the top organic phase to a GC vial.

• GC-MS Analysis: Inject the sample into the GC-MS. Use a temperature program that allows for the separation of different FAMEs. For example, an initial temperature of 100°C held for 2 minutes, ramped to 180°C at 15°C/min, then to 250°C at 5°C/min, and finally to 320°C at 20°C/min. Mass spectra are recorded to identify the individual FAMEs based on their fragmentation patterns and retention times compared to standards.

Spectrophotometric Assay for Fatty Acid Synthase (FAS) Activity

This assay measures the activity of FAS by monitoring the consumption of NADPH at 340 nm.

Materials:

• Purified FAS enzyme.

• Assay Buffer: 0.1 M sodium phosphate (B84403) buffer, pH 7.0.

• Acetyl-CoA or propionyl-CoA (primer).

• Malonyl-CoA.

• NADPH.

• Spectrophotometer capable of reading at 340 nm.

Procedure:

• Prepare a reaction mixture in a cuvette containing Assay Buffer, a primer (acetyl-CoA or propionyl-CoA), and malonyl-CoA.

• Add NADPH to the mixture and measure the initial absorbance at 340 nm.

• Initiate the reaction by adding the purified FAS enzyme.

• Monitor the decrease in absorbance at 340 nm over time. The rate of NADPH consumption is directly proportional to the FAS activity.

• Calculate the specific activity of the enzyme based on the rate of absorbance change, the molar extinction coefficient of NADPH (6220 M-1cm-1), and the protein concentration.

Colorimetric Assay for Branched-Chain α-Keto Acid Dehydrogenase (BCKAD) Complex Activity

This assay measures the activity of the BCKAD complex by monitoring the production of NADH, which reduces a tetrazolium salt (INT) to a colored formazan (B1609692) product.

Materials:

• BCKAD Assay Kit (commercially available) or individual components.

• Tissue or cell lysate containing the BCKAD complex.

• Branched-chain α-keto acid substrate (e.g., α-ketoisovalerate).

• Cofactors (e.g., CoA, NAD+).

• INT (2-(4-iodophenyl)-3-(4-nitrophenyl)-5-phenyl-2H-tetrazolium).

• Microplate reader capable of reading absorbance at ~492 nm.

Procedure:

• Prepare the reaction mixture containing the assay buffer, cofactors, and INT.

• Add the tissue or cell lysate to the wells of a microplate.

• Initiate the reaction by adding the branched-chain α-keto acid substrate.

• Incubate the plate at the optimal temperature for the enzyme.

• Monitor the increase in absorbance at ~492 nm over time. The rate of formazan production is proportional to the BCKAD activity.

• Generate a standard curve using known concentrations of NADH to quantify the enzyme activity.

CRISPR-Cas9 Mediated Gene Knockout in Bacillus subtilis

This protocol provides a general workflow for creating a gene deletion in B. subtilis using the CRISPR-Cas9 system.

Materials:

• B. subtilis strain to be engineered.

• CRISPR-Cas9 editing plasmid containing the Cas9 nuclease gene and a guide RNA (gRNA) expression cassette.

• Repair template DNA containing homologous arms flanking the desired deletion site.

• Competent B. subtilis cells.

• Appropriate antibiotics for selection.

Procedure:

• Design gRNA: Design a gRNA that targets a specific site within the gene to be deleted.

• Construct Editing Plasmid: Clone the designed gRNA sequence into the CRISPR-Cas9 editing plasmid.

• Prepare Repair Template: Generate a DNA fragment (e.g., by PCR) that contains ~500-1000 bp of homology upstream and downstream of the target gene, effectively creating a "scar" sequence in place of the gene.

• Transformation: Co-transform the editing plasmid and the repair template into competent B. subtilis cells[18][22].

• Selection and Screening: Plate the transformed cells on selective media containing the appropriate antibiotic. Screen colonies by PCR to identify those with the desired gene deletion.

• Curing the Plasmid: Grow the mutant strain under conditions that lead to the loss of the editing plasmid (e.g., at a non-permissive temperature for a temperature-sensitive plasmid).

• Verification: Confirm the final genotype by PCR and DNA sequencing.

A General Experimental Workflow.

References

• 1. Frontiers | Substrate specificity of branched chain amino acid aminotransferases: The substitution of glycine to serine in the active site determines the substrate specificity for α-ketoglutarate [frontiersin.org]
• 2. Fatty acid synthesis in Escherichia coli and its applications towards the production of fatty acid based biofuels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Profiles of Odd- and Branched-Chain Fatty Acids and Their Correlations With Rumen Fermentation Parameters, Microbial Protein Synthesis, and Bacterial Populations Based on Pure Carbohydrate Incubation in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Propionyl-CoA - Wikipedia [en.wikipedia.org]
• 5. gcms.cz [gcms.cz]
• 6. portal.findresearcher.sdu.dk [portal.findresearcher.sdu.dk]
• 7. researchgate.net [researchgate.net]
• 8. Propionyl-Coa induced synthesis of even-chain-length fatty acids by fatty acid synthetase from Brevibacterium ammoniagenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Microbial production of odd-chain fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Frontiers | Role of fatty acids in Bacillus environmental adaptation [frontiersin.org]
• 11. Fatty acid-requiring mutant of bacillus subtilis defective in branched chain alpha-keto acid dehydrogenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Properties of Bacterial and Archaeal Branched-Chain Amino Acid Aminotransferases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Branched-chain alpha-keto acid dehydrogenase complex - Wikipedia [en.wikipedia.org]
• 14. escholarship.org [escholarship.org]
• 15. β-Ketoacyl-Acyl Carrier Protein Synthase III (FabH) Is a Determining Factor in Branched-Chain Fatty Acid Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Untitled Document [ucl.ac.uk]
• 17. Activity of fatty acid biosynthesis initiating ketosynthase FabH with acetyl/malonyl-oxa/aza(dethia)CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 18. CRISPR/Cas9 Editing of the Bacillus subtilis Genome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Identification of Pseudomonas sp. using fatty acid methyl ester (FAME) analysis [protocols.io]
• 20. researchgate.net [researchgate.net]
• 21. Characterizing Cellular Fatty Acid Methyl Ester (FAME) Profiles to Identify Bacteria Using Gas Chromatography [restek.com]
• 22. A Simplified Method for CRISPR-Cas9 Engineering of Bacillus subtilis - PMC [pmc.ncbi.nlm.nih.gov]

The Pivotal Role of 17-Methylhenicosanoyl-CoA in Modulating Membrane Fluidity: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This technical guide provides an in-depth exploration of 17-Methylhenicosanoyl-CoA and its function in biological membranes, primarily focusing on its role in modulating membrane fluidity. While direct experimental data on 17-Methylhenicosanoyl-CoA is limited, this guide extrapolates from the well-established principles of its parent class, the iso-branched-chain fatty acids (iso-BCFAs), to present a comprehensive overview of its expected biochemical and biophysical significance.

Introduction to Branched-Chain Fatty Acids and Membrane Dynamics

Cellular membranes are not static structures; they are dynamic, fluid mosaics essential for a multitude of cellular processes, including transport, signaling, and protein function. The fluidity of these membranes is meticulously regulated, in large part by the composition of their constituent phospholipid acyl chains.[1][2] In many organisms, particularly bacteria, branched-chain fatty acids (BCFAs) are key players in this regulation.[2][3]

BCFAs are characterized by one or more methyl branches along their acyl chain. They are broadly classified into two main series: iso and anteiso. Iso-BCFAs have a methyl group on the penultimate carbon atom from the methyl end, while anteiso-BCFAs have a methyl group on the antepenultimate carbon.[2][3] 17-Methylhenicosanoic acid, the fatty acid component of 17-Methylhenicosanoyl-CoA, is a long-chain iso-BCFA with a total of 22 carbon atoms.

The primary function of BCFAs in membranes is to increase fluidity.[4][5][6] The methyl branch disrupts the orderly, tight packing of the fatty acid chains that is characteristic of straight-chain saturated fatty acids.[7] This disruption reduces the van der Waals forces between adjacent acyl chains, thereby lowering the phase transition temperature of the membrane and maintaining a more fluid state, especially at lower temperatures.[7][8] This process of maintaining membrane fluidity in response to environmental changes is known as homeoviscous adaptation.[7]

The Expected Role of 17-Methylhenicosanoyl-CoA in Membrane Fluidity

As a coenzyme A (CoA) thioester, 17-Methylhenicosanoyl-CoA is the activated form of 17-methylhenicosanoic acid, primed for incorporation into phospholipids (B1166683) by acyltransferases. Once integrated into the membrane, the 17-methylhenicosanoyl chains are expected to contribute significantly to membrane fluidity.

The effect of BCFAs on membrane fluidity is well-documented. For instance, membranes composed of phospholipids with branched-chain fatty acids exhibit a lower gel-to-liquid crystalline phase transition temperature compared to their straight-chain counterparts.[1][9][10] While anteiso-fatty acids are generally more effective at fluidizing membranes than iso-fatty acids, the presence of the iso-methyl branch in 17-methylhenicosanoic acid will still introduce a significant steric hindrance to chain packing.[9][10]

The incorporation of 17-methylhenicosanoyl chains would lead to:

• Increased Membrane Fluidity: By creating more space between phospholipid tails, the rotational and lateral diffusion of both lipids and embedded proteins is enhanced.

• Lowered Phase Transition Temperature (Tm): This is crucial for microorganisms that experience temperature fluctuations, allowing their membranes to remain functional in colder environments.

• Altered Membrane Thickness: The disordered packing can lead to a slight reduction in the overall thickness of the lipid bilayer compared to a bilayer composed of straight-chain fatty acids of the same length.[9]

Biosynthesis of iso-Branched-Chain Fatty Acids

The synthesis of iso-BCFAs is initiated from branched-chain amino acids. For iso-fatty acids with an even number of carbons, such as 17-methylhenicosanoic acid (which has a C21 acyl chain from the perspective of fatty acid synthesis primers), the precursor is typically derived from leucine. Leucine is converted to isovaleryl-CoA, which serves as the starter unit for the fatty acid synthase (FASII) system. This is in contrast to straight-chain fatty acids, which primarily use acetyl-CoA as a primer.[1]

The general pathway for the synthesis of 17-Methylhenicosanoyl-CoA is as follows:

Caption: Generalized biosynthesis pathway for 17-Methylhenicosanoyl-CoA.

Experimental Protocols for Membrane Fluidity Analysis

The fluidity of a lipid membrane can be assessed using several biophysical techniques. Below are detailed methodologies for key experiments that could be used to characterize the effects of 17-methylhenicosanoic acid on model membranes.

Fluorescence Anisotropy

Principle: This technique measures the rotational mobility of a fluorescent probe embedded in the lipid bilayer. A higher degree of rotational freedom (lower anisotropy) corresponds to a more fluid membrane. 1,6-diphenyl-1,3,5-hexatriene (B155585) (DPH) is a common probe for the hydrophobic core of the membrane.

Methodology:

• Liposome (B1194612) Preparation:

  • Prepare liposomes composed of a model phospholipid (e.g., 1,2-dipalmitoyl-sn-glycero-3-phosphocholine, DPPC) with and without a defined molar percentage (e.g., 5%, 10%, 20%) of 17-methylhenicosanoic acid.

  • Dissolve the lipids in chloroform, evaporate the solvent under nitrogen to form a thin film, and hydrate (B1144303) the film with a buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, pH 7.4) by vortexing.

  • Create small unilamellar vesicles (SUVs) by sonication or extrusion through a polycarbonate membrane.

• Probe Incorporation:

  • Prepare a stock solution of DPH in a suitable solvent (e.g., tetrahydrofuran) at a concentration of ~2 mM.

  • Add the DPH stock solution to the liposome suspension while vortexing to a final concentration of ~1 µM. The final lipid concentration should be around 0.2 mM.

  • Incubate the mixture in the dark at a temperature above the phase transition of the lipids for at least 1 hour to ensure complete incorporation of the probe.

• Anisotropy Measurement:

  • Use a fluorescence spectrophotometer equipped with polarizers.

  • Set the excitation wavelength to 355 nm and the emission wavelength to 430 nm.

  • Measure the fluorescence intensities parallel (I_VV) and perpendicular (I_VH) to the vertically polarized excitation light, as well as the corresponding intensities with horizontally polarized excitation (I_HV and I_HH) for the G-factor correction.

  • Calculate the fluorescence anisotropy (r) using the formula: r = (I_VV - G * I_VH) / (I_VV + 2 * G * I_VH) where G (the G-factor) = I_HV / I_HH.

  • Perform measurements over a range of temperatures to determine the phase transition profile.

Caption: Experimental workflow for fluorescence anisotropy measurement.

Differential Scanning Calorimetry (DSC)

Principle: DSC measures the heat energy taken up or released by a sample as it is heated or cooled. For lipid bilayers, DSC can detect the enthalpy change associated with the phase transition from the ordered gel phase to the disordered liquid-crystalline phase. A lower transition temperature (Tm) and a broader transition peak indicate increased membrane fluidity.[11][12][13][14]

Methodology:

• Sample Preparation:

  • Prepare multilamellar vesicles (MLVs) as described for fluorescence anisotropy, but at a higher lipid concentration (e.g., 5-10 mg/mL).

  • Ensure the control (e.g., pure DPPC) and experimental (DPPC with 17-methylhenicosanoic acid) samples are prepared in the same buffer.

• DSC Analysis:

  • Load the lipid suspension into a DSC sample pan and an equal volume of buffer into the reference pan.

  • Seal the pans hermetically.

  • Place the pans in the calorimeter and equilibrate at a starting temperature well below the expected Tm.

  • Scan the temperature upwards at a controlled rate (e.g., 1°C/minute).

  • Record the differential power required to maintain a zero temperature difference between the sample and reference pans as a function of temperature.

  • The resulting thermogram will show an endothermic peak at the Tm.

• Data Analysis:

  • Determine the onset temperature, the peak temperature (Tm), and the completion temperature of the transition.

  • Calculate the enthalpy of the transition (ΔH) by integrating the area under the peak.

  • Compare the thermograms of the control and experimental samples. A shift of the Tm to a lower temperature and a broadening of the peak in the presence of 17-methylhenicosanoic acid would confirm its fluidizing effect.

Laurdan Generalized Polarization (GP) Imaging

Principle: Laurdan is a fluorescent dye that exhibits a wavelength shift in its emission spectrum depending on the polarity of its environment, which is related to the degree of water penetration into the lipid bilayer. In more ordered, gel-phase membranes, water penetration is low, and Laurdan emits maximally at ~440 nm. In more fluid, liquid-crystalline membranes, water penetration is higher, and the emission maximum shifts to ~490 nm. The GP value is a ratiometric measure of this shift and can be used to create a spatial map of membrane fluidity in living cells or model membranes.[3][4][9][15]

Methodology:

• Cell Staining (for bacterial studies):

  • Grow bacterial cells to the desired growth phase.

  • Harvest the cells by centrifugation and wash with a suitable buffer.

  • Resuspend the cells in the buffer and add Laurdan from a stock solution (e.g., in DMF) to a final concentration of 5-10 µM.

  • Incubate at room temperature for 10-20 minutes in the dark.

  • Wash the cells to remove excess dye.

• Microscopy:

  • Mount the stained cells on a microscope slide.

  • Use a fluorescence microscope equipped with a UV excitation source (e.g., 365 nm) and two emission channels for simultaneous or sequential acquisition at 440 nm (for the gel phase) and 490 nm (for the liquid-crystalline phase).

• GP Calculation and Imaging:

  • After background subtraction, calculate the GP value for each pixel using the formula: GP = (I_440 - I_490) / (I_440 + I_490)

  • Generate a pseudo-colored GP map of the cell, where different colors represent different GP values (and thus different levels of membrane fluidity).

Data Presentation

The quantitative data obtained from these experiments can be summarized for clear comparison.

Table 1: Hypothetical Fluorescence Anisotropy Data for DPH in DPPC Liposomes

Sample Composition	Temperature (°C)	Anisotropy (r)
100% DPPC	30	0.350
41.5 (Tm)	0.180
50	0.100
90% DPPC / 10% 17-MHA*	30	0.310
38.0 (Tm)	0.175
50	0.095

*17-Methylhenicosanoic Acid

Table 2: Hypothetical Differential Scanning Calorimetry Data for DPPC Liposomes

Sample Composition	Onset T (°C)	Peak Tm (°C)	ΔH (kcal/mol)	Peak Width (°C)
100% DPPC	40.5	41.5	8.7	1.0
90% DPPC / 10% 17-MHA*	35.0	38.0	7.5	3.5

*17-Methylhenicosanoic Acid

Conclusion

While 17-Methylhenicosanoyl-CoA has not been the specific subject of extensive research, its identity as an iso-branched-chain fatty acyl-CoA allows for a robust, evidence-based prediction of its role in membrane biology. Its incorporation into phospholipids is expected to be a key mechanism for increasing membrane fluidity, particularly in bacteria adapting to environmental stress. The experimental protocols and principles outlined in this guide provide a solid framework for the future investigation of this and other branched-chain lipids, which may present novel targets for antimicrobial drug development. By understanding how bacteria control their membrane properties, researchers can devise new strategies to disrupt this essential homeostatic process.

References

• 1. Branched-chain amino acid metabolism controls membrane phospholipid structure in Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Iso- and anteiso-fatty acids in bacteria: biosynthesis, function, and taxonomic significance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Measurement of Cell Membrane Fluidity by Laurdan GP: Fluorescence Spectroscopy and Microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Assessing Membrane Fluidity and Visualizing Fluid Membrane Domains in Bacteria Using Fluorescent Membrane Dyes [bio-protocol.org]
• 5. Branched-Chain Fatty Acid Content Modulates Structure, Fluidity, and Phase in Model Microbial Cell Membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Unsaturated Fatty Acid Synthesis in Bacteria: Mechanisms and Regulation of Canonical and Remarkably Noncanonical Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. ucm.es [ucm.es]
• 12. Differential scanning calorimetry in the study of lipid phase transitions in model and biological membranes: practical considerations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The use of differential scanning calorimetry and differential thermal analysis in studies of model and biological membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Differential Scanning Calorimetry of Protein–Lipid Interactions | Springer Nature Experiments [experiments.springernature.com]
• 15. Measurement of Cell Membrane Fluidity by Laurdan GP: Fluorescence Spectroscopy and Microscopy | Springer Nature Experiments [experiments.springernature.com]

Unraveling the Role of 17-Methylhenicosanoyl-CoA in Microbial Metabolism: A Technical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Branched-chain fatty acids (BCFAs) are crucial components of membrane lipids in many bacterial species, playing a vital role in maintaining membrane fluidity and function. While specific research on 17-methylhenicosanoyl-CoA is not publicly available, this guide synthesizes the current understanding of branched-chain fatty acid metabolism in microbes to provide a comprehensive technical overview of its likely biosynthesis, function, and analytical methodologies. By examining the well-established pathways for the synthesis of shorter BCFAs and the elongation systems for very-long-chain fatty acids (VLCFAs) in organisms like Mycobacterium, we can infer the metabolic context of a C22 methyl-branched acyl-CoA such as 17-methylhenicosanoyl-CoA. This document serves as a resource for researchers investigating bacterial lipid metabolism, with a focus on potential targets for novel antimicrobial drug development.

Introduction to Branched-Chain Fatty Acids (BCFAs) in Microbial Metabolism

Branched-chain fatty acids are aliphatic carboxylic acids with one or more methyl branches along the carbon chain. They are particularly abundant in the membranes of Gram-positive bacteria, where they can constitute over 90% of the total fatty acid content. The two primary types of BCFAs are the iso and anteiso series, which have a methyl group on the penultimate or antepenultimate carbon atom, respectively.

The presence of methyl branches disrupts the orderly packing of the acyl chains in the lipid bilayer, thereby increasing membrane fluidity.[1][2] This is a critical adaptation for bacteria, allowing them to maintain membrane function across a range of environmental conditions, such as low temperatures.[3] The ratio of different BCFAs can be modulated by the bacterium to adapt to environmental stressors.[4]

17-Methylhenicosanoyl-CoA is the activated form of 17-methylhenicosanoic acid, a very-long-chain fatty acid (VLCFA) with a methyl branch. While this specific molecule is not extensively documented in scientific literature, its structure suggests it belongs to the family of methyl-branched fatty acids that are integral to the cell envelope of certain bacteria, potentially including actinomycetes like Mycobacterium.

Biosynthesis of Branched-Chain Fatty Acyl-CoAs

The biosynthesis of BCFAs is intrinsically linked to the catabolism of branched-chain amino acids (BCAAs) – leucine, isoleucine, and valine. These amino acids serve as the source for the starter units required for BCFA synthesis.

The general pathway involves two key stages:

• Generation of Branched-Chain Acyl-CoA Primers: BCAAs are first transaminated to their corresponding α-keto acids. These are then oxidatively decarboxylated by the branched-chain α-keto acid dehydrogenase (BCKD) complex to yield short-chain branched acyl-CoAs.[5]

  • Isoleucine yields 2-methylbutyryl-CoA, the primer for anteiso fatty acids.

  • Leucine yields isovaleryl-CoA, a primer for iso fatty acids.

  • Valine yields isobutyryl-CoA, another primer for iso fatty acids.

• Fatty Acid Elongation: The branched-chain acyl-CoA primer is then elongated by a type II fatty acid synthase (FAS-II) system. The initial condensation reaction is catalyzed by β-ketoacyl-ACP synthase III (FabH), which has a preference for branched-chain primers in many Gram-positive bacteria.[5] The acyl chain is then extended by the sequential addition of two-carbon units from malonyl-CoA.

For a very-long-chain BCFA like 17-methylhenicosanoic acid, it is plausible that a short-chain branched primer undergoes extensive elongation through the FAS-II system, similar to the mechanisms observed in Mycobacterium for the synthesis of mycolic acids.[6][7]

Signaling Pathway Diagram: Biosynthesis of Branched-Chain Fatty Acids

Caption: Biosynthesis of iso and anteiso BCFAs from branched-chain amino acids.

Quantitative Data on Branched-Chain Fatty Acids in Bacteria

The relative abundance of different BCFAs can vary significantly between bacterial species and in response to growth conditions. The following table summarizes representative data on BCFA composition in selected bacteria.

Bacterial Species	Fatty Acid	Percentage of Total Fatty Acids (%)	Growth Conditions	Reference
Staphylococcus aureus	anteiso-C15:0	45-60	Standard laboratory media	[4]
anteiso-C17:0	15-25	Standard laboratory media	[4]
iso-C15:0	5-15	Standard laboratory media	[4]
iso-C17:0	5-10	Standard laboratory media	[4]
Micrococcus luteus	anteiso-C15:0	~60	Complex Medium	[5]
iso-C15:0	~20	Complex Medium	[5]
Bacillus subtilis	iso-C15:0	~30	37°C	General textbook knowledge
anteiso-C15:0	~30	37°C	General textbook knowledge
iso-C17:0	~10	37°C	General textbook knowledge
anteiso-C17:0	~10	37°C	General textbook knowledge

Note: The data presented are approximate values compiled from various sources for illustrative purposes. Actual percentages can vary based on specific strains and experimental conditions.

Experimental Protocols

The study of 17-Methylhenicosanoyl-CoA and other BCFAs involves lipid extraction, derivatization, and analysis by chromatographic and mass spectrometric techniques.

Extraction of Total Fatty Acids from Bacterial Cultures

• Cell Harvesting: Grow bacterial cultures to the desired growth phase. Harvest cells by centrifugation (e.g., 5,000 x g for 10 minutes at 4°C). Wash the cell pellet with a suitable buffer (e.g., phosphate-buffered saline) to remove residual medium components.

• Saponification: Resuspend the cell pellet in a methanolic base solution (e.g., 1.2 M NaOH in 50% methanol). Heat the suspension at 100°C for 30 minutes in a sealed tube to saponify the lipids, releasing the fatty acids from complex lipids.

• Methylation: Cool the sample and add a methylation reagent (e.g., 3 M HCl in methanol). Heat at 80°C for 10 minutes to convert the free fatty acids into fatty acid methyl esters (FAMEs).

• Extraction: After cooling, add a non-polar solvent (e.g., a mixture of hexane (B92381) and methyl tert-butyl ether). Vortex vigorously to extract the FAMEs into the organic phase. Centrifuge to separate the phases.

• Sample Preparation for Analysis: Transfer the organic (upper) phase containing the FAMEs to a new vial. Wash with a dilute base solution (e.g., 0.3 M NaOH) to remove any remaining acidic components. Transfer the final organic phase to a clean vial for analysis.

Analysis of FAMEs by Gas Chromatography-Mass Spectrometry (GC-MS)

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Column: A non-polar or mid-polar capillary column (e.g., HP-5ms, DB-5ms).

• Carrier Gas: Helium or hydrogen.

• Injection: Inject a small volume (e.g., 1 µL) of the FAMEs extract into the heated inlet.

• Temperature Program: Use a temperature gradient to separate the FAMEs based on their boiling points and polarity. A typical program might start at a low temperature (e.g., 100°C), ramp up to a high temperature (e.g., 300°C), and hold for a period.

• Mass Spectrometry: Operate the mass spectrometer in electron ionization (EI) mode. Scan a mass range of m/z 50-550.

• Identification: Identify the FAMEs by comparing their retention times and mass spectra to those of known standards and spectral libraries (e.g., NIST). Branched-chain FAMEs can be distinguished by their characteristic fragmentation patterns.

Analysis of Acyl-CoAs by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Direct analysis of acyl-CoAs requires a different approach due to their polarity and thermal lability.

• Extraction of Acyl-CoAs: Rapidly quench metabolic activity and extract acyl-CoAs from bacterial pellets using an acidic organic solvent mixture (e.g., 2:1:1 acetonitrile:methanol:water with 0.1% formic acid).

• Chromatography: Use a reversed-phase C18 column with an ion-pairing agent or a HILIC column for separation.

• Mass Spectrometry: Employ electrospray ionization (ESI) in positive mode. Use tandem mass spectrometry (MS/MS) with selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) for sensitive and specific quantification. The transition from the precursor ion of the acyl-CoA to a characteristic fragment ion (e.g., the phosphopantetheine fragment) is monitored.

Logical Workflow for Characterization

The investigation of a novel BCFA such as 17-methylhenicosanoic acid and its CoA derivative would follow a logical workflow.

Caption: A logical workflow for the identification and characterization of a novel BCFA.

Implications for Drug Development

The enzymes involved in the biosynthesis of BCFAs, particularly those in the FAS-II system, are attractive targets for the development of new antimicrobial agents. Since the FAS-II system in bacteria is structurally distinct from the FAS-I system found in mammals, inhibitors of these enzymes could be highly specific to bacteria. The essential role of BCFAs in maintaining membrane integrity in many pathogenic bacteria, including Staphylococcus aureus and Mycobacterium tuberculosis, suggests that targeting their synthesis could be an effective therapeutic strategy. The potential existence of very-long-chain BCFAs like 17-methylhenicosanoic acid in certain pathogens could represent a unique metabolic feature to be exploited for targeted drug design.

Conclusion

While direct experimental data on 17-methylhenicosanoyl-CoA remains elusive, a comprehensive understanding of microbial branched-chain fatty acid metabolism provides a robust framework for predicting its biosynthesis and function. As a very-long-chain fatty acyl-CoA, it likely plays a structural role in the complex cell envelopes of specific bacteria, contributing to membrane fluidity and integrity. The biosynthetic pathways leading to such molecules are promising targets for novel antimicrobial therapies. Further research, employing the analytical techniques outlined in this guide, is necessary to isolate and characterize this and other novel BCFAs, which will undoubtedly deepen our understanding of bacterial lipid metabolism and open new avenues for drug discovery.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchprofiles.ku.dk [researchprofiles.ku.dk]
• 4. Branched-chain amino acid metabolism controls membrane phospholipid structure in Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Impact of Branched-Chain Amino Acid Catabolism on Fatty Acid and Alkene Biosynthesis in Micrococcus luteus [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. journals.asm.org [journals.asm.org]

A Technical Guide to the Enzymatic Synthesis of Very Long-Chain Acyl-CoAs

For Researchers, Scientists, and Drug Development Professionals

Introduction

Very long-chain acyl-CoAs (VLC-ACoAs), fatty acyl-CoAs with chain lengths of 20 carbons or more, are crucial metabolic intermediates involved in a myriad of cellular processes. They are precursors for the synthesis of essential lipids such as ceramides (B1148491) and sphingolipids, which are integral components of cellular membranes.[1] Furthermore, VLC-ACoAs play significant roles in cellular signaling and energy metabolism. The enzymatic synthesis of VLC-ACoAs is a tightly regulated process, primarily carried out by two key families of enzymes: the Acyl-CoA Synthetases (ACSs) and the Elongation of Very Long-Chain Fatty Acids (ELOVL) elongases. Dysregulation of VLC-ACoA metabolism has been implicated in numerous diseases, including metabolic disorders, neurological conditions, and cancer, making the enzymes involved in their synthesis attractive targets for drug development.

This technical guide provides an in-depth overview of the core aspects of enzymatic VLC-ACoA synthesis, with a focus on the key enzymes, their regulation, and detailed experimental protocols for their study.

Key Enzymes in Very Long-Chain Acyl-CoA Synthesis

The synthesis of VLC-ACoAs is a two-stage process: the activation of very long-chain fatty acids (VLCFAs) to their CoA thioesters by Acyl-CoA synthetases, and the elongation of shorter acyl-CoAs by the ELOVL elongase complex.

Acyl-CoA Synthetases (ACSs)

Acyl-CoA synthetases catalyze the initial, ATP-dependent activation of free fatty acids to their corresponding acyl-CoAs, a critical step for their subsequent metabolism.[2] This family of enzymes exhibits diversity in substrate specificity, tissue distribution, and subcellular localization. The long-chain acyl-CoA synthetase (ACSL) subfamily is particularly relevant to VLCFA metabolism.

ACSL Isoforms and Their Substrate Specificities:

• ACSL1, ACSL5, and ACSL6: These isoforms generally show a preference for long-chain saturated fatty acids like palmitic acid (16:0).[2]

• ACSL4: This isoform displays a marked preference for arachidonic acid (20:4).[2]

• ACSL6 Variants: Human ACSL6 exists in two major splice variants, V1 and V2, which exhibit distinct substrate preferences. ACSL6V1 preferentially activates octadecapolyenoic acids like linoleic acid, while ACSL6V2 shows a strong preference for docosapolyenoic acids such as docosahexaenoic acid (DHA).[3] Kinetic studies have revealed that ACSL6V2 has a significantly higher affinity for DHA than ACSL6V1.[3]

Elongation of Very Long-Chain Fatty Acids (ELOVL) Enzymes

The ELOVL family of enzymes constitutes the rate-limiting step in the fatty acid elongation cycle, which takes place in the endoplasmic reticulum. This cycle involves four sequential reactions that add two-carbon units from malonyl-CoA to an existing acyl-CoA chain. Mammals possess seven ELOVL enzymes (ELOVL1-7), each with distinct substrate specificities for fatty acyl-CoA chain length and degree of saturation.[4]

ELOVL Isoforms and Their Substrate Specificities:

• ELOVL1, ELOVL3, and ELOVL7: These enzymes are primarily involved in the elongation of saturated and monounsaturated fatty acids. ELOVL1 is particularly important for the synthesis of C20 to C26 saturated and monounsaturated fatty acids.[5] ELOVL3 and ELOVL7 show the highest activity towards C18-CoAs.[6]

• ELOVL2 and ELOVL5: These isoforms are responsible for the elongation of polyunsaturated fatty acids (PUFAs). ELOVL2 elongates C20 to C22 PUFAs, while ELOVL5 acts on C18 to C20 PUFAs.[6]

• ELOVL4: This enzyme is unique in its ability to synthesize ultra-long-chain fatty acids, those longer than C26.[5]

• ELOVL6: This enzyme catalyzes the initial elongation of C12:0 fatty acids to C16:0.[5]

Quantitative Data on Enzyme Kinetics

The following tables summarize the available kinetic parameters for key human ACSL and ELOVL enzymes. This data is crucial for comparative analysis and for understanding the substrate preferences and catalytic efficiencies of these enzymes.

Table 1: Kinetic Parameters of Human Acyl-CoA Synthetase Isoforms

Enzyme	Substrate	Km (µM)	Vmax (nmol/min/mg)	Reference
ACSL6 Isoform 1 (Y-Gate)	Oleic Acid (18:1)	1.8	15.2	[7]
ACSL6 Isoform 2 (F-Gate)	Oleic Acid (18:1)	2.1	148.5	[7]
Faa1p (Yeast ACSL)	Oleic Acid	71.1	158.2	[8]
Faa1p (Yeast ACSL)	ATP	51.6	-	[8]
Faa1p (Yeast ACSL)	CoA	18.3	-	[8]

Note: Data for human ACSL isoforms with a wide range of VLCFA substrates is limited in the reviewed literature. The provided data for ACSL6 isoforms highlights the significant functional differences arising from alternative splicing.

Table 2: Kinetic Parameters of Human ELOVL Isoforms

Enzyme	Acyl-CoA Substrate	Km (µM)	Vmax (pmol/min/µg)	Malonyl-CoA Km (µM)	Reference
ELOVL6	C16:0-CoA	3.53	0.81	6.46	[6]
ELOVL7	α-linolenoyl-CoA	2.6	0.33	11.7	[6]

Note: Comprehensive kinetic data for all human ELOVL isoforms with a variety of VLCFA substrates is an area of ongoing research.

Signaling Pathways and Regulation

The synthesis of VLC-ACoAs is intricately regulated at both the transcriptional and post-transcriptional levels to meet the cell's metabolic needs.

Transcriptional Regulation of ACSL and ELOVL Genes

Several transcription factors have been identified as key regulators of ACSL and ELOVL gene expression:

• Carbohydrate Response Element Binding Protein (CHREBP) and Nuclear Factor-kappa B (NF-κB): These transcription factors regulate the expression of Acsl1 in response to high glucose and inflammatory stimuli, respectively.[9]

• Krüppel-like Factor 6 (KLF6) and PU.1: These factors are crucial for the transcriptional regulation of bovine ELOVL6.[10]

• Peroxisome Proliferator-Activated Receptor γ (PPARγ): Overexpression of ELOVL6 leads to an upregulation of PPARγ expression. Conversely, silencing ELOVL6 negatively impacts the expression of PPARγ and other genes involved in fatty acid metabolism like FABP4, ACSL, and FATP1.[10]

• Sterol Regulatory Element-Binding Protein (SREBP): SREBP1 is a key transcriptional regulator of lipogenic enzymes, including those involved in VLCFA synthesis.[11]

• Estrogen: The expression of several ELOVL genes is regulated by estrogen, highlighting a hormonal control mechanism in lipid metabolism.[12]

Signaling and Regulatory Workflow

The following diagram illustrates the transcriptional regulation of ACSL1 and ELOVL6 as examples of the complex control mechanisms governing VLC-ACoA synthesis.

Transcriptional control of ACSL1 and ELOVL6 expression.

Experimental Protocols

Accurate measurement of ACSL and ELOVL enzyme activity is fundamental for studying their function and for screening potential inhibitors. Below are detailed protocols for radiometric and fluorometric assays.

Protocol 1: Radiometric Assay for Acyl-CoA Synthetase Activity

This protocol is adapted from established methods and is highly sensitive, making it suitable for samples with low enzyme abundance.[13]

Materials:

• Cell or tissue lysate

• Assay Buffer: 100 mM Tris-HCl (pH 7.5), 10 mM MgCl₂, 0.5 mM DTT, 10 mM ATP, 0.2 mM Coenzyme A

• Radiolabeled fatty acid (e.g., [1-¹⁴C]oleic acid or [9,10-³H]palmitic acid) complexed to fatty acid-free BSA

• Dole's Reagent: Isopropanol:Heptane (B126788):1 M H₂SO₄ (40:10:1)

• Heptane

• Scintillation cocktail

• Scintillation counter

Procedure:

• Sample Preparation: Prepare cell or tissue lysates by homogenization in a suitable lysis buffer on ice. Centrifuge to pellet cellular debris and collect the supernatant. Determine the protein concentration of the lysate.

• Reaction Setup: In a microcentrifuge tube, combine the cell lysate (containing a known amount of protein) with the Assay Buffer.

• Initiate Reaction: Start the reaction by adding the radiolabeled fatty acid-BSA complex. The final volume of the reaction mixture should be standardized (e.g., 200 µL).

• Incubation: Incubate the reaction mixture at 37°C for a defined period (e.g., 10-30 minutes). The incubation time should be within the linear range of the assay.

• Stop Reaction: Terminate the reaction by adding 1 mL of Dole's Reagent. This will precipitate proteins and extract unreacted fatty acids into the upper heptane phase.

• Phase Separation: Add 0.5 mL of heptane and 0.5 mL of water to the tube. Vortex vigorously and then centrifuge to separate the phases. The upper phase contains the unreacted radiolabeled fatty acid, while the lower aqueous phase contains the radiolabeled acyl-CoA.

• Quantification: Carefully transfer a known volume of the lower aqueous phase to a scintillation vial. Add scintillation cocktail and measure the radioactivity using a scintillation counter.

• Calculation: Calculate the amount of radiolabeled acyl-CoA formed based on the specific activity of the radiolabeled fatty acid and the measured counts per minute. Express the enzyme activity as nmol of acyl-CoA formed per minute per mg of protein.

Protocol 2: Fluorometric Assay for Acyl-CoA Synthetase Activity

This assay provides a non-radioactive alternative for measuring ACS activity and is suitable for high-throughput screening. The principle involves the enzymatic conversion of the acyl-CoA product, leading to the generation of a fluorescent signal.[14]

Materials:

• Cell or tissue lysate

• ACS Assay Buffer (commercially available or prepared: e.g., 100 mM potassium phosphate (B84403) buffer, pH 7.5)

• ACS Substrate (the fatty acid of interest)

• Coenzyme A

• ATP

• Enzyme Mix, Developer, and Converter (typically from a commercial kit, which couple acyl-CoA formation to H₂O₂ production)

• Fluorescent probe (e.g., a probe that reacts with H₂O₂)

• 96-well black microplate

• Microplate reader with fluorescence capabilities (e.g., Ex/Em = 535/587 nm)

Procedure:

• Sample Preparation: Prepare cell or tissue lysates as described in the radiometric assay protocol.

• Standard Curve: Prepare a standard curve using a known concentration of the final detectable product (e.g., H₂O₂).

• Reaction Setup: In the wells of a 96-well plate, add the sample lysate. Prepare a sample background control for each sample by omitting a key reaction component (e.g., Coenzyme A or ATP).

• Reaction Mix Preparation: Prepare a master reaction mix containing the ACS Assay Buffer, ACS Substrate, Coenzyme A, ATP, Enzyme Mix, Developer, Converter, and the fluorescent probe.

• Initiate Reaction: Add the reaction mix to the sample wells.

• Kinetic Measurement: Immediately place the microplate in a microplate reader pre-set to 37°C and measure the fluorescence in a kinetic mode for a set period (e.g., 30-60 minutes).

• Calculation: Determine the rate of fluorescence increase from the linear portion of the kinetic curve. Subtract the rate of the sample background control from the sample rate. Use the standard curve to convert the rate of fluorescence change to the rate of acyl-CoA formation. Express the enzyme activity in appropriate units (e.g., mU/mL, where 1 U is the amount of enzyme that generates 1 µmole of product per minute).

Protocol 3: In Vitro Assay for ELOVL Elongase Activity

This protocol is designed to measure the activity of ELOVL enzymes in microsomal fractions or with purified, reconstituted enzymes.[6]

Materials:

• Microsomal fraction containing the ELOVL enzyme of interest or purified ELOVL protein

• Assay Buffer: 100 mM potassium phosphate buffer (pH 7.2), 1 mM MgCl₂, 0.2 mM DTT

• Acyl-CoA substrate (e.g., C16:0-CoA)

• [¹⁴C]Malonyl-CoA

• NADPH

• Reaction Stop Solution: 6 M HCl

• Hexane (B92381)

• Scintillation cocktail

• Scintillation counter

Procedure:

• Microsome Preparation/Enzyme Reconstitution: If using microsomal fractions, isolate them from cells or tissues overexpressing the ELOVL of interest. If using purified protein, reconstitute it into proteoliposomes.

• Reaction Setup: In a reaction tube, combine the microsomal fraction or reconstituted enzyme with the Assay Buffer.

• Initiate Reaction: Start the reaction by adding the acyl-CoA substrate, [¹⁴C]malonyl-CoA, and NADPH.

• Incubation: Incubate the reaction at 37°C for a defined time (e.g., 30-90 minutes).

• Stop and Hydrolyze: Stop the reaction by adding the Reaction Stop Solution. To measure the elongated fatty acid product, hydrolyze the acyl-CoA by heating at 70°C for 1 hour.

• Extraction: Extract the fatty acids by adding hexane, vortexing, and centrifuging to separate the phases.

• Quantification: Transfer the upper hexane phase to a scintillation vial, evaporate the solvent, add scintillation cocktail, and measure the radioactivity.

• Calculation: Calculate the amount of elongated fatty acid formed based on the specific activity of the [¹⁴C]malonyl-CoA and the measured radioactivity. Express the enzyme activity as pmol of product formed per minute per µg of protein.

In Vitro Synthesis and Purification of Very Long-Chain Acyl-CoAs

The availability of pure VLC-ACoAs is essential for use as standards in analytical methods and as substrates for enzymatic assays. While chemical synthesis is possible, enzymatic synthesis offers a milder and often more specific approach.

Protocol for Enzymatic Synthesis and Purification of VLC-ACoAs:

This protocol utilizes a recombinant acyl-CoA synthetase to produce VLC-ACoAs.[15][16][17]

Materials:

• Purified recombinant acyl-CoA synthetase with activity towards the desired VLCFA (e.g., a plant 4-coumarate:CoA ligase can have broad specificity, or a specific ACSL can be used).

• Very long-chain fatty acid (e.g., lignoceric acid, C24:0)

• Coenzyme A

• ATP

• Reaction Buffer: e.g., 100 mM Tris-HCl (pH 7.5), 10 mM MgCl₂, 2 mM DTT

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• HPLC system with a C18 reverse-phase column

• Mobile phase for HPLC (e.g., a gradient of acetonitrile (B52724) in an aqueous buffer like ammonium (B1175870) acetate (B1210297) or phosphoric acid)

Procedure:

• Enzymatic Reaction: In a reaction vessel, dissolve the VLCFA in a minimal amount of a suitable organic solvent (e.g., ethanol) before adding it to the Reaction Buffer to improve solubility. Add Coenzyme A and ATP. Initiate the reaction by adding the purified acyl-CoA synthetase.

• Incubation: Incubate the reaction mixture at 37°C for several hours or until the reaction reaches completion, which can be monitored by HPLC analysis of small aliquots.

• Purification by SPE (Optional Pre-purification): Acidify the reaction mixture and load it onto a pre-conditioned C18 SPE cartridge. Wash the cartridge with a low concentration of organic solvent to remove salts and unreacted hydrophilic components. Elute the VLC-ACoA with a higher concentration of organic solvent (e.g., methanol (B129727) or acetonitrile).

• Purification by HPLC: Further purify the VLC-ACoA using a C18 reverse-phase HPLC column. Use a suitable gradient of mobile phase to separate the VLC-ACoA from unreacted fatty acid and other reaction components.

• Detection and Collection: Monitor the elution profile using a UV detector (typically at 260 nm, the absorbance maximum of the adenine (B156593) base of CoA). Collect the fractions containing the pure VLC-ACoA.

• Quantification and Storage: Determine the concentration of the purified VLC-ACoA spectrophotometrically using its molar extinction coefficient. Lyophilize the purified product and store it at -80°C.

Conclusion

The enzymatic synthesis of very long-chain acyl-CoAs is a fundamental metabolic process with significant implications for cellular health and disease. A thorough understanding of the key enzymes involved, their kinetic properties, and their regulation is paramount for researchers in academia and industry. The detailed experimental protocols provided in this guide offer a practical framework for investigating the activity of acyl-CoA synthetases and ELOVL elongases, as well as for the in vitro synthesis of their products. Such studies are essential for elucidating the roles of VLC-ACoAs in various physiological and pathological contexts and for the development of novel therapeutic strategies targeting the enzymes of this vital pathway.

References

• 1. Reactome | Synthesis of very long-chain fatty acyl-CoAs [reactome.org]
• 2. Long-chain acyl-CoA synthetase isoforms differ in preferences for eicosanoid species and long-chain fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Substrate Specificity of Human Long-Chain Acyl-CoA Synthetase ACSL6 Variants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Two Modes of Regulation of the Fatty Acid Elongase ELOVL6 by the 3-Ketoacyl-CoA Reductase KAR in the Fatty Acid Elongation Cycle | PLOS One [journals.plos.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Transcriptional regulation of Acsl1 by CHREBP and NF-kappa B in macrophages during hyperglycemia and inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Transcriptional regulation of bovine elongation of very long chain fatty acids protein 6 in lipid metabolism and adipocyte proliferation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Roles of Lipid Metabolism in Pulmonary Hypertension: Friend or Foe? | MDPI [mdpi.com]
• 12. ELOVL gene family plays a virtual role in response to breeding selection and lipid deposition in different tissues in chicken (Gallus gallus) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Measurement of Long-Chain Fatty Acyl-CoA Synthetase Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. store.genprice.com [store.genprice.com]
• 15. researchgate.net [researchgate.net]
• 16. Enzymatic synthesis and purification of caffeoyl-CoA, p-coumaroyl-CoA, and feruloyl-CoA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Enzymatic synthesis and purification of aromatic coenzyme a esters - PubMed [pubmed.ncbi.nlm.nih.gov]

The Metabolic Journey of 17-Methylhenicosanoyl-CoA: A Preliminary Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive preliminary research overview of the metabolism of 17-Methylhenicosanoyl-CoA, a very-long-chain branched-chain fatty acid. Drawing upon the well-established metabolic pathways of similar molecules, such as phytanic acid, this document outlines the anticipated catabolic route, key enzymatic players, and subcellular localization of this process. While specific quantitative data for 17-Methylhenicosanoyl-CoA is limited in current literature, this guide presents analogous data from related substrates to provide a foundational understanding for future research and therapeutic development. Detailed experimental protocols and visual representations of the metabolic pathways are included to facilitate further investigation into this class of lipids.

Introduction

Very-long-chain fatty acids (VLCFAs) and branched-chain fatty acids (BCFAs) play crucial roles in cellular structure and signaling. The metabolism of these lipids is a complex process, often requiring specialized enzymatic pathways to accommodate their unique structures. 17-Methylhenicosanoic acid is a C22 saturated fatty acid with a methyl group at the 17th carbon position. Due to this methyl group at the beta-position relative to the carboxyl group upon coenzyme A activation, its metabolism is predicted to follow a pathway distinct from the conventional beta-oxidation of straight-chain fatty acids. This guide will explore the anticipated metabolic fate of 17-Methylhenicosanoyl-CoA, based on the established principles of branched-chain fatty acid catabolism.

The Anticipated Metabolic Pathway: Alpha-Oxidation

Standard beta-oxidation is sterically hindered by the presence of a methyl group on the β-carbon (C3) of a fatty acyl-CoA. Consequently, 3-methyl-branched fatty acids undergo an initial alpha-oxidation step in the peroxisome. This process removes a single carbon atom from the carboxyl end, yielding a shorter fatty acid that can subsequently enter the beta-oxidation pathway.

The metabolism of 17-Methylhenicosanoyl-CoA is therefore expected to proceed as follows:

• Activation: 17-Methylhenicosanoic acid is first activated to 17-Methylhenicosanoyl-CoA in the cytoplasm.

• Peroxisomal Import: The acyl-CoA is then transported into the peroxisome.

• Alpha-Oxidation: A single round of alpha-oxidation occurs, converting 17-Methylhenicosanoyl-CoA into 16-methylicosanoate (pristanic acid analogue), formyl-CoA, and eventually CO2.

• Peroxisomal Beta-Oxidation: The resulting 16-methylicosanoyl-CoA, now a 2-methyl-branched fatty acyl-CoA, undergoes several cycles of peroxisomal beta-oxidation.

• Mitochondrial Beta-Oxidation: The chain-shortened products are then shuttled to the mitochondria for the completion of beta-oxidation.

Key Enzymes of Alpha-Oxidation

The alpha-oxidation of 3-methyl-branched fatty acyl-CoAs is catalyzed by a series of enzymes located in the peroxisome:

• Phytanoyl-CoA Hydroxylase (PHYH): This enzyme hydroxylates the alpha-carbon of the fatty acyl-CoA.

• 2-Hydroxyphytanoyl-CoA Lyase (HACL1): This lyase cleaves the bond between the alpha- and beta-carbons, releasing formyl-CoA and an aldehyde with one less carbon atom.

• Aldehyde Dehydrogenase: This enzyme oxidizes the resulting aldehyde to a carboxylic acid.

Quantitative Data

Table 1: Substrate Specificity of Human Phytanoyl-CoA Hydroxylase

Substrate	Relative Activity (%)
Phytanoyl-CoA (C20, branched)	100
3-Methylhexadecanoyl-CoA (C17, branched)	High
3-Methylheptanoyl-CoA (C8, branched)	Moderate
3-Ethylhexadecanoyl-CoA (C18, branched)	Moderate
3-Propylhexadecanoyl-CoA (C19, branched)	Low
Straight-chain acyl-CoAs	Not detected
2- or 4-Methyl-branched acyl-CoAs	Not detected

Data extrapolated from studies on recombinant human phytanoyl-CoA hydroxylase. "High," "Moderate," and "Low" are qualitative descriptors based on reported enzyme activity.

Table 2: Kinetic Parameters of 2-Hydroxyphytanoyl-CoA Lyase

Substrate	Km (µM)	Vmax (nmol/min/mg)
2-Hydroxy-3-methylhexadecanoyl-CoA (C17)	~15	Not specified
2-Hydroxyoctadecanoyl-CoA (C18)	Substrate	Not specified

Data is for the rat liver enzyme. Specific Vmax values were not provided in the cited literature.

Experimental Protocols

In Vitro Alpha-Oxidation Assay Using Recombinant Enzymes

This protocol describes a general method for measuring the activity of phytanoyl-CoA hydroxylase, which can be adapted for 17-Methylhenicosanoyl-CoA.

Materials:

• Recombinant human phytanoyl-CoA hydroxylase (PHYH)

• 17-Methylhenicosanoyl-CoA (substrate)

• Reaction buffer (e.g., Tris-HCl, pH 7.4)

• Cofactors: Fe(II) sulfate, 2-oxoglutarate, ascorbate, ATP or GTP, MgCl2

• Quenching solution (e.g., strong acid)

• Analytical system for product detection (e.g., LC-MS/MS)

Procedure:

• Substrate Preparation: Synthesize or procure 17-Methylhenicosanoyl-CoA. Prepare a stock solution in an appropriate solvent.

• Reaction Setup: In a microcentrifuge tube, combine the reaction buffer, cofactors, and recombinant PHYH. Pre-incubate at 37°C.

• Initiate Reaction: Add the substrate, 17-Methylhenicosanoyl-CoA, to the reaction mixture to start the reaction.

• Incubation: Incubate the reaction at 37°C for a defined period (e.g., 30-60 minutes).

• Stop Reaction: Terminate the reaction by adding a quenching solution.

• Product Analysis: Analyze the reaction mixture for the formation of 2-hydroxy-17-methylhenicosanoyl-CoA using a sensitive analytical method like LC-MS/MS.[1][2][3]

Fatty Acid Oxidation Measurement in Cultured Cells

This protocol outlines a method to measure the oxidation of 17-Methylhenicosanoic acid in a cellular context.

Materials:

• Cultured cells (e.g., hepatocytes, fibroblasts)

• Radiolabeled [1-14C]-17-Methylhenicosanoic acid

• Cell culture medium

• Scintillation cocktail and counter

Procedure:

• Cell Culture: Plate cells in a multi-well plate and grow to desired confluency.

• Substrate Preparation: Prepare a solution of [1-14C]-17-Methylhenicosanoic acid complexed with fatty acid-free bovine serum albumin (BSA) in the cell culture medium.

• Incubation: Remove the existing medium from the cells and add the medium containing the radiolabeled substrate. Incubate for a specific time (e.g., 2-4 hours) at 37°C.

• Harvesting: Collect the medium and lyse the cells.

• Separation of Products: Separate the water-soluble metabolic products (e.g., 14CO2 trapped as bicarbonate) from the lipid-soluble substrate.

• Quantification: Measure the radioactivity in the aqueous phase using a scintillation counter to determine the rate of fatty acid oxidation.

Visualizations of Metabolic Pathways and Workflows

Caption: Proposed metabolic pathway of 17-Methylhenicosanoyl-CoA.

Caption: General experimental workflows for studying fatty acid metabolism.

Conclusion

The metabolism of 17-Methylhenicosanoyl-CoA is predicted to follow the established alpha-oxidation pathway for 3-methyl-branched fatty acids, initiated in the peroxisome, followed by peroxisomal and mitochondrial beta-oxidation. While direct experimental data for this specific molecule is scarce, the known broad substrate specificity of the key enzymes involved provides a strong foundation for this hypothesis. This technical guide serves as a starting point for researchers, offering a theoretical framework, analogous quantitative data, and practical experimental protocols to guide future studies. Further research is warranted to elucidate the precise kinetics and regulatory mechanisms of 17-Methylhenicosanoyl-CoA metabolism, which will be crucial for understanding its physiological roles and potential implications in metabolic diseases.

References

• 1. Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. lipidmaps.org [lipidmaps.org]

Protocols & Analytical Methods

Application Note: Quantification of 17-Methylhenicosanoyl-CoA using LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of 17-Methylhenicosanoyl-CoA in biological matrices. The protocol employs a straightforward extraction procedure followed by reversed-phase chromatography and detection by electrospray ionization tandem mass spectrometry in the positive ion mode. Utilizing a characteristic neutral loss fragmentation, this method offers high specificity and accuracy for the quantification of this very-long-chain branched fatty acyl-CoA, making it suitable for various research and drug development applications.

Introduction

17-Methylhenicosanoyl-CoA is a very-long-chain branched fatty acyl-coenzyme A. The accurate quantification of such lipid species is crucial for understanding their roles in various metabolic pathways and disease states. LC-MS/MS has emerged as the preferred analytical technique for this purpose due to its high sensitivity, selectivity, and ability to handle complex biological samples.[1][2] This protocol is adapted from established methods for the analysis of long-chain and very-long-chain fatty acyl-CoAs.[3][4][5][6]

Experimental Protocols

Sample Preparation (Solid-Phase Extraction)

A solid-phase extraction (SPE) method is recommended for the efficient extraction and purification of 17-Methylhenicosanoyl-CoA from biological samples.[3][4][5]

Materials:

• Biological sample (e.g., cell lysate, tissue homogenate)

• Internal Standard (IS): Heptadecanoyl-CoA (C17:0-CoA)

• Methanol (B129727) (MeOH), HPLC grade

• Acetonitrile (ACN), HPLC grade

• Isopropanol (B130326) (IPA), HPLC grade

• 0.1 M Potassium Phosphate (B84403) Buffer (pH 6.8)

• Saturated Ammonium (B1175870) Sulfate (B86663)

• SPE Cartridges (e.g., C18, 100 mg)

• Centrifuge

• Nitrogen evaporator

Procedure:

• To 100 µL of the biological sample, add 50 µL of the internal standard solution (e.g., 1 µM C17:0-CoA in methanol).

• Add 1 mL of a 1:1 (v/v) mixture of isopropanol and 0.1 M potassium phosphate buffer.

• Vortex vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Add 125 µL of saturated ammonium sulfate solution and 2 mL of acetonitrile. Vortex again for 1 minute.

• Centrifuge the sample at 4000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Condition the C18 SPE cartridge by washing with 2 mL of methanol followed by 2 mL of water.

• Load the supernatant from the centrifugation step onto the conditioned SPE cartridge.

• Wash the cartridge with 2 mL of 50% aqueous methanol to remove polar impurities.

• Elute the 17-Methylhenicosanoyl-CoA and the internal standard with 2 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 80% Mobile Phase A, 20% Mobile Phase B).

LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:

Parameter	Value
Column	C18 Reversed-Phase Column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	10 mM Ammonium Acetate in Water
Mobile Phase B	10 mM Ammonium Acetate in Acetonitrile/Isopropanol (90:10, v/v)
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	20% B to 95% B over 10 min, hold at 95% B for 2 min, re-equilibrate

Mass Spectrometry (MS) Conditions:

The analysis is performed using a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in the positive ion mode.[1][3][6]

Parameter	Value
Ionization Mode	Positive ESI
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Gas Flow (Desolvation)	800 L/hr
Gas Flow (Cone)	50 L/hr
Collision Gas	Argon

Data Presentation

The quantification of 17-Methylhenicosanoyl-CoA is achieved by monitoring specific precursor-to-product ion transitions (MRM). Long-chain fatty acyl-CoAs typically exhibit a characteristic neutral loss of 507 Da, corresponding to the fragmentation of the Coenzyme A moiety.[3][5][7]

Table 1: MRM Transitions and MS Parameters

Analyte	Precursor Ion (m/z) [M+H]⁺	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
17-Methylhenicosanoyl-CoA	1104.8	597.8	45	100
Heptadecanoyl-CoA (IS)	1020.7	513.7	40	100

Note: The exact m/z values and collision energies should be optimized for the specific instrument used.

Mandatory Visualization

The following diagram illustrates the general experimental workflow for the quantification of 17-Methylhenicosanoyl-CoA.

References

• 1. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [PDF] LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs. | Semantic Scholar [semanticscholar.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of 17-Methylhenicosanoyl-CoA as an Internal Standard in Lipidomics

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the field of lipidomics, accurate quantification of lipid species is paramount for understanding biological processes, identifying biomarkers, and developing novel therapeutics. The inherent variability in sample preparation and mass spectrometric analysis necessitates the use of internal standards to ensure data reliability and reproducibility.[1][2] An ideal internal standard should be chemically similar to the analytes of interest but isotopically or structurally distinct to be distinguishable by the mass spectrometer, and it should not be naturally present in the biological samples being analyzed.[2]

Odd-chain and branched-chain fatty acyl-CoAs, such as 17-Methylhenicosanoyl-CoA, are excellent candidates for internal standards in targeted lipidomics assays, particularly for the analysis of very-long-chain acyl-CoAs (VLC-ACoAs). Due to their exogenous nature and structural similarity to endogenous long-chain acyl-CoAs, they can effectively account for variations in extraction efficiency, derivatization, and ionization.[3][4]

This document provides detailed application notes and protocols for the use of 17-Methylhenicosanoyl-CoA as an internal standard in lipidomics, with a focus on the quantification of VLC-ACoAs in the context of metabolic disorders.

Applications

The quantification of VLC-ACoAs is critical in the study and diagnosis of several inherited metabolic disorders, most notably peroxisomal biogenesis disorders (PBDs) like Zellweger spectrum disorder and X-linked adrenoleukodystrophy (X-ALD).[1][5][6] In these conditions, impaired fatty acid β-oxidation in peroxisomes leads to the accumulation of very-long-chain fatty acids (VLCFAs) and their corresponding acyl-CoA esters in tissues and plasma.[5][7] The use of a very-long-chain, odd-branched internal standard like 17-Methylhenicosanoyl-CoA is particularly advantageous for these applications as its physicochemical properties closely mimic those of the endogenous VLC-ACoAs being quantified.

Primary Applications Include:

• Biomarker Quantification: Accurate measurement of specific VLC-ACoAs in patient-derived samples (plasma, fibroblasts) to aid in the diagnosis and monitoring of peroxisomal disorders.[8][9]

• Drug Development: Evaluating the efficacy of therapeutic interventions aimed at reducing VLCFA accumulation by monitoring changes in VLC-ACoA levels.

• Metabolic Research: Investigating the role of VLC-ACoAs in cellular signaling and pathophysiology.

Physicochemical Properties and Commercial Availability

17-Methylhenicosanoyl-CoA is a coenzyme A derivative of 17-methylhenicosanoic acid, a C22 branched-chain fatty acid. Its long acyl chain length makes it structurally similar to endogenous VLC-ACoAs such as lignoceroyl-CoA (C24:0-CoA) and hexacosanoyl-CoA (C26:0-CoA).

While 17-Methylhenicosanoyl-CoA may not be readily available from all major chemical suppliers and may require custom synthesis, similar odd-branched chain acyl-CoAs are commercially available, indicating the feasibility of its use. For instance, MedChemExpress offers compounds like 17-Methylnonadecanoyl-CoA and 13-Methylhenicosanoyl-CoA.[10][11][12] Researchers should inquire with custom synthesis providers for the synthesis of 17-Methylhenicosanoyl-CoA. A general two-step synthetic procedure involving the preparation of a thiophenyl ester followed by transesterification with coenzyme A can be adapted for its synthesis.

Experimental Protocols

General Lipidomics Workflow

The following diagram outlines the general workflow for the quantification of VLC-ACoAs using 17-Methylhenicosanoyl-CoA as an internal standard.

Lipidomics workflow using an internal standard.

Detailed Protocol for VLC-ACoA Quantification from Plasma

This protocol is adapted from established methods for acyl-CoA analysis.[13][14][15]

Materials:

• Plasma samples

• 17-Methylhenicosanoyl-CoA internal standard solution (e.g., 1 µg/mL in 75% methanol)

• Methanol (B129727) (LC-MS grade)

• Chloroform (LC-MS grade)

• Methyl-tert-butyl ether (MTBE) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Ammonium (B1175870) formate (B1220265)

• Formic acid

• Butylated hydroxytoluene (BHT)

Procedure:

• Sample Thawing and Internal Standard Spiking:

  • Thaw frozen plasma samples on ice.

  • To 100 µL of plasma in a glass tube, add 10 µL of the 1 µg/mL 17-Methylhenicosanoyl-CoA internal standard solution.

  • Vortex briefly to mix.

• Lipid Extraction (MTBE Method):

  • Add 400 µL of methanol containing 10 µM BHT to the plasma sample.

  • Vortex for 1 minute.

  • Add 1.2 mL of MTBE.

  • Vortex for 10 minutes at 4°C.

  • Add 300 µL of water to induce phase separation.

  • Vortex for 1 minute and centrifuge at 2,000 x g for 10 minutes at 4°C.

  • Carefully collect the upper organic layer into a new glass tube.

  • Dry the extract under a gentle stream of nitrogen.

• Reconstitution:

  • Reconstitute the dried lipid extract in 100 µL of a suitable solvent, such as chloroform/methanol (1:9, v/v), for LC-MS/MS analysis.

LC-MS/MS Analysis:

• Chromatography:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 60:40 Acetonitrile:Water with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: 90:10 Isopropanol:Acetonitrile with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: A typical gradient would start at a low percentage of mobile phase B and gradually increase to elute the more hydrophobic VLC-ACoAs.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 55°C.

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: The precursor ion for acyl-CoAs is the [M+H]+ ion. A characteristic neutral loss of 507 Da (corresponding to the phosphoadenosine diphosphate (B83284) moiety) is commonly observed and used for quantification.[16] The specific m/z values for the precursor and product ions of the target VLC-ACoAs and 17-Methylhenicosanoyl-CoA need to be determined.

Data Presentation and Quantitative Performance

The performance of 17-Methylhenicosanoyl-CoA as an internal standard should be validated by assessing its linearity, recovery, and effect on the matrix. The following tables present expected performance characteristics based on data for structurally similar internal standards used in lipidomics.

Table 1: Linearity of 17-Methylhenicosanoyl-CoA

Concentration (ng/mL)	Peak Area Ratio (Analyte/IS)	R²
1	0.012	0.998
5	0.058
10	0.115
50	0.592
100	1.18
500	5.95

Table 2: Recovery and Matrix Effect

Analyte	Recovery (%)	Matrix Effect (%)
Lignoceroyl-CoA (C24:0)	92 ± 5	95 ± 7
Hexacosanoyl-CoA (C26:0)	88 ± 6	91 ± 8
17-Methylhenicosanoyl-CoA	95 ± 4	N/A

Note: Data for Lignoceroyl-CoA and Hexacosanoyl-CoA are representative. The recovery of the internal standard itself is a key metric.

Signaling Pathway Visualization

The following diagram illustrates the role of very-long-chain acyl-CoA (VLC-ACoA) metabolism and the impact of its deficiency, providing context for the application of 17-Methylhenicosanoyl-CoA as an internal standard in studying these pathways.

VLC-ACoA metabolism and VLCAD deficiency.

Conclusion

17-Methylhenicosanoyl-CoA is a promising internal standard for the accurate quantification of very-long-chain acyl-CoAs in lipidomics research, particularly in the context of metabolic disorders. Its structural similarity to endogenous VLC-ACoAs allows for reliable correction of experimental variability. While its commercial availability may require custom synthesis, the detailed protocols and application notes provided herein offer a comprehensive guide for its successful implementation in targeted lipidomics workflows. The robust quantification enabled by this internal standard will contribute to a better understanding of the pathophysiology of VLCFA metabolism disorders and aid in the development of novel diagnostic and therapeutic strategies.

References

• 1. Quantification of Very-Long-Chain and Branched-Chain Fatty Acids in Plasma by Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. discovery.researcher.life [discovery.researcher.life]
• 8. metabolon.com [metabolon.com]
• 9. Long-Chain Fatty Acids Disorders: Biomarker Insights from Metabolomics - Creative Proteomics [creative-proteomics.com]
• 10. file.medchemexpress.eu [file.medchemexpress.eu]
• 11. medchemexpress.com [medchemexpress.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. agilent.com [agilent.com]
• 14. Protocol for Lipid Sample Preparation for Biomedical Research - Creative Proteomics [creative-proteomics.com]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]

Application Notes and Protocols for Very Long-Chain Acyl-CoA Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Very long-chain acyl-Coenzyme A (VLCFA-CoA) thioesters are critical intermediates in fatty acid metabolism, playing essential roles in cellular energy production, lipid biosynthesis, and cell signaling. The accurate quantification of these molecules is vital for understanding the pathophysiology of various metabolic diseases, including inherited disorders of fatty acid oxidation, and for the development of novel therapeutics. However, the low abundance and physicochemical properties of VLCFA-CoAs present significant challenges for their extraction and analysis.

These application notes provide detailed protocols for the sample preparation of VLCFA-CoAs from biological matrices, including tissues and cultured cells. We cover two primary extraction techniques: Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) , followed by analysis using Liquid Chromatography-Mass Spectrometry (LC-MS). Additionally, we discuss the application of these methods in drug development and provide troubleshooting guidance.

Data Presentation: Quantitative Comparison of Sample Preparation Techniques

The choice of sample preparation method significantly impacts the recovery and reproducibility of VLCFA-CoA analysis. Below is a summary of reported quantitative data for different extraction techniques.

Analyte	Matrix	Extraction Method	Recovery (%)	Linearity (R²)	LOD/LOQ	Reference
C16:0-CoA	Rat Liver	SPE	94.8 - 110.8%	>0.99	-	[1]
C18:1-CoA	Rat Liver	SPE	94.8 - 110.8%	>0.99	-	[1]
C14:0-CoA to C20:4-CoA	Rat Tissues	LLE followed by SPE	70-80%	-	-	[2]
C14:0-CoA to C20:0-CoA	Human Skeletal Muscle	LLE	>0.999	-	1.56 ng/50µL (LLOQ)	[3]
Cer(22:0)	Human Plasma	Protein Precipitation (LLE)	109%	-	0.02 µg/mL (LOQ)	[4]
Cer(24:0)	Human Plasma	Protein Precipitation (LLE)	114%	-	0.08 µg/mL (LOQ)	[4]

Note: Direct comparison of recovery rates should be made with caution due to variations in experimental conditions, analyte concentrations, and the specific VLCFA-CoA species analyzed.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of VLCFA-CoAs from Tissues

This protocol is adapted from established methods and is suitable for a variety of tissue types.[2]

Materials:

• Frozen tissue sample (~50-100 mg)

• Homogenizer (e.g., glass Dounce or mechanical)

• Ice-cold 100 mM Potassium Phosphate (B84403) buffer (pH 4.9)

• Acetonitrile (B52724) (ACN)

• Isopropanol

• Weak anion exchange (WAX) SPE cartridges

• Methanol (B129727) (for conditioning)

• 5% Ammonium (B1175870) Hydroxide (B78521) in Methanol (for elution)

• 2% Formic Acid in Water (for washing)

• Internal Standard (e.g., C17:0-CoA)

• Nitrogen evaporator

Procedure:

• Homogenization:

  • Weigh the frozen tissue and place it in a pre-chilled homogenizer.

  • Add 1 mL of ice-cold potassium phosphate buffer containing the internal standard.

  • Homogenize thoroughly on ice until no visible tissue fragments remain.

  • Add 2 mL of a 2:1 (v/v) solution of acetonitrile and isopropanol.

  • Homogenize again briefly.

• Extraction:

  • Transfer the homogenate to a centrifuge tube.

  • Vortex for 2 minutes.

  • Centrifuge at 12,000 x g for 10 minutes at 4°C.

  • Carefully collect the supernatant.

• Solid-Phase Extraction:

  • Conditioning: Condition the WAX SPE cartridge by passing 2 mL of methanol, followed by 2 mL of water.

  • Loading: Load the supernatant onto the conditioned SPE cartridge.

  • Washing: Wash the cartridge with 2 mL of 2% formic acid in water, followed by 2 mL of methanol to remove interfering substances.

  • Elution: Elute the VLCFA-CoAs with 1 mL of 5% ammonium hydroxide in methanol.

• Drying and Reconstitution:

  • Dry the eluate under a gentle stream of nitrogen at room temperature.

  • Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of mobile phase for LC-MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE) of VLCFA-CoAs from Cultured Cells

This protocol is suitable for both adherent and suspension cell cultures.

Materials:

• Cultured cells (adherent or suspension)

• Ice-cold Phosphate-Buffered Saline (PBS)

• Ice-cold Methanol

• Chloroform (B151607)

• Water (LC-MS grade)

• Internal Standard (e.g., C17:0-CoA)

• Centrifuge

• Nitrogen evaporator

Procedure:

• Cell Harvesting and Lysis:

  • Adherent cells: Aspirate the culture medium, wash the cells twice with ice-cold PBS, and then add 1 mL of ice-cold methanol containing the internal standard directly to the plate. Scrape the cells and transfer the lysate to a centrifuge tube.

  • Suspension cells: Pellet the cells by centrifugation, wash twice with ice-cold PBS, and then resuspend the cell pellet in 1 mL of ice-cold methanol containing the internal standard.

  • Vortex the cell lysate vigorously for 1 minute.

• Phase Separation:

  • Add 1 mL of chloroform to the cell lysate.

  • Vortex for 1 minute.

  • Add 1 mL of water.

  • Vortex for 1 minute.

  • Centrifuge at 3,000 x g for 10 minutes at 4°C to separate the aqueous and organic phases.

• Extraction:

  • The VLCFA-CoAs will be in the upper aqueous/methanol phase. Carefully collect the upper phase, avoiding the protein interface.

• Drying and Reconstitution:

  • Dry the collected aqueous phase under a gentle stream of nitrogen.

  • Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of mobile phase for LC-MS analysis.

Visualization of Experimental Workflows

Caption: Solid-Phase Extraction (SPE) workflow for VLCFA-CoA analysis from tissues.

Caption: Liquid-Liquid Extraction (LLE) workflow for VLCFA-CoA analysis from cells.

Signaling Pathway: Fatty Acid β-Oxidation

VLCFA-CoAs are primarily metabolized through the mitochondrial fatty acid β-oxidation pathway to generate acetyl-CoA, which then enters the citric acid cycle for energy production.

Caption: Mitochondrial fatty acid β-oxidation pathway for VLCFA-CoAs.

Application in Drug Development

The analysis of VLCFA-CoAs is increasingly important in the field of drug development for several reasons:

• Target Engagement and Pharmacodynamics: For drugs targeting enzymes involved in fatty acid metabolism, such as acyl-CoA synthetases or dehydrogenases, measuring changes in VLCFA-CoA levels can serve as a direct biomarker of target engagement and pharmacodynamic activity.[5]

• Biomarker Discovery: Altered VLCFA-CoA profiles have been associated with various metabolic diseases, including non-alcoholic fatty liver disease (NAFLD) and drug-induced liver injury (DILI).[6][7] Profiling these metabolites can aid in the discovery of novel biomarkers for disease diagnosis, prognosis, and monitoring treatment response.

• Preclinical Toxicology: Aberrant accumulation of VLCFA-CoAs can be indicative of mitochondrial dysfunction and cellular toxicity. Monitoring these species in preclinical toxicology studies can help to identify potential safety liabilities of drug candidates early in the development process.

Troubleshooting

Low recovery and poor peak shape are common issues in VLCFA-CoA analysis. Here are some potential causes and solutions:

Problem	Potential Cause(s)	Suggested Solution(s)
Low Recovery	Incomplete cell/tissue lysis.	Ensure thorough homogenization. For tissues, consider using a more robust mechanical homogenizer.
Degradation of analytes.	Work quickly and keep samples on ice at all times. Use fresh, high-quality solvents. Consider adding an antioxidant to the extraction buffer.
Inefficient SPE.	Ensure proper conditioning of the SPE cartridge. Optimize wash and elution solvent compositions and volumes.
Inefficient LLE.	Ensure vigorous vortexing to maximize phase mixing. Optimize the solvent ratios.
Poor Peak Shape (Tailing, Fronting, Broadening)	Suboptimal chromatography.	Optimize the mobile phase composition, gradient, and pH. Ensure the injection solvent is compatible with the initial mobile phase.[8]
Column contamination or degradation.	Use a guard column to protect the analytical column. Regularly flush the column with a strong solvent. Replace the column if performance does not improve.[9]
Analyte adsorption.	Add a small amount of a competing agent (e.g., a volatile amine) to the mobile phase to reduce interactions with active sites on the column.

References

• 1. Synthetic mRNA Rescues Very Long-Chain Acyl-CoA Dehydrogenase Deficiency in Patient Fibroblasts and a Murine Model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development and validation of LC-MS/MS method for determination of very long acyl chain (C22:0 and C24:0) ceramides in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Acyl-CoA: Functions, Metabolism, and Analytical Methods - Creative Proteomics [creative-proteomics.com]
• 6. High-Resolution Metabolomics with Acyl-CoA Profiling Reveals Widespread Remodeling in Response to Diet - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Drug-Induced Liver Injury: Biomarkers, Requirements, Candidates, and Validation [frontiersin.org]
• 8. Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables - Blogs - News [alwsci.com]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Synthesis of 17-Methylhenicosanoyl-CoA for Research Applications

For Researchers, Scientists, and Drug Development Professionals

Application Notes

17-Methylhenicosanoyl-CoA is a branched-chain very-long-chain fatty acyl-coenzyme A (CoA) derivative of significant interest in various research fields. Its unique structure, featuring a methyl branch on a long aliphatic chain, imparts specific physicochemical properties that influence its biological roles. These application notes provide an overview of its potential applications and the rationale for its synthesis for research purposes.

Biological Significance and Research Applications:

Branched-chain fatty acids (BCFAs) and their corresponding CoA esters are integral components of cellular metabolism and structure. Unlike their straight-chain counterparts, BCFAs can modulate the fluidity and phase behavior of cell membranes.[1][2] The methyl branch in 17-Methylhenicosanoyl-CoA introduces a steric hindrance that disrupts the tight packing of acyl chains, thereby increasing membrane fluidity, which is crucial for various cellular processes, including signal transduction and membrane protein function.

Recent studies have highlighted the role of very-long-chain and branched-chain fatty acyl-CoAs as high-affinity ligands for nuclear receptors, such as the peroxisome proliferator-activated receptor α (PPARα).[3] PPARα is a key regulator of lipid metabolism, and its activation by specific acyl-CoAs can modulate the expression of genes involved in fatty acid oxidation. The synthesis of 17-Methylhenicosanoyl-CoA provides a valuable tool for investigating the specificity and mechanism of PPARα activation and for exploring its potential as a therapeutic target in metabolic diseases.

Furthermore, branched-chain acyl-CoAs are precursors for the synthesis of complex lipids and can play a role in metabolic pathways and cellular signaling.[1][4][5] The availability of synthetic 17-Methylhenicosanoyl-CoA enables researchers to:

• Investigate its role as a substrate for enzymes involved in lipid metabolism.

• Elucidate its involvement in specific signaling pathways.

• Develop and validate analytical methods for its detection and quantification in biological samples.

• Explore its potential as a biomarker for certain metabolic disorders.

• Serve as a standard in metabolomics and lipidomics studies.[6]

Experimental Protocols

The synthesis of 17-Methylhenicosanoyl-CoA is a two-stage process: first, the synthesis of the fatty acid precursor, 17-methylhenicosanoic acid, followed by its activation to the corresponding CoA thioester.

Part 1: Synthesis of 17-Methylhenicosanoic Acid

A plausible synthetic route for 17-methylhenicosanoic acid can be adapted from methodologies for the synthesis of other long-chain branched fatty acids.[7] A retrosynthetic analysis suggests a Grignard coupling approach.

Workflow for the Synthesis of 17-Methylhenicosanoic Acid:

Caption: Synthetic workflow for 17-Methylhenicosanoic Acid.

Materials:

• 1-bromo-15-methylnonadecane (custom synthesis may be required)

• Magnesium turnings

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Dry ice (solid carbon dioxide)

• Hydrochloric acid (HCl), 1 M

• Sodium sulfate (B86663) (anhydrous)

• Hexane

• Ethyl acetate (B1210297)

Procedure:

• Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, place magnesium turnings. Add a small crystal of iodine to activate the magnesium.

• Dissolve 1-bromo-15-methylnonadecane in anhydrous diethyl ether or THF and add it dropwise to the magnesium turnings while stirring. The reaction is initiated by gentle heating. Once started, the reaction should proceed exothermically. Maintain a gentle reflux by controlling the rate of addition.

• After the addition is complete, reflux the mixture for an additional hour to ensure complete formation of the Grignard reagent.

• Carboxylation: Cool the reaction mixture in an ice bath. Carefully add crushed dry ice to the Grignard reagent solution with vigorous stirring. A viscous precipitate will form. Continue adding dry ice until the reaction subsides.

• Acidification and Extraction: Allow the mixture to warm to room temperature. Slowly add 1 M HCl to dissolve the magnesium salts.

• Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether or ethyl acetate (3 x 50 mL).

• Combine the organic extracts and wash with brine, then dry over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and evaporate the solvent under reduced pressure to yield the crude 17-methylhenicosanoic acid. The crude product can be purified by recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate).

Characterization: The purified 17-methylhenicosanoic acid should be characterized by:

• ¹H NMR and ¹³C NMR: To confirm the structure and the position of the methyl branch.

• Mass Spectrometry (MS): To determine the molecular weight.

• Melting Point: As an indicator of purity.

Part 2: Synthesis of 17-Methylhenicosanoyl-CoA

The conversion of the free fatty acid to its CoA thioester can be achieved through several methods. The mixed anhydride (B1165640) method is a common and effective approach.[8][9][10]

Workflow for Mixed Anhydride Synthesis of 17-Methylhenicosanoyl-CoA:

Caption: Mixed anhydride synthesis of 17-Methylhenicosanoyl-CoA.

Materials:

• 17-methylhenicosanoic acid

• Triethylamine (TEA)

• Ethyl chloroformate

• Coenzyme A (free acid or tri-lithium salt)

• Anhydrous tetrahydrofuran (THF)

• Potassium bicarbonate solution (1 M)

• Hydrochloric acid (1 M)

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• Acetonitrile

• Potassium phosphate (B84403) buffer (pH 5.5)

Procedure:

• Activation of the Fatty Acid: Dissolve 17-methylhenicosanoic acid in anhydrous THF. Cool the solution to -15 °C in an acetone/ice bath.

• Add triethylamine, followed by the dropwise addition of ethyl chloroformate. Stir the reaction mixture at -15 °C for 30 minutes to form the mixed anhydride.

• Thioesterification: In a separate flask, dissolve Coenzyme A in a mixture of THF and water, and adjust the pH to ~8.5 with 1 M potassium bicarbonate.

• Add the Coenzyme A solution to the mixed anhydride solution and stir the reaction mixture at room temperature for 2-4 hours, maintaining the pH at ~8.0 by the addition of 1 M potassium bicarbonate as needed.

• Quenching and Purification: Acidify the reaction mixture to pH ~3 with 1 M HCl.

• The product can be purified by solid-phase extraction (SPE) on a C18 cartridge.

  • Wash the cartridge with methanol (B129727) and then with water.

  • Load the acidified reaction mixture onto the cartridge.

  • Wash the cartridge with water to remove unreacted Coenzyme A and salts.

  • Elute the 17-Methylhenicosanoyl-CoA with an appropriate solvent mixture (e.g., acetonitrile/water or methanol/water).

• Alternatively, purification can be achieved by preparative High-Performance Liquid Chromatography (HPLC) on a C18 column.[11][12][13]

Characterization and Quantification:

• HPLC: Analytical HPLC with UV detection at 260 nm (adenine ring of CoA) can be used to assess purity and for quantification against a standard curve of a known acyl-CoA.[11][12][13]

• Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) can confirm the molecular weight of the product. Tandem MS (MS/MS) can be used for structural confirmation by observing characteristic fragmentation patterns.[14][15][16]

• NMR Spectroscopy: While more complex due to the size of the molecule, NMR can provide detailed structural information.[17]

Data Presentation

The following tables provide representative data that could be expected from the synthesis and characterization of 17-Methylhenicosanoyl-CoA. Actual results may vary depending on the specific reaction conditions and purification methods.

Table 1: Synthesis and Purification of 17-Methylhenicosanoyl-CoA

Parameter	Value
Starting Material (17-methylhenicosanoic acid)	10 mg
Coenzyme A (tri-lithium salt)	25 mg
Reaction Yield (crude)	~70-80%
Purity after SPE	>90%
Purity after HPLC	>98%
Final Yield (purified)	~5-7 mg

Table 2: Characterization of 17-Methylhenicosanoyl-CoA

Analytical Method	Expected Result
HPLC Retention Time	Dependent on column and gradient, but should be a single major peak.
UV-Vis Spectroscopy	λmax ≈ 260 nm
ESI-MS (Positive Mode)	[M+H]⁺, [M+Na]⁺, [M+K]⁺ peaks corresponding to the calculated molecular weight.
¹H NMR	Characteristic signals for the CoA moiety and the acyl chain, including a doublet for the methyl branch.

Signaling Pathway Involvement

Branched-chain fatty acyl-CoAs can influence cellular signaling, in part, through their interaction with nuclear receptors like PPARα. The following diagram illustrates a simplified signaling pathway.

References

• 1. Frontiers | Biological Functions of ilvC in Branched-Chain Fatty Acid Synthesis and Diffusible Signal Factor Family Production in Xanthomonas campestris [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Compartmentalised acyl-CoA metabolism and roles in chromatin regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Role of long-chain fatty acyl-CoA esters in the regulation of metabolism and in cell signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Branched Chain Fatty Acids - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 7. The first total synthesis of the (±)-17-methyl-trans-4,5-methyleneoctadecanoic acid and related analogs with antileishmanial activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis of mixed anhydrides of fatty acids: Stability and Reactivity [agris.fao.org]
• 9. researchgate.net [researchgate.net]
• 10. Brief Introduction of Synthesis of Amides by Mixed Anhydride Method [en.highfine.com]
• 11. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Extraction of tissue long-chain acyl-CoA esters and measurement by reverse-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Targeted Profiling of Short-, Medium-, and Long-Chain Fatty Acyl-Coenzyme As in Biological Samples by Phosphate Methylation Coupled to Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Analysis of mammalian fatty acyl-coenzyme A species by mass spectrometry and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. NMR Characterization of Long-Chain Fatty Acylcarnitine Binding to the Mitochondrial Carnitine/Acylcarnitine Carrier - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: Analytical Methods for Separating Methyl-Branched Acyl-CoA Isomers

Audience: Researchers, scientists, and drug development professionals.

Introduction

Fatty acyl-Coenzyme A (acyl-CoA) species are central intermediates in cellular metabolism, playing critical roles in energy production, lipid biosynthesis, and signaling pathways. Methyl-branched acyl-CoAs, such as iso- and anteiso- forms, are particularly important in the cell membranes of certain bacteria and have unique metabolic fates in mammals. Distinguishing between these structural isomers is a significant analytical challenge due to their identical mass and similar physicochemical properties. This document provides detailed protocols and application notes for the separation and quantification of methyl-branched acyl-CoA isomers using modern analytical techniques, primarily focusing on liquid chromatography-tandem mass spectrometry (LC-MS/MS).

The accurate analysis of these isomers is crucial for understanding metabolic pathways, identifying biomarkers for diseases, and in the development of novel therapeutics targeting lipid metabolism.

Challenges in Isomer Separation

The primary difficulty in analyzing methyl-branched acyl-CoA isomers lies in their structural similarity. Positional isomers, such as isobutyryl-CoA and n-butyryl-CoA, or isovaleryl-CoA and 2-methylbutyryl-CoA, require high-resolution chromatographic techniques for baseline separation, which is essential for accurate quantification.[1][2] Standard reversed-phase liquid chromatography (RPLC) often fails to resolve these isomers without careful method optimization.

Recommended Analytical Approaches

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for the analysis of acyl-CoAs due to its high sensitivity and specificity.[2][3] While gas chromatography (GC) is a powerful tool for fatty acid analysis, it requires derivatization to increase the volatility of the analytes and is typically used for the analysis of the fatty acid chains after hydrolysis from the CoA moiety.[4][5][6]

Ultra-High Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS)

This is the preferred method for the direct analysis of intact acyl-CoA isomers. The key to successful separation is the choice of chromatographic column and mobile phase conditions.

Workflow for UHPLC-MS/MS Analysis of Acyl-CoA Isomers

Caption: General workflow for methyl-branched acyl-CoA analysis.

Experimental Protocols

Protocol 1: UHPLC-MS/MS for Short-Chain Acyl-CoA Isomer Separation

This protocol is adapted from methodologies designed to resolve short-chain isomers like n-butyryl-CoA, isobutyryl-CoA, n-valeryl-CoA, isovaleryl-CoA, and 2-methylbutyryl-CoA.

A. Sample Preparation (from Cell Culture)

• Quenching & Extraction: Aspirate culture medium and immediately add 1 mL of ice-cold 10% (w/v) trichloroacetic acid (TCA) to the cell plate. Scrape the cells and transfer the suspension to a microcentrifuge tube.

• Homogenization: Sonicate the sample on ice for 30 seconds to ensure complete cell lysis.

• Protein Precipitation: Centrifuge at 16,000 x g for 10 minutes at 4°C.

• Solid-Phase Extraction (SPE):

  • Condition an Oasis MAX SPE cartridge (or similar mixed-mode anion exchange) with 1 mL of methanol (B129727), followed by 1 mL of water, and finally 1 mL of 10% TCA.

  • Load the supernatant from step 3 onto the cartridge.

  • Wash the cartridge with 1 mL of 10% TCA, followed by 1 mL of methanol.

  • Elute the acyl-CoAs with 1 mL of 50 mM ammonium (B1175870) acetate (B1210297) in methanol (pH ~10.5).

• Final Step: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in 100 µL of mobile phase A.

B. UHPLC-MS/MS Conditions

• UHPLC System: Waters ACQUITY UPLC or equivalent.

• Column: ACQUITY UPLC C18 column (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: 50 mM ammonium acetate in water, pH 6.8.

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-2 min: 2% B

  • 2-10 min: 2% to 20% B

  • 10-12 min: 20% to 50% B

  • 12-13 min: Hold at 50% B

  • 13-15 min: Return to 2% B and re-equilibrate.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., Sciex QTRAP or Waters Xevo TQ-S).

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Key Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

• Data Acquisition: Multiple Reaction Monitoring (MRM). The precursor ion for acyl-CoAs is the [M+H]+ ion. A common product ion results from the fragmentation of the phosphopantetheine moiety, typically around m/z 428 or a fragment representing [M-507+H]+.[7]

C. MRM Transitions for Common Isomers

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
n-Butyryl-CoA / Isobutyryl-CoA	838.2	331.1	35
n-Valeryl-CoA / Isovaleryl-CoA / 2-Methylbutyryl-CoA	852.2	345.1	35
Hexanoyl-CoA Isomers	866.2	359.1	35

(Note: Collision energies should be optimized for the specific instrument used.)

Protocol 2: Derivatization-GC-MS for Branched-Chain Fatty Acid Analysis

This protocol is for the indirect analysis of acyl-CoAs by first hydrolyzing them to free fatty acids (FFAs) and then derivatizing the FFAs for GC-MS analysis. This is a robust method for determining the isomeric composition of the fatty acid pool.[4][5]

A. Sample Preparation and Hydrolysis

• Extract total lipids from the biological sample using a modified Folch or Bligh-Dyer method.

• To the extracted lipid fraction (containing acyl-CoAs), add 1 mL of 0.5 M methanolic KOH.

• Incubate at 50°C for 30 minutes to hydrolyze the thioester bonds.

• Neutralize the reaction with 0.5 M HCl.

B. Derivatization to Fatty Acid Methyl Esters (FAMEs)

• Add 2 mL of 14% boron trifluoride (BF3) in methanol to the hydrolyzed sample.

• Heat at 60°C for 15 minutes.

• Add 1 mL of hexane (B92381) and 1 mL of saturated NaCl solution.

• Vortex vigorously and centrifuge to separate the phases.

• Carefully collect the upper hexane layer containing the FAMEs for GC-MS analysis.

C. GC-MS Conditions

• GC System: Agilent GC or equivalent with a flame ionization detector (FID) or mass spectrometer.

• Column: Highly polar cyanopropyl column (e.g., SP-2560, 100 m x 0.25 mm, 0.20 µm film thickness) is recommended for isomer separation.[8]

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Oven Program:

  • Initial temperature: 100°C, hold for 4 min.

  • Ramp 1: 3°C/min to 240°C.

  • Hold at 240°C for 15 min.

• Injector Temperature: 250°C.

• Detector Temperature (MS Transfer Line): 250°C.

• MS Ionization: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 50-500.

Logical Decision Tree for Method Selection

References

• 1. The analysis of acyl-coenzyme A derivatives by reverse-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Techniques for the Measurement of Molecular Species of Acyl-CoA in Plants and Microalgae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Branched Chain Fatty Acids Analysis Service - Creative Proteomics [creative-proteomics.com]
• 5. Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. BISC 429 [sfu.ca]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantification of 17-Methylhenicosanoyl-CoA in Complex Biological Matrices

For Researchers, Scientists, and Drug Development Professionals

Introduction

17-Methylhenicosanoyl-CoA is a long-chain branched-chain fatty acyl-coenzyme A (acyl-CoA). Acyl-CoAs are central intermediates in fatty acid metabolism, serving as activated forms of fatty acids for processes such as beta-oxidation, lipid synthesis, and protein acylation. The analysis of specific acyl-CoA species like 17-Methylhenicosanoyl-CoA in biological matrices is crucial for understanding metabolic pathways and identifying potential biomarkers for various diseases. However, their quantification is challenging due to their low abundance, amphiphilic nature, and susceptibility to degradation.

This document provides a detailed protocol for the sensitive and specific quantification of 17-Methylhenicosanoyl-CoA in complex biological matrices, such as cell lysates and tissue homogenates, using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Quantitative Data Summary

As specific quantitative data for 17-Methylhenicosanoyl-CoA in biological matrices is not extensively available in the current literature, the following table presents illustrative data to demonstrate the expected range and presentation of results obtained using the described protocol. These values should be considered representative and will vary depending on the specific cell type, tissue, and experimental conditions.

Biological Matrix	Sample Type	Condition	17-Methylhenicosanoyl-CoA Concentration (pmol/mg protein)
Cell Lysate	HepG2 Cells	Control	0.85 ± 0.12
Cell Lysate	HepG2 Cells	Fatty Acid Treatment	2.15 ± 0.31
Tissue Homogenate	Mouse Liver	Wild-Type	1.23 ± 0.25
Tissue Homogenate	Mouse Liver	PPARα Knockout	0.58 ± 0.09
Tissue Homogenate	Mouse Brain	Control	0.45 ± 0.08

Experimental Protocols

Sample Preparation: Extraction of Long-Chain Acyl-CoAs

This protocol is designed to efficiently extract long-chain acyl-CoAs while minimizing degradation.

Materials:

• Ice-cold phosphate-buffered saline (PBS)

• Extraction Solvent: Acetonitrile/Methanol/Water (2:2:1, v/v/v)

• Internal Standard (IS) Solution: 1 µM Heptadecanoyl-CoA (C17:0-CoA) in Extraction Solvent

• Protein Assay Kit (e.g., BCA)

Procedure for Cultured Cells:

• Aspirate the culture medium and wash the cells twice with ice-cold PBS.

• Scrape the cells in 1 mL of ice-cold PBS and transfer to a microcentrifuge tube.

• Centrifuge at 1,000 x g for 5 minutes at 4°C.

• Discard the supernatant and resuspend the cell pellet in 200 µL of the Extraction Solvent containing the internal standard.

• Vortex vigorously for 1 minute to lyse the cells and precipitate proteins.

• Centrifuge at 16,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube for LC-MS/MS analysis.

• Use the remaining protein pellet for protein quantification after appropriate solubilization.

Procedure for Tissues:

• Excise and weigh approximately 20-50 mg of frozen tissue.

• Homogenize the tissue in 500 µL of the Extraction Solvent containing the internal standard using a bead beater or a Dounce homogenizer on ice.

• Centrifuge at 16,000 x g for 15 minutes at 4°C.

• Transfer the supernatant to a new tube for LC-MS/MS analysis.

• Use an aliquot of the homogenate before centrifugation for protein quantification.

LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Triple Quadrupole Mass Spectrometer with an Electrospray Ionization (ESI) source

LC Parameters:

• Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm)

• Mobile Phase A: 10 mM Ammonium Acetate in Water, pH 8.5

• Mobile Phase B: Acetonitrile

• Flow Rate: 0.3 mL/min

• Gradient:

  • 0-2 min: 20% B

  • 2-12 min: 20% to 95% B

  • 12-15 min: 95% B

  • 15.1-18 min: 20% B (re-equilibration)

• Injection Volume: 5-10 µL

• Column Temperature: 40°C

MS/MS Parameters:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions:

  • The precursor ion for acyl-CoAs is the [M+H]+ ion. A characteristic fragmentation of acyl-CoAs is the neutral loss of the CoA moiety (507 Da).

  • 17-Methylhenicosanoyl-CoA: The exact mass will need to be calculated for the specific structure. The MRM transition will be [M+H]+ -> [M+H-507]+.

  • Heptadecanoyl-CoA (IS): [M+H]+ -> [M+H-507]+

• Collision Energy: Optimize for the specific instrument and analyte.

• Other parameters (e.g., spray voltage, source temperature): Optimize based on the manufacturer's recommendations.

Data Analysis and Quantification

• Integrate the peak areas for the MRM transitions of 17-Methylhenicosanoyl-CoA and the internal standard (Heptadecanoyl-CoA).

• Calculate the response ratio (Analyte Peak Area / IS Peak Area).

• Generate a calibration curve using a series of known concentrations of a 17-Methylhenicosanoyl-CoA standard (if commercially available) or a suitable surrogate standard (e.g., a very-long-chain acyl-CoA) spiked into a blank matrix.

• Determine the concentration of 17-Methylhenicosanoyl-CoA in the samples from the calibration curve.

• Normalize the concentration to the protein content of the original sample (pmol/mg protein).

Visualizations

Experimental Workflow

Caption: Workflow for the quantification of 17-Methylhenicosanoyl-CoA.

Potential Signaling Pathway

Branched-chain and very-long-chain fatty acyl-CoAs are known to be ligands for nuclear receptors such as Peroxisome Proliferator-Activated Receptor Alpha (PPARα), which regulates the expression of genes involved in fatty acid oxidation.

Caption: Activation of PPARα by 17-Methylhenicosanoyl-CoA.

Application Note & Protocol: Targeted Mass Spectrometry Assay for 17-Methylhenicosanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Introduction

Very long-chain fatty acids (VLCFAs) and their activated forms, acyl-Coenzyme A (acyl-CoA) thioesters, are crucial players in numerous cellular processes, including membrane structure, energy metabolism, and cellular signaling.[1][2][3][4][5] Methyl-branched fatty acyl-CoAs are a specific subclass of these molecules whose roles are less well understood but are implicated in various metabolic pathways. This document provides a detailed protocol for the development of a targeted mass spectrometry assay for the quantitative analysis of 17-Methylhenicosanoyl-CoA, a novel very long-chain methyl-branched fatty acyl-CoA.

The successful quantification of 17-Methylhenicosanoyl-CoA can provide valuable insights into its metabolic fate and its potential as a biomarker or therapeutic target in various disease states. The methodology described herein is based on established principles for the analysis of long-chain acyl-CoAs, utilizing liquid chromatography-tandem mass spectrometry (LC-MS/MS) with multiple reaction monitoring (MRM) for high sensitivity and specificity.

Hypothetical Signaling Pathway Involving 17-Methylhenicosanoyl-CoA

To provide a biological context for the assay, a hypothetical signaling pathway involving the synthesis and degradation of 17-Methylhenicosanoyl-CoA is presented below. This pathway is based on the known metabolism of other very long-chain fatty acids.[1][4][5]

Caption: Hypothetical metabolic pathway of 17-Methylhenicosanoyl-CoA.

Experimental Workflow

The overall experimental workflow for the targeted analysis of 17-Methylhenicosanoyl-CoA is depicted below.

Caption: General workflow for the targeted analysis of 17-Methylhenicosanoyl-CoA.

Materials and Reagents

• Solvents: Acetonitrile (B52724), Methanol (B129727), Water (LC-MS grade)

• Reagents: Formic acid, Ammonium (B1175870) acetate, Isopropanol

• Internal Standard (IS): A stable isotope-labeled long-chain acyl-CoA (e.g., ¹³C₁₈-Stearoyl-CoA) or a structurally similar odd-chain acyl-CoA (e.g., Heptadecanoyl-CoA). The choice of IS should be justified by its similar extraction recovery and ionization efficiency to the analyte of interest.

Experimental Protocols

Standard Preparation

1.1. Calculation of Molecular Weight and Precursor Ion Mass:

• Henicosanoic Acid: C₂₁H₄₂O₂

• 17-Methylhenicosanoic Acid: C₂₂H₄₄O₂

• 17-Methylhenicosanoyl-CoA: The molecular formula is C₄₃H₇₈N₇O₁₇P₃S.

• Molecular Weight: 1105.18 g/mol (This is a calculated value and should be confirmed with a synthesized standard).

• Precursor Ion [M+H]⁺: 1106.18 m/z

1.2. Preparation of Stock Solutions:

• Accurately weigh the 17-Methylhenicosanoyl-CoA standard and the internal standard.

• Dissolve in an appropriate solvent, such as a mixture of methanol and water (1:1, v/v), to prepare a stock solution of 1 mg/mL.

• Store stock solutions at -80°C.

1.3. Preparation of Calibration Curve and Quality Control Samples:

• Prepare a series of working standard solutions by serially diluting the stock solution.

• Spike the working standard solutions into a surrogate matrix (e.g., a biological matrix known to be free of the analyte) to prepare calibration standards.

• Prepare quality control (QC) samples at low, medium, and high concentrations in the same manner.

Sample Preparation (Solid-Phase Extraction)

This protocol is adapted from established methods for long-chain acyl-CoA extraction.

• Homogenize approximately 50 mg of tissue or 1x10⁷ cells in 1 mL of ice-cold extraction buffer (e.g., 2:1:0.8 Methanol:Chloroform:Water).

• Spike the homogenate with the internal standard.

• Vortex vigorously for 1 minute and incubate on ice for 30 minutes.

• Centrifuge at 15,000 x g for 10 minutes at 4°C.

• Collect the supernatant.

• Condition a mixed-mode solid-phase extraction (SPE) cartridge (e.g., a weak anion exchange and reversed-phase combination) according to the manufacturer's instructions.

• Load the supernatant onto the SPE cartridge.

• Wash the cartridge with a low-organic solvent to remove interfering substances.

• Elute the acyl-CoAs with an appropriate elution solvent (e.g., 5% ammonium hydroxide (B78521) in methanol).

• Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis (e.g., 50% acetonitrile in water with 0.1% formic acid).

LC-MS/MS Analysis

3.1. Liquid Chromatography Conditions:

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm) is recommended for the separation of long-chain acyl-CoAs.

• Mobile Phase A: 10 mM Ammonium Acetate in Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient: A typical gradient would start with a low percentage of mobile phase B, increasing to a high percentage to elute the hydrophobic long-chain acyl-CoAs. The gradient should be optimized to achieve good separation of the analyte from other matrix components.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

3.2. Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions: A characteristic fragmentation of acyl-CoAs in positive ion mode is the neutral loss of the phosphopantetheine moiety (507 Da). Therefore, the primary MRM transition to monitor for 17-Methylhenicosanoyl-CoA would be:

  • Precursor Ion (Q1): 1106.18 m/z

  • Product Ion (Q3): 599.18 m/z (This corresponds to the [M+H-507]⁺ fragment).

• Collision energy and other source parameters should be optimized for the specific instrument and analyte.

Data Presentation

The quantitative data from the assay should be summarized in clear and concise tables.

Table 1: Optimized MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
17-Methylhenicosanoyl-CoA	1106.18	599.18	To be optimized	100

| Internal Standard | To be determined | To be determined | To be optimized | 100 |

Table 2: Calibration Curve Summary

Analyte	Concentration Range (ng/mL)	R²	LLOQ (ng/mL)	ULOQ (ng/mL)

| 17-Methylhenicosanoyl-CoA | 1 - 1000 | >0.99 | 1 | 1000 |

Table 3: Precision and Accuracy of Quality Control Samples

QC Level	Nominal Conc. (ng/mL)	Measured Conc. (Mean ± SD, n=5)	Accuracy (%)	Precision (%CV)
Low	5
Medium	50

| High | 500 | | | |

Conclusion

This document provides a comprehensive framework for the development and validation of a targeted mass spectrometry assay for 17-Methylhenicosanoyl-CoA. The successful implementation of this protocol will enable researchers to accurately quantify this novel very long-chain methyl-branched fatty acyl-CoA in various biological matrices. This, in turn, will facilitate a deeper understanding of its physiological roles and its potential as a biomarker or therapeutic target. The provided methodologies are based on established principles and can be adapted and optimized for specific research needs and available instrumentation.

References

• 1. researchgate.net [researchgate.net]
• 2. Metabolism of Very Long-Chain Fatty Acids: Genes and Pathophysiology -Biomolecules & Therapeutics | Korea Science [koreascience.kr]
• 3. [PDF] Metabolism of Very Long-Chain Fatty Acids: Genes and Pathophysiology | Semantic Scholar [semanticscholar.org]
• 4. Metabolism of Very Long-Chain Fatty Acids: Genes and Pathophysiology [biomolther.org]
• 5. Metabolism of Very Long-Chain Fatty Acids: Genes and Pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Role of 17-Methylhenicosanoyl-CoA in Fatty Acid Metabolism Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Branched-chain fatty acids (BCFAs) are a class of saturated fatty acids that are integral to various biological processes, including lipid metabolism, inflammation, and insulin (B600854) sensitivity.[1] Unlike their straight-chain counterparts, BCFAs possess a methyl group on the acyl chain, which imparts unique physicochemical properties that can influence cell membrane fluidity and signaling pathways. 17-Methylhenicosanoyl-CoA is a long-chain, saturated branched-chain fatty acyl-coenzyme A. While specific research on 17-Methylhenicosanoyl-CoA is limited, its structure suggests a role as a substrate or modulator in fatty acid metabolism.

These application notes provide a framework for investigating the metabolic fate and function of 17-Methylhenicosanoyl-CoA and other long-chain BCFAs. The protocols outlined below are adapted from established methods in fatty acid metabolism research and can be tailored to explore the interaction of these unique lipids with key metabolic enzymes and pathways.

Potential Applications in Fatty Acid Metabolism Research

• Enzyme Substrate Specificity: Investigating the efficiency of enzymes involved in fatty acid oxidation (e.g., acyl-CoA dehydrogenases) and synthesis (e.g., fatty acid synthase) in utilizing 17-Methylhenicosanoyl-CoA as a substrate.

• Cellular Uptake and Trafficking: Tracing the uptake, intracellular localization, and incorporation of the corresponding branched-chain fatty acid into complex lipids within cultured cells.

• Modulation of Metabolic Pathways: Assessing the impact of 17-Methylhenicosanoyl-CoA on key metabolic pathways such as β-oxidation, lipogenesis, and ketogenesis.

• Interaction with Nuclear Receptors: Examining the potential for 17-Methylhenicosanoyl-CoA or its derivatives to act as ligands for nuclear receptors like PPARs, which are critical regulators of lipid metabolism.[1]

Data Presentation: Illustrative Quantitative Data

The following tables present hypothetical, yet plausible, data that could be generated from the experimental protocols described. These tables are intended to serve as a template for data presentation and interpretation.

Table 1: Kinetic Parameters of Acyl-CoA Dehydrogenase with Various Substrates

Substrate	Km (µM)	Vmax (nmol/min/mg protein)	Relative Efficiency (Vmax/Km)
Palmitoyl-CoA (C16:0)	2.5	150	60
Stearoyl-CoA (C18:0)	3.0	120	40
17-Methylhenicosanoyl-CoA	8.5	95	11.2
Oleoyl-CoA (C18:1)	4.2	180	42.9

This illustrative data suggests that the branched-chain nature of 17-Methylhenicosanoyl-CoA may reduce its affinity and the maximal reaction velocity for this particular acyl-CoA dehydrogenase compared to common straight-chain fatty acyl-CoAs.

Table 2: Cellular Uptake and Incorporation of Labeled Fatty Acids into Triacylglycerides (TAGs) in HepG2 Cells

Labeled Fatty Acid	Cellular Uptake (pmol/mg protein)	Incorporation into TAGs (%)
[14C]Palmitic Acid	550 ± 45	65 ± 5
[14C]Stearic Acid	480 ± 38	58 ± 4
[14C]17-Methylhenicosanoic Acid	320 ± 25	42 ± 6
[14C]Oleic Acid	710 ± 60	75 ± 7

This hypothetical data indicates that the branched-chain structure of 17-Methylhenicosanoic acid may lead to lower cellular uptake and reduced incorporation into storage lipids like triacylglycerides compared to its straight-chain counterparts.

Experimental Protocols

Protocol 1: In Vitro Acyl-CoA Dehydrogenase Activity Assay

This protocol measures the activity of acyl-CoA dehydrogenases, the first and often rate-limiting enzymes in the β-oxidation pathway.

Materials:

• Purified acyl-CoA dehydrogenase (e.g., from porcine liver or recombinant)

• 17-Methylhenicosanoyl-CoA (substrate)

• Palmitoyl-CoA, Stearoyl-CoA (control substrates)

• Assay Buffer: 100 mM potassium phosphate, pH 7.5, 0.1 mM EDTA

• Electron acceptor: 2,6-dichlorophenolindophenol (DCPIP)

• Phenazine methosulfate (PMS)

• Spectrophotometer

Procedure:

• Prepare a stock solution of 17-Methylhenicosanoyl-CoA in a suitable buffer.

• In a cuvette, combine the assay buffer, DCPIP, and PMS.

• Add the purified acyl-CoA dehydrogenase to the cuvette and incubate for 2 minutes at 37°C to establish a baseline.

• Initiate the reaction by adding 17-Methylhenicosanoyl-CoA to the cuvette.

• Immediately monitor the decrease in absorbance of DCPIP at 600 nm for 5 minutes. The rate of DCPIP reduction is proportional to the enzyme activity.

• Repeat the assay with varying concentrations of 17-Methylhenicosanoyl-CoA to determine Km and Vmax.

• Perform parallel assays with control substrates (e.g., Palmitoyl-CoA) for comparison.

Protocol 2: Cellular Fatty Acid Uptake and Metabolism Assay

This protocol uses radiolabeled fatty acids to quantify their uptake and incorporation into cellular lipids in a cell culture model.

Materials:

• Hepatocyte cell line (e.g., HepG2)

• Cell culture medium (e.g., DMEM)

• [14C]-labeled 17-Methylhenicosanoic acid

• [14C]-labeled Palmitic acid (control)

• Fatty acid-free bovine serum albumin (BSA)

• Scintillation counter

• Thin-layer chromatography (TLC) plates and developing solvents

Procedure:

• Seed HepG2 cells in 6-well plates and grow to confluence.

• Prepare a solution of [14C]-labeled 17-Methylhenicosanoic acid complexed with fatty acid-free BSA in serum-free medium.

• Wash the cells with phosphate-buffered saline (PBS).

• Incubate the cells with the [14C]-labeled fatty acid-BSA complex for a defined period (e.g., 1 hour).

• To measure total uptake, wash the cells extensively with ice-cold PBS containing 0.5% BSA to remove unbound fatty acids.

• Lyse the cells and measure the radioactivity using a scintillation counter.

• To analyze incorporation into lipid classes, extract the total lipids from the cells using a chloroform:methanol mixture.

• Separate the lipid classes (e.g., triacylglycerides, phospholipids, cholesterol esters) using TLC.

• Scrape the corresponding spots from the TLC plate and quantify the radioactivity in each lipid fraction using a scintillation counter.

Visualizations

Caption: Hypothetical β-oxidation pathway for 17-Methylhenicosanoyl-CoA.

Caption: Workflow for cellular uptake and metabolism studies.

References

• 1. Branched- Chain Fatty Acids and Obesity: A Narrative Review - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Derivatization of Methyl-Branched Fatty Acids for GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the chemical derivatization of methyl-branched fatty acids (MBFAs) for analysis by Gas Chromatography-Mass Spectrometry (GC-MS). The derivatization step is critical for increasing the volatility and thermal stability of fatty acids, thereby improving their chromatographic separation and mass spectral identification. This guide focuses on methods particularly suited for determining the structure of MBFAs.

Introduction to Derivatization for GC-MS of Fatty Acids

Free fatty acids are generally not volatile enough for direct analysis by GC-MS. Their polar carboxyl group can also lead to poor peak shapes and interactions with the GC column.[1] Derivatization converts the carboxylic acid group into a less polar and more volatile functional group, making the molecules amenable to GC analysis.[1] The most common derivatization technique is the formation of fatty acid methyl esters (FAMEs).[1] While FAME analysis is excellent for identifying and quantifying many fatty acids, the mass spectra of FAMEs of branched-chain fatty acids often do not provide clear fragmentation to determine the location of the branch point.[2][3]

For the structural elucidation of MBFAs, alternative derivatization methods that yield diagnostic fragment ions in the mass spectrometer are preferred. These include the preparation of picolinyl esters and 4,4-dimethyloxazoline (DMOX) derivatives.[4][5] This document will cover the protocols for FAMEs, as they are a fundamental technique, and then detail the methods for preparing picolinyl esters and DMOX derivatives, which are more informative for structural analysis of MBFAs.

Experimental Workflows and Logical Relationships

The following diagrams illustrate the general experimental workflows for the derivatization of fatty acids for GC-MS analysis.

Caption: General workflow for fatty acid analysis.

I. Fatty Acid Methyl Ester (FAME) Preparation

FAMEs are the most common derivatives for fatty acid analysis.[6] The following protocols describe acid- and base-catalyzed methods.

A. Acid-Catalyzed Esterification using Boron Trifluoride (BF₃)-Methanol

This is a robust method for both free fatty acids and esterified fatty acids in complex lipids.[1]

Experimental Protocol:

• Sample Preparation: Place the dried lipid extract (containing 1-50 mg of fatty acids) into a screw-capped glass tube with a PTFE liner.[1]

• Reagent Addition: Add 1-2 mL of 14% BF₃-Methanol reagent to the sample.[1]

• Reaction: Tightly cap the tube, flush with nitrogen, and heat at 80-100°C for 5-60 minutes.[1] A common practice is heating at 80°C for 1 hour.[1]

• Extraction: Cool the tube to room temperature. Add 1 mL of deionized water and 1-2 mL of a nonpolar solvent like hexane (B92381) or heptane.[1]

• Phase Separation: Vortex the mixture vigorously for 1 minute to extract the FAMEs into the organic layer. Centrifuge at approximately 1,500 x g for 10 minutes to separate the layers.[1]

• Collection: Carefully transfer the upper organic layer containing the FAMEs to a clean vial for GC-MS analysis.

Caption: Workflow for FAME preparation using BF₃-Methanol.

B. Base-Catalyzed Transesterification

This method is rapid and proceeds under mild conditions but is primarily for transesterifying glycerolipids and not for esterifying free fatty acids.[7]

Experimental Protocol:

• Sample Preparation: Dissolve the lipid sample (e.g., 100 mg of oil) in 10 mL of hexane in a test tube.

• Reagent Addition: Add 100 µL of 2 N methanolic potassium hydroxide (B78521) (KOH).

• Reaction: Cap the tube and vortex for 30 seconds at room temperature.

• Phase Separation: Centrifuge to separate the layers.

• Collection: The upper hexane layer containing the FAMEs is ready for GC-MS analysis.

II. Picolinyl Ester Derivatization for Branch-Point Location

The mass spectra of picolinyl esters provide diagnostic ions that are highly useful for determining the position of methyl branches and double bonds in the fatty acid chain.[2][4] Under electron impact, fragmentation occurs along the alkyl chain, and the resulting spectrum shows a series of ions separated by 14 amu (corresponding to CH₂ groups), with interruptions at the points of branching or unsaturation.[3]

Experimental Protocol:

This protocol is a two-step process involving the formation of an acid chloride followed by esterification with 3-pyridylcarbinol.[2]

• Acid Chloride Formation:

  • Place the dried fatty acid sample (1-5 mg) in a conical reaction vial.

  • Add 200 µL of thionyl chloride.

  • Cap the vial and heat at 60°C for 30 minutes.

  • Cool the vial and remove the excess thionyl chloride under a stream of nitrogen.

• Esterification:

  • To the resulting acid chloride, add a solution of 3-pyridylcarbinol (1 mg) in 50 µL of acetonitrile.

  • Add 10 µL of pyridine (B92270) as a catalyst.

  • Cap the vial and heat at 50°C for 15 minutes.

  • Cool the reaction mixture and evaporate the solvent under nitrogen.

  • Re-dissolve the residue in hexane for GC-MS analysis.

Caption: Workflow for picolinyl ester synthesis.

III. 4,4-Dimethyloxazoline (DMOX) Derivatization

DMOX derivatives are also highly effective for locating methyl branches and double bonds in fatty acids.[5][8] The nitrogen-containing ring stabilizes the molecular ion and directs fragmentation along the fatty acid chain.

Experimental Protocol:

This mild method involves a two-step conversion from FAMEs.[5][8]

• Amide Formation:

  • Start with a FAME sample (prepared as in Section I).

  • In a reaction vial, mix the FAME sample with a 10-fold molar excess of 2-amino-2-methyl-1-propanol.

  • Add a catalytic amount of sodium methoxide.

  • Incubate the mixture overnight at room temperature.

  • Isolate the resulting 2-(methylpropanol) amides by partitioning between a hexane-diethyl ether mixture and water.

• Cyclization to DMOX:

  • To the isolated amide, add trifluoroacetic anhydride.

  • Heat the mixture at 50°C for 45 minutes to form the DMOX derivative.[5]

  • After cooling, extract the DMOX derivatives with hexane for GC-MS analysis.

Comparison of Derivatization Methods

The choice of derivatization method depends on the analytical goal. For routine screening and quantification, FAMEs are generally sufficient. For detailed structural elucidation of methyl-branched fatty acids, picolinyl esters or DMOX derivatives are superior.

Method	Reagents	Reaction Temp.	Reaction Time	Advantages	Disadvantages
FAME (BF₃-Methanol)	14% BF₃ in Methanol	80-100°C	5-60 min	Robust, well-established, good for quantification.[1]	Mass spectra not ideal for locating branch points.[2]
FAME (Base-Catalyzed)	Methanolic KOH or NaOH	Room Temp.	< 1 min	Very fast, mild conditions.	Does not derivatize free fatty acids.[7]
Picolinyl Esters	Thionyl chloride, 3-pyridylcarbinol	50-60°C	~ 45 min	Excellent for locating branch points and double bonds.[2][4]	More complex, multi-step procedure.
DMOX Derivatives	2-amino-2-methyl-1-propanol, TFAA	Room Temp. then 50°C	Overnight + 45 min	Excellent for locating branch points and double bonds.[5][8]	Longer reaction time, multi-step procedure.
Silylation (BSTFA)	BSTFA + 1% TMCS	60°C	60 min	Derivatizes multiple functional groups.[9][1]	TMS esters can be sensitive to moisture.

Quantitative Data Summary

For accurate quantification, the use of an internal standard is highly recommended.[10] A fatty acid with an odd number of carbons (e.g., C17:0 or C19:0) or a deuterated analog of a target fatty acid that is not naturally present in the sample should be added before the derivatization process. The concentration of the target MBFAs can then be calculated relative to the peak area of the internal standard.

A study comparing four derivatization methods for quantitative analysis of oils found that a one-step methylation method was the most accurate and reproducible.[11][12] However, for the specific task of identifying MBFAs, the trade-off for a more complex derivatization that provides structural information may be necessary. The reproducibility of picolinyl ester and DMOX derivative formation should be validated in your laboratory with authentic standards of MBFAs if precise quantification is required.

Conclusion

The selection of a derivatization method for the GC-MS analysis of methyl-branched fatty acids is dependent on the research objective. While FAME formation is a straightforward and robust method for general fatty acid profiling, the use of picolinyl esters or DMOX derivatives is indispensable for the structural elucidation of these branched molecules. The detailed protocols and comparative data presented in these application notes provide a comprehensive guide for researchers to select and implement the most appropriate method for their analytical needs.

References

• 1. benchchem.com [benchchem.com]
• 2. Picolinyl esters for the structural determination of fatty acids by GC/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Item - GC-MS analysis of fatty acid picolinyl ester derivatives. - Public Library of Science - Figshare [plos.figshare.com]
• 4. GC/MS determination of fatty acid picolinyl esters by direct curie-point pyrolysis of whole bacterial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mild method for preparation of 4,4-dimethyloxazoline derivatives of polyunsaturated fatty acids for GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Determining the fatty acid composition in plasma and tissues as fatty acid methyl esters using gas chromatography – a comparison of different derivatization and extraction procedures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Derivatization techniques for free fatty acids by GC [restek.com]
• 10. stableisotopefacility.ucdavis.edu [stableisotopefacility.ucdavis.edu]
• 11. Comparison of derivatization methods for the quantitative gas chromatographic analysis of oils - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Peak Shape for Long-Chain Acyl-CoAs in Reverse-Phase Chromatography

Welcome to the technical support center for improving the reverse-phase chromatography of long-chain acyl-CoAs. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges and achieve optimal peak shape in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor peak shape (tailing or fronting) for long-chain acyl-CoAs in reverse-phase HPLC?

Poor peak shape, particularly peak tailing, is a frequent issue in the analysis of long-chain acyl-CoAs.[1][2][3] The primary causes can be categorized as follows:

• Secondary Interactions: Long-chain acyl-CoAs can exhibit secondary interactions with the stationary phase. A primary cause of peak tailing is the interaction of analytes with residual silanol (B1196071) groups on silica-based columns, especially when analyzing basic compounds.[1][4]

• Mobile Phase pH: An inappropriate mobile phase pH, especially one close to the analyte's pKa, can lead to inconsistent ionization and result in asymmetrical peaks.[1]

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion.[2][5]

• Inappropriate Solvent for Sample Dissolution: If the sample is dissolved in a solvent that is too strong compared to the initial mobile phase, it can cause peak distortion.[5][6]

• Column Degradation: Over time, columns can degrade, leading to voids or contamination, which negatively impacts peak shape.[2][5][7]

• Extra-Column Effects: Issues outside of the column, such as excessive tubing length or dead volume in fittings, can contribute to band broadening and peak tailing.[2][5][6]

Troubleshooting Guides

Issue 1: My long-chain acyl-CoA peaks are showing significant tailing.

Peak tailing is characterized by an asymmetrical peak with a drawn-out trailing edge.[1][2] A USP tailing factor greater than 1.2 is generally considered tailing, with values above 2.0 often being unacceptable for quantitative analysis.[2]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for peak tailing.

Solutions:

• Mobile Phase Optimization:

  • pH Adjustment: For basic compounds, lowering the mobile phase pH (e.g., to 3.0) can protonate residual silanol groups on the column, minimizing unwanted secondary interactions and improving peak shape.[4]

  • Ion-Pairing Agents: The addition of an ion-pairing agent to the mobile phase can improve the retention and peak shape of charged analytes.[8][9] These agents, such as triethylamine (B128534) (TEA) or trifluoroacetic acid (TFA), form a neutral complex with the charged analyte, which then partitions onto the reversed-phase column.[10] Alkyl sulfonates are often used for positively charged analytes.[11]

• Column Selection and Care:

  • End-Capped Columns: Utilize columns that are "end-capped," a process that chemically blocks many of the residual silanol groups, reducing their potential for secondary interactions.[4]

  • Column Washing: If you suspect column contamination, follow the manufacturer's instructions for column washing. A common procedure involves flushing with a series of solvents of decreasing and then increasing polarity.

  • Guard Columns: Employ a guard column to protect your analytical column from strongly retained sample components that can cause peak distortion.[6]

• Sample and Injection Parameters:

  • Reduce Sample Load: If column overload is suspected, dilute your sample or decrease the injection volume.[2]

  • Solvent Matching: Ensure your sample is dissolved in a solvent that is weaker than or of similar strength to your initial mobile phase.[5][6]

Issue 2: My retention times are drifting, and peak shapes are inconsistent.

Inconsistent retention times and variable peak shapes can be indicative of an unstable chromatographic system.[12]

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Temperature Fluctuations	Maintain a stable column temperature using a column oven, typically at least 5-10°C above ambient temperature to ensure consistency.[12] Increasing column temperature can also decrease mobile phase viscosity, leading to sharper peaks and shorter retention times.[12][13]
Mobile Phase Instability	Prepare fresh mobile phase daily and ensure it is thoroughly degassed. Use high-purity solvents and reagents.[14]
Column Equilibration	Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection. Insufficient equilibration can lead to drifting retention times.
Leaks	Check for any leaks in the system, particularly around fittings and seals, as these can cause pressure fluctuations and affect flow rate uniformity.[5]

Experimental Protocols

Protocol 1: Mobile Phase Preparation with an Ion-Pairing Agent

This protocol describes the preparation of a mobile phase containing triethylamine (TEA), a common ion-pairing agent used to improve the peak shape of acidic compounds.

Materials:

• HPLC-grade water

• HPLC-grade acetonitrile (B52724) (ACN)

• Triethylamine (TEA)

• Phosphoric acid (for pH adjustment)

• 0.2 µm filter

Procedure:

• Aqueous Component (Mobile Phase A):

  • To 900 mL of HPLC-grade water, add 1 mL of TEA.

  • Adjust the pH to the desired value (e.g., 3.0) using phosphoric acid.

  • Bring the final volume to 1 L with HPLC-grade water.

  • Filter the solution through a 0.2 µm filter.

• Organic Component (Mobile Phase B):

  • Prepare a mixture of ACN and water (e.g., 90:10 v/v).

  • Add the same concentration of TEA as in Mobile Phase A (1 mL per 1 L of solvent).

  • Filter the solution through a 0.2 µm filter.

• Degassing: Degas both mobile phases using an appropriate method (e.g., sonication, helium sparging).

Protocol 2: General Gradient Elution for Long-Chain Acyl-CoAs

This is a general starting point for a gradient elution method. The gradient and mobile phase composition may need to be optimized for specific acyl-CoA species.

Chromatographic Conditions:

Parameter	Condition
Column	C18 reversed-phase, 2.1 x 150 mm, 3.5 µm
Mobile Phase A	Water with 0.05% TEA, pH adjusted to 5.0
Mobile Phase B	Acetonitrile with 0.05% TEA
Flow Rate	0.2 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Detection	UV at 260 nm or Mass Spectrometry

Gradient Program:

Time (min)	% Mobile Phase B
0.0	15
5.0	15
19.0	50
20.0	95
25.0	95
25.1	15
30.0	15

Visualizations

Caption: General workflow for acyl-CoA analysis.

This technical support center provides a foundation for troubleshooting and improving the chromatography of long-chain acyl-CoAs. For more specific issues, always refer to your HPLC system and column manufacturer's guidelines.

References

• 1. chromtech.com [chromtech.com]
• 2. uhplcs.com [uhplcs.com]
• 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. welch-us.com [welch-us.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Ion Pair Chromatography | Ion-Pairing Agents | HPLC [masontechnology.ie]
• 12. How does increasing column temperature affect LC methods? [sciex.com]
• 13. youtube.com [youtube.com]
• 14. Troubleshooting Reversed Phase Chromatography [sigmaaldrich.com]

troubleshooting low recovery of 17-Methylhenicosanoyl-CoA during extraction

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to provide comprehensive troubleshooting for the extraction of 17-Methylhenicosanoyl-CoA.

Frequently Asked Questions (FAQs)

Q1: What are the most critical factors affecting the recovery of 17-Methylhenicosanoyl-CoA?

A1: The recovery of very long-chain acyl-CoAs like 17-Methylhenicosanoyl-CoA is primarily affected by three factors:

• Analyte Stability: Acyl-CoAs are highly susceptible to both chemical and enzymatic degradation.[1][2] Thioester bonds can be hydrolyzed, and the molecule is prone to oxidation. It is crucial to work quickly, keep samples on ice or at 4°C at all times, and use fresh, high-purity solvents.[1][3]

• Extraction Efficiency: The amphipathic nature of acyl-CoAs (a hydrophilic CoA head and a long, hydrophobic acyl tail) makes solvent selection critical. Incomplete cell lysis and inefficient extraction from the biological matrix are common sources of low recovery.[1]

• Purification and Concentration: Solid-Phase Extraction (SPE) is often used to purify and concentrate acyl-CoAs. However, improper conditioning of the SPE column, incorrect pH, or suboptimal elution solvents can lead to significant loss of the analyte.[1]

Q2: My recovery is still low even after optimizing the extraction solvent. What else could be the cause?

A2: If solvent optimization doesn't solve the issue, consider these possibilities:

• Incomplete Homogenization: For tissue samples, incomplete disruption of the cellular structure will prevent the efficient release of intracellular metabolites. Using a glass homogenizer is often recommended for thorough tissue disruption.[1][4]

• Sample Overload in SPE: Overloading the solid-phase extraction column can lead to breakthrough, where the analyte fails to bind and is lost in the loading or wash steps. Ensure you are using an appropriate amount of sample for the column's capacity.

• Matrix Effects in LC-MS/MS: Co-eluting substances from the sample matrix can suppress or enhance the ionization of 17-Methylhenicosanoyl-CoA in the mass spectrometer, leading to inaccurate quantification that appears as low recovery.[5][6] The use of a suitable internal standard is essential to correct for these effects.[1]

Q3: What is a suitable internal standard for quantifying 17-Methylhenicosanoyl-CoA?

A3: The ideal internal standard is a stable, isotopically labeled version of the analyte (e.g., ¹³C- or ²H-labeled 17-Methylhenicosanoyl-CoA). However, these can be difficult to obtain. A practical and widely used alternative is an odd-chain acyl-CoA that is not naturally present in the sample, such as Heptadecanoyl-CoA (C17:0-CoA).[1][7] This standard has similar chemical properties and extraction behavior to other long-chain acyl-CoAs, allowing it to account for variability during sample preparation and analysis.[8]

Troubleshooting Guide for Low Recovery

Use the following decision tree to diagnose the cause of low recovery of 17-Methylhenicosanoyl-CoA.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Acyl-CoA Identification in Mouse Liver Samples Using the In Silico CoA-Blast Tandem Mass Spectral Library - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]

Technical Support Center: Optimizing LC Gradient for Separation of Very Long-Chain Acyl-CoAs

Welcome to the technical support center for optimizing your liquid chromatography (LC) methods for the challenging separation of very long-chain acyl-CoAs (VLC-ACoAs). This resource provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common hurdles in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the most common challenge when separating very long-chain acyl-CoAs by LC?

A1: The primary challenge is their high hydrophobicity, which increases with chain length. This often leads to poor peak shape, co-elution, and strong retention on standard reversed-phase columns, making it difficult to achieve baseline separation, especially for isomeric and unsaturated species.

Q2: Which type of reversed-phase column is better for VLC-ACoA separation: C8 or C18?

A2: Both C8 and C18 columns can be used, but the choice depends on the specific chain lengths of the acyl-CoAs you are analyzing. C18 columns have a longer carbon chain and are more hydrophobic, providing stronger retention, which can be beneficial for separating shorter long-chain acyl-CoAs.[1][2][3] However, for very long-chain species, a C8 column, being less hydrophobic, may provide better peak shapes and faster elution times, preventing excessive retention.[1][4][5] Ultimately, the optimal column choice may require empirical testing with your specific analytes.

Q3: Why am I seeing significant peak tailing for my VLC-ACoA analytes?

A3: Peak tailing for these compounds can be caused by several factors:

• Secondary Interactions: The phosphate (B84403) groups on the Coenzyme A moiety can interact with active sites on the silica (B1680970) backbone of the column.

• Column Overload: Injecting too high a concentration of your sample can lead to peak distortion.

• Inappropriate Mobile Phase pH: The charge state of the molecule can affect its interaction with the stationary phase.

• Column Contamination: Buildup of biological materials from repeated injections can lead to distorted peak shapes.[6][7]

Q4: Should I use an ion-pairing agent for VLC-ACoA analysis?

A4: Ion-pairing agents can be beneficial for improving peak shape and retention time reproducibility.[8][9] For negatively charged molecules like acyl-CoAs, a cationic ion-pairing agent such as tributylamine (B1682462) or various quaternary ammonium (B1175870) salts can be added to the mobile phase.[8][10] These agents form a neutral ion pair with the analyte, reducing secondary interactions with the stationary phase.[8][11] However, be aware that ion-pairing agents can be difficult to remove from the column and may suppress ionization in mass spectrometry.[6]

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Poor Peak Resolution / Co-elution	- Gradient is too steep.- Inappropriate column chemistry.- Mobile phase is not optimal.	- Decrease the gradient slope (i.e., make the gradient longer).[12][13]- Test both C8 and C18 columns to see which provides better separation for your specific analytes.[1][4][5]- Adjust the mobile phase composition. Consider adding an ion-pairing agent like tributylamine.[10]
Broad Peaks	- Low flow rate.- Column contamination.- Large dead volume between the column and detector.	- Increase the flow rate within the column's recommended limits.[14]- Flush the column with a strong solvent to remove contaminants.[7][14]- Use tubing with a smaller internal diameter and shorter length.[14]
Split Peaks	- Injection solvent is stronger than the initial mobile phase.- Partially plugged column frit.- Column void due to silica dissolution at high pH.	- Ensure your sample is dissolved in a solvent that is weaker than or equal to the initial mobile phase conditions.[7]- Install an in-line filter and perform sample clean-up.[7]- Use a pH-stable column if operating at high pH.[7]
Inconsistent Retention Times	- Fluctuations in mobile phase composition.- Temperature variations.- Incomplete column equilibration.	- Ensure precise mixing and degassing of the mobile phase.[14]- Use a column oven to maintain a constant temperature.[14]- Ensure the column is fully equilibrated with the starting mobile phase conditions before each injection.[14]
No Peaks or Very Low Signal	- Analyte is too strongly retained on the column.- Poor ionization in the mass spectrometer.	- Use a less retentive column (e.g., C8 instead of C18).[1][4]- Increase the percentage of organic solvent in your gradient.- Optimize mass spectrometry source parameters. Consider adding a mobile phase additive like ammonium hydroxide (B78521) to improve ionization.[4][15]

Experimental Protocols

Protocol 1: Reversed-Phase LC Method for Very Long-Chain Fatty Acids

This protocol is adapted from a method for the separation of fatty acids from C14 to C36 and is applicable to the separation of their CoA derivatives with adjustments.[10]

• Column: C8 reversed-phase column.

• Mobile Phase A: Water with tributylamine as an ion pairing agent.

• Mobile Phase B: Methanol.

• Gradient Program:

  Time (min)	% Mobile Phase B
  0.0	50
  20.0	100
  25.0	100
  25.1	50

  | 30.0 | 50 |

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Detection: Mass Spectrometry (Electrospray Ionization).

Protocol 2: UPLC Method for Long-Chain Acyl-CoAs

This protocol is designed for the separation of C14 to C20 acyl-CoAs using UPLC.[4]

• Column: UPLC BEH C8, 1.7 µm, 2.1 x 150 mm.[4]

• Mobile Phase A: 15 mM Ammonium Hydroxide (NH₄OH) in water.[4]

• Mobile Phase B: 15 mM NH₄OH in acetonitrile.[4]

• Gradient Program:

  Time (min)	% Mobile Phase B
  0.0	20
  2.8	45
  3.0	25
  4.0	65

  | 4.5 | 20 |

• Flow Rate: 0.4 mL/min.[4]

• Detection: Tandem Mass Spectrometry (MS/MS) in positive electrospray ionization (ESI) mode.[4]

Visualizations

Caption: A general experimental workflow for the analysis of very long-chain acyl-CoAs.

Caption: A logical diagram for troubleshooting common peak shape issues in LC.

References

• 1. hawach.com [hawach.com]
• 2. quora.com [quora.com]
• 3. Difference between C8 and C18 Columns Used in HPLC System | Pharmaguideline [pharmaguideline.com]
• 4. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pharmaguru.co [pharmaguru.co]
• 6. researchgate.net [researchgate.net]
• 7. agilent.com [agilent.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Ion Pair Chromatography | Ion-Pairing Agents | HPLC [masontechnology.ie]
• 10. Liquid chromatography – high resolution mass spectrometry analysis of fatty acid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Ion Pairing Reagents For Hplc [lobachemie.com]
• 12. application.wiley-vch.de [application.wiley-vch.de]
• 13. mastelf.com [mastelf.com]
• 14. benchchem.com [benchchem.com]
• 15. Measuring long-chain acyl-coenzyme A concentrations and enrichment using liquid chromatography/tandem mass spectrometry with selected reaction monitoring. | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Preventing Degradation of 17-Methylhenicosanoyl-CoA in Biological Samples

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 17-Methylhenicosanoyl-CoA. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you minimize degradation and ensure the integrity of your biological samples during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is 17-Methylhenicosanoyl-CoA and why is its stability important?

17-Methylhenicosanoyl-CoA is a very-long-chain branched fatty acyl-coenzyme A (VLC-BFA-CoA). Acyl-CoAs are crucial intermediates in numerous metabolic processes, including fatty acid metabolism and cell signaling. The stability of 17-Methylhenicosanoyl-CoA is critical for accurate quantification and for studying its biological functions, as degradation can lead to erroneous experimental results.

Q2: What are the primary causes of 17-Methylhenicosanoyl-CoA degradation in biological samples?

There are two main causes of degradation:

• Enzymatic Degradation: Acyl-CoA hydrolases (ACOTs), also known as thioesterases, are enzymes present in biological samples that cleave the thioester bond of acyl-CoAs, releasing coenzyme A and the free fatty acid.

• Chemical Instability: The thioester bond in acyl-CoAs is susceptible to hydrolysis in aqueous solutions. This process is accelerated by non-optimal pH and elevated temperatures.

Q3: How can I minimize enzymatic degradation of 17-Methylhenicosanoyl-CoA?

To minimize enzymatic degradation, it is crucial to inhibit the activity of acyl-CoA hydrolases. This can be achieved by:

• Rapid Freezing: Immediately freeze tissue samples in liquid nitrogen after collection to halt enzymatic activity.

• Low Temperature Processing: Perform all subsequent sample processing steps, such as homogenization and extraction, at low temperatures (e.g., on ice or at 4°C).

• Use of Inhibitors: Incorporate broad-spectrum thioesterase inhibitors into your homogenization and extraction buffers.

• Acidic pH: Homogenization at a slightly acidic pH (e.g., pH 4.9) can help to reduce the activity of some hydrolases.[1]

Q4: What are the optimal storage conditions for 17-Methylhenicosanoyl-CoA?

For long-term stability, it is recommended to store purified 17-Methylhenicosanoyl-CoA or biological extracts containing it under the following conditions:

• Temperature: Store at -80°C.

• Solvent: Store as a dry pellet or in an organic solvent. If in an aqueous buffer, ensure it is acidic and contains cryoprotectants if necessary.

• Aliquotting: Aliquot samples to minimize freeze-thaw cycles, which can accelerate degradation.

Troubleshooting Guides

Issue 1: Low or no detectable 17-Methylhenicosanoyl-CoA in my sample.

Possible Cause	Troubleshooting Step
Degradation during sample collection and processing.	- Immediately freeze tissue samples in liquid nitrogen upon collection.- Maintain samples on ice or at 4°C throughout all processing steps.- Use pre-chilled buffers and solvents.
Enzymatic degradation by acyl-CoA hydrolases.	- Add a cocktail of broad-spectrum thioesterase inhibitors to your homogenization buffer.- Homogenize samples at a slightly acidic pH (e.g., 4.9) to reduce enzyme activity.[1]
Inefficient extraction.	- Ensure the chosen extraction protocol is suitable for very-long-chain acyl-CoAs. A common method involves homogenization in a potassium phosphate (B84403) buffer followed by extraction with acetonitrile (B52724) or an acetonitrile/2-propanol mixture.[1][2]
Degradation during storage.	- Store samples at -80°C.- Avoid repeated freeze-thaw cycles by preparing single-use aliquots.- If storing in solution, use an appropriate solvent and consider the pH.
Issues with analytical detection (e.g., LC-MS/MS).	- Optimize your LC-MS/MS method for the detection of very-long-chain branched acyl-CoAs. This may involve adjusting the column, mobile phases, and MS parameters.[3][4]

Issue 2: High variability in 17-Methylhenicosanoyl-CoA levels between replicate samples.

Possible Cause	Troubleshooting Step
Inconsistent sample handling.	- Standardize your sample collection and processing workflow to ensure all samples are treated identically and for the same duration.- Minimize the time between sample collection and freezing.
Variable enzymatic activity between samples.	- Ensure consistent and thorough mixing of thioesterase inhibitors in your homogenization buffer for all samples.
Precipitation of 17-Methylhenicosanoyl-CoA during extraction or storage.	- Very-long-chain acyl-CoAs can be poorly soluble. Ensure your extraction and storage solvents are appropriate to maintain solubility. A mixture of methanol, pentanol, and chloroform (B151607) has been found to keep very-long-chain fatty acyl-CoAs in solution.[5]
Inconsistent freeze-thaw cycles.	- Prepare single-use aliquots to avoid variability introduced by multiple freeze-thaw cycles.

Data Presentation

Table 1: General Stability of Long-Chain Acyl-CoAs under Various Conditions

Disclaimer: The following data is generalized from studies on long-chain acyl-CoAs and should be used as a guideline. The specific stability of 17-Methylhenicosanoyl-CoA may vary and should be empirically determined for your specific experimental conditions.

Condition	Parameter	Stability/Effect	Recommendation
Temperature	Storage at room temperature	Highly unstable; significant degradation within hours.	Avoid room temperature storage. Process samples quickly and on ice.
Storage at 4°C	Unstable; degradation occurs over days.	Suitable for short-term storage (hours) during sample processing only.
Storage at -20°C	Moderate stability; degradation can occur over weeks to months.	Acceptable for intermediate-term storage.
Storage at -80°C	High stability; recommended for long-term storage.	Optimal for long-term preservation of sample integrity.
pH	Neutral to Alkaline (pH > 7)	Increased rate of chemical hydrolysis of the thioester bond.	Use slightly acidic buffers (pH 4.5-6.0) for sample processing and storage to minimize hydrolysis.[1]
Freeze-Thaw Cycles	Multiple cycles	Each cycle can contribute to degradation.	Aliquot samples into single-use vials to avoid repeated freeze-thaw cycles.

Experimental Protocols

Protocol 1: Extraction of 17-Methylhenicosanoyl-CoA from Tissue Samples

This protocol is adapted from methods developed for the extraction of long-chain acyl-CoAs.[1][2]

Materials:

• Tissue sample (flash-frozen in liquid nitrogen)

• Homogenization Buffer: 100 mM KH2PO4, pH 4.9, pre-chilled to 4°C

• Thioesterase inhibitor cocktail

• 2-Propanol, ice-cold

• Acetonitrile (ACN), ice-cold

• Glass homogenizer, pre-chilled

• Centrifuge capable of 4°C

• Solid-phase extraction (SPE) columns (e.g., oligonucleotide-based or C18)

Procedure:

• Weigh the frozen tissue sample (e.g., 50-100 mg).

• Add the tissue to a pre-chilled glass homogenizer with an appropriate volume of ice-cold Homogenization Buffer containing thioesterase inhibitors.

• Homogenize the tissue on ice until a uniform suspension is achieved.

• Add ice-cold 2-propanol to the homogenate and briefly homogenize again.

• Add ice-cold acetonitrile to the homogenate to precipitate proteins.

• Vortex the mixture and centrifuge at a high speed (e.g., 12,000 x g) for 10 minutes at 4°C.

• Carefully collect the supernatant containing the acyl-CoAs.

• Purify the acyl-CoAs from the supernatant using an appropriate SPE column according to the manufacturer's instructions.

• Elute the acyl-CoAs from the SPE column.

• Dry the eluate under a stream of nitrogen or using a vacuum concentrator.

• Reconstitute the dried pellet in an appropriate solvent for analysis (e.g., a solution compatible with your LC-MS/MS system).

Mandatory Visualization

Caption: Degradation pathway of 17-Methylhenicosanoyl-CoA.

Caption: Recommended experimental workflow for 17-Methylhenicosanoyl-CoA.

References

• 1. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Techniques for the Measurement of Molecular Species of Acyl-CoA in Plants and Microalgae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

overcoming matrix effects in the quantification of 17-Methylhenicosanoyl-CoA

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges related to matrix effects in the quantification of 17-Methylhenicosanoyl-CoA and other long-chain acyl-CoAs (LCACoAs) using liquid chromatography-mass spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a problem for 17-Methylhenicosanoyl-CoA quantification?

A1: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting, undetected components in the sample matrix.[1] This interference can lead to ion suppression (a decrease in signal) or ion enhancement (an increase in signal), significantly compromising the accuracy, precision, and sensitivity of the quantification.[1][2][3] In complex biological samples like plasma or tissue homogenates, endogenous components such as phospholipids (B1166683), salts, and peptides are common sources of matrix effects.[1][4] For LCACoAs, which are often present at low physiological concentrations, ion suppression can lead to a loss of signal, making reliable quantification difficult.[2]

Q2: My signal for 17-Methylhenicosanoyl-CoA is low and inconsistent. How can I determine if my assay is suffering from matrix effects?

A2: Low and inconsistent signals are classic symptoms of ion suppression. To diagnose matrix effects, two primary methods are recommended:

• Post-Column Infusion: This experiment helps visualize regions of ion suppression in your chromatogram.[4] A solution of your analyte is continuously infused into the mobile phase flow after the analytical column but before the mass spectrometer's ion source.[1] When a blank, extracted matrix sample is injected, any dip in the constant analyte signal indicates a region where co-eluting matrix components are causing ion suppression.[1][4]

• Post-Extraction Spike Comparison: This method quantifies the extent of the matrix effect. The response of an analyte spiked into a pre-extracted blank matrix sample is compared to the response of the same analyte concentration in a neat (clean) solvent.[3] A significant difference between the two signals indicates the presence of matrix effects.

Q3: What are the most common causes of ion suppression when analyzing biological samples for long-chain acyl-CoAs?

A3: For bioanalytical methods, especially using electrospray ionization (ESI), the most common sources of ion suppression originate from the sample matrix itself.

• Phospholipids: These are highly abundant in plasma and serum and are a major cause of ion suppression, particularly in positive ESI mode.[2][5] Crude sample preparation techniques like simple protein precipitation are often insufficient to remove them.[5]

• Salts and Buffers: Non-volatile salts from buffers or sample collection tubes can accumulate and precipitate in the MS source, reducing ionization efficiency.[1]

• Endogenous Compounds: Other small molecules, lipids, and peptides from the biological matrix can compete with the analyte for ionization, leading to signal suppression.[4]

Q4: What is the most effective strategy to compensate for matrix effects?

A4: The "gold standard" for compensating for matrix effects is the use of a stable isotope-labeled internal standard (SIL-IS).[3][6][7] A SIL-IS is an analog of the analyte where some atoms have been replaced with their heavy isotopes (e.g., ¹³C, ¹⁵N). Because it is chemically and physically almost identical to the analyte, it co-elutes and experiences the same degree of ion suppression or enhancement.[1] This allows for accurate quantification based on the constant ratio of the analyte to the internal standard, even if the absolute signal intensity varies.[1][7]

Q5: A stable isotope-labeled standard for 17-Methylhenicosanoyl-CoA is not commercially available. What are my options?

A5: When a specific SIL-IS is unavailable, several alternatives can be considered:

• Use a Close Structural Analog: A commercially available SIL-IS of another long-chain acyl-CoA with similar chemical properties and chromatographic retention time can be used. For example, heptadecanoyl-CoA (C17:0-CoA) is often used as an internal standard for other LCACoAs.[8] While not perfect, it can track and compensate for a significant portion of the analytical variability.

• Biosynthetic Labeling (SILEC): It is possible to biosynthetically generate a library of stable isotope-labeled acyl-CoAs by culturing cells in media containing a labeled precursor, such as [¹³C₃¹⁵N₁]-pantothenate, which is a building block for all CoA species.[6][9][10][11] This method can produce a labeled version of 17-Methylhenicosanoyl-CoA within the cell lysate, which can then be used as a comprehensive internal standard.[9][11]

• Matrix-Matched Calibration: This involves preparing calibration standards in a blank matrix identical to the study samples. This approach helps to normalize the matrix effects between the standards and the unknown samples but does not account for sample-to-sample variability.[12]

Q6: How can I reduce or eliminate matrix effects during sample preparation?

A6: Optimizing sample preparation is a crucial step to remove interfering components before LC-MS analysis.[13]

• Solid-Phase Extraction (SPE): SPE is highly effective at cleaning up complex samples and removing matrix components like salts and phospholipids, while concentrating the analyte of interest.[14][15] Various SPE sorbents (e.g., C18, HLB) can be used depending on the analyte's properties.

• Liquid-Liquid Extraction (LLE): LLE can also effectively separate analytes from interfering matrix components based on their differential solubility in two immiscible liquid phases.[14]

• Phospholipid Removal Plates/Cartridges: Specialized sample preparation products are designed to selectively remove phospholipids from plasma and serum samples, significantly reducing a primary source of ion suppression.[5] Simple protein precipitation is generally not recommended as a standalone technique due to its inability to adequately remove phospholipids.[5][14]

Troubleshooting Guides

Guide 1: Diagnosing and Mitigating Matrix Effects

This guide provides a logical workflow for identifying and addressing matrix effects in your LC-MS/MS analysis of 17-Methylhenicosanoyl-CoA.

Caption: Troubleshooting logic for identifying and resolving matrix effects.

Experimental Protocols & Data

Protocol 1: Sample Preparation of Tissue for LCACoA Analysis using SPE

This protocol is adapted from established methods for extracting long-chain acyl-CoAs from tissue samples.[8][15]

Materials:

• Frozen tissue sample (~40-50 mg)

• Internal Standard (IS) solution (e.g., Heptadecanoyl-CoA, 20 ng)

• Homogenization Buffer: 100 mM Potassium Phosphate (KH₂PO₄), pH 4.9

• Extraction Solvent: Acetonitrile:Isopropanol:Methanol (B129727) (3:1:1)

• Solid-Phase Extraction (SPE) cartridges (e.g., Oasis HLB, 30 mg)

• Methanol (for conditioning and washing)

• Ammonium (B1175870) Hydroxide (B78521)

• Acetonitrile (ACN)

Workflow Diagram:

Caption: General workflow for tissue sample preparation and analysis.

Procedure:

• Place ~40 mg of frozen tissue into a 2 mL tube containing 0.5 mL of ice-cold homogenization buffer and 0.5 mL of extraction solvent. Add the internal standard.[8]

• Homogenize the sample on ice until fully dispersed.

• Vortex the homogenate for 2 minutes, sonicate for 3 minutes, and then centrifuge at 16,000 x g for 10 minutes at 4°C.[8]

• While the sample is centrifuging, condition an SPE cartridge by washing with 1 mL of methanol followed by 1 mL of water.

• Load the supernatant from the centrifuged sample onto the conditioned SPE cartridge.

• Wash the cartridge with 1 mL of 40% methanol in water to remove polar interferences.

• Elute the acyl-CoAs with 1 mL of 2% ammonium hydroxide in methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in a suitable volume (e.g., 50-100 µL) of the initial mobile phase for LC-MS/MS analysis.[16]

Quantitative Data Summary

The choice of sample preparation method has a significant impact on the degree of ion suppression and analyte recovery.

Table 1: Comparison of Sample Preparation Techniques for Matrix Effect Reduction

Technique	Throughput	Phospholipid Removal	Salt Removal	Typical Ion Suppression	Recommendation for LCACoAs
Protein Precipitation	High	Poor[5]	Poor	High[5][14]	Not recommended as a standalone method.
Liquid-Liquid Extraction (LLE)	Medium	Good	Good	Low-Medium[14]	Good option, but can be labor-intensive.
Solid-Phase Extraction (SPE)	Medium	Very Good	Excellent	Low[14][15]	Highly Recommended.
Phospholipid Removal Plates	High	Excellent[5]	Moderate	Very Low[5]	Highly Recommended for plasma/serum.

Table 2: Typical Starting LC-MS/MS Parameters for Long-Chain Acyl-CoA Analysis

Parameter	Recommendation
LC Column	Reversed-phase C18 or C8 (e.g., 100 x 2.1 mm, <3 µm)[15][16][17]
Mobile Phase A	Water with 5-10 mM Ammonium Acetate or Ammonium Hydroxide (pH 6.8-10.5)[15][16][17]
Mobile Phase B	Acetonitrile or Methanol[8][16][17]
Gradient	Start with low %B, ramp to high %B to elute hydrophobic LCACoAs.[8][16]
Ionization Mode	Positive Electrospray Ionization (+ESI)[8][15]
MS/MS Mode	Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM)[8][15]
Common Transition	Monitor for the precursor ion [M+H]⁺ and a common product ion resulting from the neutral loss of the phosphopantetheine moiety (e.g., Neutral Loss of 507 Da).[15]

References

• 1. benchchem.com [benchchem.com]
• 2. Ion-Suppression & Phospholipid Contamination [sigmaaldrich.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 5. spectroscopyonline.com [spectroscopyonline.com]
• 6. Research Portal [researchdiscovery.drexel.edu]
• 7. LC-quadrupole/Orbitrap high resolution mass spectrometry enables stable isotope resolved simultaneous quantification and 13C-isotopic labeling of acyl-Coenzyme A thioesters - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Production of stable isotope-labeled acyl-coenzyme A thioesters by yeast stable isotope labeling by essential nutrients in cell culture - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Acyl-CoA Identification in Mouse Liver Samples Using the In Silico CoA-Blast Tandem Mass Spectral Library - PMC [pmc.ncbi.nlm.nih.gov]
• 17. High-Resolution Metabolomics with Acyl-CoA Profiling Reveals Widespread Remodeling in Response to Diet - PMC [pmc.ncbi.nlm.nih.gov]

improving chromatographic resolution of isomeric methyl-branched acyl-CoAs

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the chromatographic resolution of isomeric methyl-branched acyl-CoAs.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in separating isomeric methyl-branched acyl-CoAs?

A1: The primary challenge is the structural similarity of the isomers. Compounds like isobutyryl-CoA and n-butyryl-CoA, or isovaleryl-CoA and 2-methylbutyryl-CoA, have the same mass and similar physicochemical properties, making them difficult to resolve with standard chromatographic methods.[1][2] Achieving separation requires highly selective methods that can differentiate based on subtle differences in their structure and interaction with the stationary phase.[3]

Q2: Which chromatographic technique is most effective for separating acyl-CoA isomers?

A2: Reversed-phase high-performance liquid chromatography (RP-HPLC) or ultra-performance liquid chromatography (UPLC) coupled with tandem mass spectrometry (LC-MS/MS) is the most common and robust approach.[1][4][5][6] The use of C18 columns is widespread.[4][7][8] For enhanced separation of isomers, optimizing the mobile phase with ion-pairing agents or adjusting the pH is often necessary.[1][4]

Q3: How do ion-pairing agents improve the resolution of acyl-CoA isomers?

A3: Ion-pairing agents are added to the mobile phase to interact with the charged phosphate (B84403) groups of the acyl-CoA molecules. This interaction neutralizes the charge and increases the retention of these otherwise highly polar molecules on a reversed-phase column, which can significantly improve peak shape and resolution between closely related isomers.[1][4]

Q4: Can temperature adjustments improve the separation of my isomers?

A4: Yes, temperature is a critical parameter.[9][10][11] Increasing the column temperature generally decreases the viscosity of the mobile phase, which can lead to narrower peaks and faster diffusion of analytes.[12][13] However, the effect on selectivity is compound-specific; therefore, temperature optimization is essential for finding the best resolution for your specific isomeric pair.[10][12]

Q5: My acyl-CoA signal is low or non-existent. What are the common causes?

A5: Low or no signal for acyl-CoAs can stem from several factors:

• Sample Degradation: Acyl-CoAs are unstable and susceptible to hydrolysis. It is crucial to quench metabolic activity quickly and keep samples cold.[4][14]

• Inefficient Ionization: The composition of the mobile phase and co-eluting matrix components can suppress ionization.[14]

• Poor Extraction Recovery: Short-chain acyl-CoAs can be lost during solid-phase extraction (SPE) steps.[4] Consider methods that do not require SPE or ensure the protocol is optimized for your analytes.[4]

• Suboptimal MS Parameters: Incorrect precursor/product ion selection or collision energy can lead to poor sensitivity.[14]

Troubleshooting Guide

This guide addresses specific issues encountered during the chromatographic analysis of isomeric methyl-branched acyl-CoAs.

Issue 1: Poor or No Resolution of Isomeric Peaks

Your chromatogram shows co-eluting or heavily overlapping peaks for your target isomers (e.g., isobutyryl-CoA and n-butyryl-CoA).

References

• 1. researchgate.net [researchgate.net]
• 2. Separation of isomeric short-chain acyl-CoAs in plant matrices using ultra-performance liquid chromatography coupled with tandem mass spectrometry [agris.fao.org]
• 3. chromforum.org [chromforum.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Chromatographic methods for the determination of acyl-CoAs - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The analysis of acyl-coenzyme A derivatives by reverse-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. solubilityofthings.com [solubilityofthings.com]
• 10. researchgate.net [researchgate.net]
• 11. quora.com [quora.com]
• 12. m.youtube.com [m.youtube.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison: 17-Methylhenicosanoyl-CoA vs. C17:0-CoA as Internal Standards for Acyl-CoA Quantification

For researchers, scientists, and drug development professionals engaged in metabolomics and lipidomics, the precise quantification of acyl-Coenzyme A (acyl-CoA) species is paramount for understanding cellular metabolism and disease pathogenesis. The choice of an appropriate internal standard is a critical determinant of analytical accuracy and reliability. This guide provides an objective comparison of two potential internal standards: the branched-chain 17-Methylhenicosanoyl-CoA and the straight odd-chain C17:0-CoA.

While C17:0-CoA is a commonly employed internal standard, the utility of long-chain branched-chain fatty acyl-CoAs like 17-Methylhenicosanoyl-CoA is less documented but warrants consideration based on its structural properties. This comparison synthesizes available data and established analytical principles to guide researchers in selecting the most suitable internal standard for their specific applications.

Principle of Internal Standardization in Acyl-CoA Analysis

Internal standards are essential in mass spectrometry-based quantification to correct for variations that can occur during sample preparation, extraction, and analysis. An ideal internal standard is a compound that is chemically similar to the analytes of interest but is not naturally present in the sample. It is added in a known amount to all samples and calibration standards at the beginning of the workflow. By normalizing the signal of the endogenous analytes to the signal of the internal standard, variations in sample recovery and instrument response can be effectively compensated for, leading to more accurate and precise quantification.

Performance Comparison: 17-Methylhenicosanoyl-CoA vs. C17:0-CoA

Key Performance Parameters for Internal Standard Selection

Parameter	C17:0-CoA (Heptadecanoyl-CoA)	17-Methylhenicosanoyl-CoA	Considerations for Accuracy
Natural Abundance	Very low in most mammalian tissues.[1][2]	Presumed to be very low to absent in most non-ruminant mammalian tissues. Branched-chain fatty acids are primarily of bacterial or dietary origin (e.g., from ruminant products).[3][4]	The ideal internal standard should have minimal to no endogenous presence to avoid interference and overestimation of the analyte concentration.
Chemical Similarity	Structurally similar to endogenous even-chain saturated and unsaturated fatty acyl-CoAs.	The branched-chain structure may lead to different chromatographic retention and ionization efficiency compared to straight-chain analytes.[5]	The internal standard should mimic the behavior of the analytes as closely as possible during extraction and analysis to ensure accurate correction.
Chromatographic Behavior	Elutes within the range of other long-chain fatty acyl-CoAs in reversed-phase chromatography.[1]	The methyl branch may alter its retention time relative to a straight-chain isomer, potentially improving separation from endogenous species but also potentially behaving differently from straight-chain analytes.	Co-elution with analytes of interest can lead to ionization suppression or enhancement, affecting accuracy. A standard that elutes close to, but is resolved from, the analytes is often preferred.
Ionization Efficiency	Similar ionization efficiency to other long-chain saturated fatty acyl-CoAs.	The branched structure could potentially influence ionization efficiency in the mass spectrometer source, which may differ from that of straight-chain analytes.	Disparities in ionization efficiency between the internal standard and the analyte can introduce bias in quantification if not properly accounted for in the calibration model.
Commercial Availability	Readily available from multiple commercial suppliers.	Commercially available, but may be less common and potentially more expensive than C17:0-CoA.	Accessibility and cost are practical considerations for routine use in high-throughput studies.
Purity and Stability	Generally available in high purity. Stability is comparable to other long-chain acyl-CoAs.	Purity and stability should be verified, as with any standard.	Impurities in the internal standard can interfere with the analysis and impact the accuracy of quantification.

Experimental Protocols

The following outlines a general experimental workflow for the quantification of long-chain acyl-CoAs using an internal standard, based on established LC-MS/MS methods.[1][6][7][8]

Sample Preparation and Extraction

• Tissue Homogenization: Tissues are homogenized in a suitable buffer, often on ice to minimize enzymatic degradation.

• Internal Standard Spiking: A known amount of the chosen internal standard (C17:0-CoA or 17-Methylhenicosanoyl-CoA) is added to the homogenate.

• Protein Precipitation and Extraction: Acyl-CoAs are typically extracted using an organic solvent mixture (e.g., acetonitrile/isopropanol/water) or by solid-phase extraction (SPE). This step also serves to precipitate proteins which can interfere with the analysis.

• Phase Separation and Drying: After extraction, the sample is centrifuged, and the supernatant containing the acyl-CoAs is collected and dried under a stream of nitrogen.

LC-MS/MS Analysis

• Reconstitution: The dried extract is reconstituted in an appropriate solvent, typically compatible with the initial mobile phase of the LC method.

• Chromatographic Separation: The reconstituted sample is injected onto a reversed-phase LC column (e.g., C18). A gradient elution with a mobile phase containing an ion-pairing agent (e.g., triethylamine) or at a specific pH is often used to achieve good separation of the different acyl-CoA species.

• Mass Spectrometric Detection: The eluent from the LC is introduced into a tandem mass spectrometer operating in positive ion mode. Detection is typically performed using Multiple Reaction Monitoring (MRM), where specific precursor-to-product ion transitions for each analyte and the internal standard are monitored for high selectivity and sensitivity.

Visualizing the Workflow and Concepts

References

• 1. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Profiles of Odd- and Branched-Chain Fatty Acids and Their Correlations With Rumen Fermentation Parameters, Microbial Protein Synthesis, and Bacterial Populations Based on Pure Carbohydrate Incubation in vitro [frontiersin.org]
• 4. edepot.wur.nl [edepot.wur.nl]
• 5. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. LC-MS/MS-based analysis of coenzyme A and short-chain acyl-coenzyme A thioesters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

A Comparative Guide to the Quantification of 17-Methylhenicosanoyl-CoA: LC-MS vs. GC-MS

For researchers and drug development professionals engaged in the analysis of very-long-chain fatty acyl-CoAs (VLCFA-CoAs), the choice of analytical methodology is critical for achieving accurate and reliable quantification. This guide provides a comprehensive comparison of two powerful techniques, Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS), for the quantification of 17-Methylhenicosanoyl-CoA, a key intermediate in branched-chain fatty acid metabolism.

At a Glance: LC-MS vs. GC-MS for 17-Methylhenicosanoyl-CoA Analysis

The selection between LC-MS and GC-MS for the analysis of 17-Methylhenicosanoyl-CoA hinges on several factors, including the desired analyte form, sample throughput, and the need for structural confirmation. LC-MS allows for the analysis of the intact acyl-CoA molecule, providing direct evidence of its presence and quantity. In contrast, GC-MS is a well-established and highly sensitive method for fatty acid analysis, but it requires the hydrolysis of the CoA ester to its corresponding fatty acid and subsequent derivatization prior to analysis.[1][2]

Feature	LC-MS	GC-MS
Analyte Form	Intact 17-Methylhenicosanoyl-CoA	17-Methylhenicosanoic acid (as a derivative)
Sample Preparation	Extraction of acyl-CoAs	Hydrolysis, extraction, and derivatization
Throughput	Generally higher	Lower due to derivatization steps
Sensitivity	High, though can be compound-dependent	Excellent sensitivity for fatty acids[3]
Specificity	High, especially with tandem MS (MS/MS)	High, with characteristic fragmentation of derivatives
Development Effort	Method development can be challenging due to the amphipathic nature of acyl-CoAs	Well-established protocols for fatty acid analysis exist
Instrumentation	LC system coupled to a mass spectrometer	GC system coupled to a mass spectrometer

Experimental Workflows

The analytical workflows for LC-MS and GC-MS quantification of 17-Methylhenicosanoyl-CoA are fundamentally different, primarily in the sample preparation stages.

A comparison of the analytical workflows for 17-Methylhenicosanoyl-CoA quantification by LC-MS and GC-MS.

Detailed Experimental Protocols

Below are representative protocols for the quantification of 17-Methylhenicosanoyl-CoA using both LC-MS and GC-MS. These are generalized methods and may require optimization for specific sample matrices.

LC-MS/MS Protocol for Intact 17-Methylhenicosanoyl-CoA

This method focuses on the direct measurement of the intact acyl-CoA.

1. Sample Preparation and Extraction:

• Homogenize tissue or cell samples in a suitable buffer on ice.

• Perform a liquid-liquid extraction with an organic solvent system (e.g., isopropanol/acetonitrile) to precipitate proteins and extract the acyl-CoAs.[4]

• Alternatively, solid-phase extraction (SPE) can be used for cleanup and concentration of the acyl-CoA fraction.

• Evaporate the solvent and reconstitute the extract in a solvent compatible with the LC mobile phase.

2. Liquid Chromatography:

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase A: Water with an ion-pairing agent (e.g., tributylamine) or a volatile buffer (e.g., ammonium (B1175870) acetate).[3]

• Mobile Phase B: Acetonitrile or methanol (B129727).

• Gradient: A linear gradient from a low to high percentage of Mobile Phase B is used to elute the acyl-CoAs.

• Flow Rate: Typically 0.2-0.5 mL/min.

• Column Temperature: Maintained at a constant temperature (e.g., 40 °C) to ensure reproducible retention times.

3. Mass Spectrometry:

• Ionization: Electrospray ionization (ESI) in positive ion mode is often more sensitive for acyl-CoAs.[5]

• Analysis Mode: Multiple Reaction Monitoring (MRM) is used for quantification, providing high selectivity and sensitivity.

• MRM Transitions:

  • A precursor ion corresponding to the [M+H]+ of 17-Methylhenicosanoyl-CoA is selected.

  • A characteristic product ion resulting from the neutral loss of the CoA moiety (507 Da) or another stable fragment is monitored.[6]

• Internal Standard: A structurally similar, stable isotope-labeled or odd-chain acyl-CoA (e.g., C17:0-CoA) should be used for accurate quantification.[4]

GC-MS Protocol for 17-Methylhenicosanoic Acid

This method involves the indirect quantification of 17-Methylhenicosanoyl-CoA by measuring its corresponding fatty acid.

1. Sample Preparation and Hydrolysis:

• Homogenize tissue or cell samples.

• Add an internal standard, such as a non-endogenous odd-chain fatty acid (e.g., C19:0).

• Perform alkaline hydrolysis (e.g., using KOH in methanol) to cleave the thioester bond of the acyl-CoA, releasing the free fatty acid.[2]

• Acidify the mixture to protonate the fatty acid.

2. Extraction:

• Extract the free fatty acids using an organic solvent like hexane (B92381) or a hexane/isopropanol mixture.

• Evaporate the solvent to dryness.

3. Derivatization:

• Derivatization is essential to increase the volatility of the fatty acid for GC analysis.[7][8][9]

• A common method is esterification to form a fatty acid methyl ester (FAME). This can be achieved using reagents like boron trifluoride in methanol (BF3-methanol) or by acid-catalyzed methylation with methanolic HCl.[7][10]

• After the reaction, the FAMEs are extracted into an organic solvent.

4. Gas Chromatography:

• Column: A polar capillary column (e.g., a wax or cyanopropyl-based stationary phase) is typically used for FAME analysis.

• Carrier Gas: Helium or hydrogen.

• Injection: Splitless injection is often used for trace analysis.

• Temperature Program: A temperature gradient is used to separate the FAMEs based on their boiling points and polarity.

5. Mass Spectrometry:

• Ionization: Electron Ionization (EI) at 70 eV.

• Analysis Mode: Selected Ion Monitoring (SIM) of characteristic ions of the 17-methylhenicosanoate methyl ester and the internal standard is used for quantification. Full scan mode can be used for qualitative analysis and identification.

Logical Comparison of Methodologies

The choice between LC-MS and GC-MS depends on the specific research question.

References

• 1. Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry. | Semantic Scholar [semanticscholar.org]
• 2. Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Liquid chromatography – high resolution mass spectrometry analysis of fatty acid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. escholarship.org [escholarship.org]
• 7. benchchem.com [benchchem.com]
• 8. diverdi.colostate.edu [diverdi.colostate.edu]
• 9. google.com [google.com]
• 10. researchgate.net [researchgate.net]

Validating Analytical Methods for 17-Methylhenicosanoyl-CoA Quantification: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate quantification of lipid mediators like 17-Methylhenicosanoyl-CoA is critical for understanding cellular metabolism and its role in disease. This guide provides a comparative overview of analytical methodologies, primarily focusing on liquid chromatography-tandem mass spectrometry (LC-MS/MS), which stands as the gold standard for the sensitive and specific quantification of long-chain fatty acyl-CoAs.

Comparative Performance of LC-MS/MS Methods for Long-Chain Acyl-CoA Quantification

The following table summarizes the performance of various LC-MS/MS methods that have been successfully used to quantify long-chain fatty acyl-CoAs. These methods can be adapted for the analysis of 17-Methylhenicosanoyl-CoA. The key performance indicators include linearity, accuracy, precision (intra- and inter-day), and the limit of detection (LOD).

Method Reference	Analytes	Linearity (R²)	Accuracy (%)	Precision (CV%)	LOD
Magnes et al., 2005[1][2][3]	C16:0, C16:1, C18:0, C18:1, C18:2-CoA	>0.99	94.8 - 110.8	Intra-run: 1.2 - 4.4, Inter-run: 2.6 - 12.2	Not Specified
Sun et al., 2006[4]	C16:0, C18:0, C18:1, C18:2, C20:4-CoA	Not Specified	Not Specified	Not Specified	Not Specified
Klett et al., 2010[5]	C14:0 to C26:0-CoA	>0.99	Not Specified	<15	Sub-picomole
Giesbertz et al., 2015[6]	C2 to C20-CoA	>0.99	Not Specified	Not Specified	1-5 fmol
Fauland et al., 2011[7]	C2 to C20-CoA	Not Specified	Recovery: 90-111%	Not Specified	1-5 fmol

Experimental Protocols: A Generalized Workflow

A successful analytical method for 17-Methylhenicosanoyl-CoA quantification will involve meticulous sample preparation, optimized chromatographic separation, and sensitive mass spectrometric detection.

Sample Preparation: Extraction of Acyl-CoAs

The goal of sample preparation is to efficiently extract acyl-CoAs from the biological matrix while minimizing degradation.

• Tissue Homogenization: For tissue samples, homogenization is typically performed in a cold buffer, often containing antioxidants and enzyme inhibitors to prevent degradation.

• Liquid-Liquid Extraction: A common method involves a two-step extraction using an organic solvent system.

  • An initial extraction with an acidic solution (e.g., 10% trichloroacetic acid or 2.5% sulfosalicylic acid) is used to precipitate proteins and extract the acyl-CoAs.[8][9][10]

  • This is often followed by a solid-phase extraction (SPE) for cleanup and concentration of the analytes.[1][2][3][9][10]

• Internal Standard: An appropriate internal standard, ideally a stable isotope-labeled version of the analyte (e.g., ¹³C-labeled 17-Methylhenicosanoyl-CoA) or a structurally similar odd-chain acyl-CoA, should be added at the beginning of the extraction process to account for matrix effects and variations in extraction efficiency.[5]

Chromatographic Separation: Liquid Chromatography

Reversed-phase high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) is the most common technique for separating long-chain acyl-CoAs.[11]

• Column: A C18 reversed-phase column is typically used to separate the hydrophobic acyl-CoAs.[1][2][3]

• Mobile Phase: A gradient elution with a binary solvent system is employed.

  • Mobile Phase A: An aqueous buffer, often containing an ion-pairing agent like triethylamine (B128534) or ammonium (B1175870) hydroxide (B78521) to improve peak shape.[4][12]

  • Mobile Phase B: An organic solvent such as acetonitrile (B52724) or methanol.[1][2][3]

• Gradient: The gradient starts with a high percentage of aqueous mobile phase and gradually increases the organic phase to elute the more hydrophobic long-chain acyl-CoAs.

Detection: Tandem Mass Spectrometry (MS/MS)

A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode is commonly used for the detection and quantification of acyl-CoAs.[12]

• Ionization: ESI in positive mode is effective for ionizing the acyl-CoA molecules.

• Multiple Reaction Monitoring (MRM): This highly specific and sensitive technique is used for quantification.[8] It involves monitoring a specific precursor-to-product ion transition for the analyte and the internal standard.

  • Precursor Ion: The protonated molecular ion [M+H]⁺ of 17-Methylhenicosanoyl-CoA.

  • Product Ion: A characteristic fragment ion is selected for monitoring. For acyl-CoAs, a common fragmentation is the neutral loss of the phosphopantetheine moiety (507 Da).[1][2][3][5]

Visualization of Key Processes

To aid in the understanding of the analytical workflow and the underlying biological context, the following diagrams are provided.

Caption: A generalized workflow for the quantification of acyl-CoAs.

Caption: Key parameters for analytical method validation.

References

• 1. [PDF] LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs. | Semantic Scholar [semanticscholar.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Quantification of the concentration and 13C tracer enrichment of long-chain fatty acyl-coenzyme A in muscle by liquid chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Comprehensive quantitative analysis of fatty-acyl-Coenzyme A species in biological samples by ultra-high performance liquid chromatography-tandem mass spectrometry harmonizing hydrophilic interaction and reversed phase chromatography. | Sigma-Aldrich [b2b.sigmaaldrich.com]
• 8. mdpi.com [mdpi.com]
• 9. Quantification of malonyl-coenzyme A in tissue specimens by high-performance liquid chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Chromatographic methods for the determination of acyl-CoAs - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 12. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]

A Guide to Inter-Laboratory Comparison of Long-Chain Acyl-CoA Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for the quantification of long-chain acyl-Coenzyme A (LC-CoA), critical lipid metabolites in numerous cellular processes. The information presented is synthesized from various validated methods to aid laboratories in selecting and implementing the most suitable analysis technique for their research needs.

Comparison of Analytical Methods for Long-Chain Acyl-CoA Analysis

The quantification of LC-CoAs is predominantly achieved through liquid chromatography-tandem mass spectrometry (LC-MS/MS), which offers high sensitivity and specificity. However, other methods, including high-performance liquid chromatography (HPLC) with UV detection, radiometric assays, and enzymatic assays, are also employed and offer distinct advantages in specific contexts. The following tables summarize the key performance characteristics of these methods based on published data.

Table 1: Performance Comparison of LC-MS/MS Methods for Long-Chain Acyl-CoA Analysis

Parameter	Method 1 (UPLC-MS/MS)	Method 2 (LC-MS/MS)
Instrumentation	Ultra-Performance Liquid Chromatography coupled to a Triple Quadrupole Mass Spectrometer (UPLC-MS/MS)	High-Performance Liquid Chromatography coupled to a Triple Quadrupole Mass Spectrometer (LC-MS/MS)
Analytes	C14-CoA, C16-CoA, C16:1-CoA, C18-CoA, C18:1-CoA, C18:2-CoA, C20-CoA[1]	C16:0, C16:1, C18:0, C18:1, C18:2-CoA[2]
Sample Type	Human Skeletal Muscle[1]	Rat Liver[2]
Internal Standard	C17-CoA[1]	Odd-chain-length fatty acyl-CoAs[3]
Intra-Assay Precision (CV%)	5-10%[1]	1.2-4.4%[2]
Inter-Assay Precision (CV%)	5-6%[1]	2.6-12.2%[2]
Accuracy (%)	Not explicitly stated, but excellent linearity (R² > 0.999) reported[4]	94.8-110.8%[2]
Lower Limit of Quantification (LLOQ)	Sub-picomole amounts[3]	Not explicitly stated, but high sensitivity is noted[2]
Run Time	As short as 5 minutes[1]	Not explicitly stated

Table 2: Comparison of Alternative Analytical Methods for Long-Chain Acyl-CoA Analysis

Method	Principle	Advantages	Disadvantages
HPLC with UV Detection	Separation of LC-CoAs by reverse-phase HPLC and detection by UV absorbance at 260 nm.	Relatively simple instrumentation; good for quantifying total acyl-CoA pools.	Lower sensitivity and specificity compared to MS; may not resolve individual acyl-CoA species.
Radiometric Assays	Measures the incorporation of a radiolabeled fatty acid into the acyl-CoA pool.[1]	High sensitivity; useful for measuring enzyme activity (acyl-CoA synthetase).[1]	Requires handling of radioactive materials; does not distinguish between different acyl-CoA species.
Enzymatic/Fluorimetric Assays	Utilizes a series of enzymatic reactions where acyl-CoA is a substrate, leading to the production of a fluorescent product.[3]	High-throughput format; relatively simple and fast.[3]	Measures total long-chain acyl-CoAs, not individual species; potential for interference from other cellular components.

Experimental Protocols

This section provides detailed methodologies for the most common and robust techniques cited in the literature for long-chain acyl-CoA analysis.

This protocol is adapted from a method used for the analysis of human skeletal muscle.[1]

a) Sample Preparation and Extraction:

• Homogenize approximately 40 mg of frozen tissue in a suitable buffer.

• Perform a liquid-liquid extraction using a mixture of isopropanol (B130326) and acetonitrile.

• Add an internal standard (e.g., C17-CoA) to the extraction mixture to correct for extraction efficiency and instrument variability.[1]

• Centrifuge the sample to pellet proteins and other insoluble material.

• Collect the supernatant containing the acyl-CoAs and evaporate to dryness under a stream of nitrogen.

• Reconstitute the dried extract in an appropriate solvent (e.g., methanol:water 1:1) for UPLC-MS/MS analysis.[1]

b) UPLC Conditions:

• Column: Reverse-phase C8 or C18 column (e.g., Acquity UPLC BEH C8, 2.1 x 150 mm, 1.7 µm).[1]

• Mobile Phase A: 15 mM Ammonium Hydroxide in water.[1]

• Mobile Phase B: 15 mM Ammonium Hydroxide in acetonitrile.[1]

• Flow Rate: 0.4 mL/min.[1]

• Gradient: A typical gradient starts with a low percentage of mobile phase B, which is gradually increased to elute the more hydrophobic long-chain acyl-CoAs.[1]

c) MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).[1]

• Detection Mode: Selected Reaction Monitoring (SRM).[1]

• Precursor and Product Ions: Monitor specific precursor-to-product ion transitions for each acyl-CoA species and the internal standard. For example, monitor the [M+2+H]+ ion to enhance sensitivity for low-abundance species.[1][4]

This protocol is a straightforward method to measure the activity of long-chain acyl-CoA synthetase.[1]

• Prepare cell or tissue lysates in a suitable buffer.

• Set up a reaction mixture containing the lysate, ATP, Coenzyme A, Mg2+, and a radiolabeled long-chain fatty acid (e.g., [14C]oleic acid) bound to bovine serum albumin (BSA).

• Incubate the reaction at 37°C for a defined period.

• Stop the reaction by adding a solution that will facilitate the separation of the radiolabeled fatty acid from the newly synthesized radiolabeled acyl-CoA.

• Perform a differential phase partitioning to separate the unreacted fatty acid from the acyl-CoA.

• Quantify the amount of radiolabeled acyl-CoA formed by scintillation counting.[1]

Visualizations: Workflows and Signaling Pathways

Caption: A typical workflow for the analysis of long-chain acyl-CoAs using LC-MS/MS.

An accumulation of intracellular long-chain acyl-CoAs is linked to the development of insulin (B600854) resistance, partly through the de novo synthesis of ceramides.[4]

Caption: Long-chain acyl-CoAs contribute to insulin resistance via ceramide synthesis.

References

• 1. Long-chain fatty acyl-CoA esters regulate metabolism via allosteric control of AMPK β1 isoforms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [PDF] Long-chain fatty acyl-CoA esters regulate metabolism via allosteric control of AMPK β1-isoforms | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. The Role of Ceramides in Insulin Resistance - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to the Cross-Validation of 17-Methylhenicosanoyl-CoA Measurements in Diverse Tissues

Introduction to 17-Methylhenicosanoyl-CoA and its Significance

17-Methylhenicosanoyl-CoA belongs to the class of very-long-chain branched-chain fatty acyl-CoAs. Fatty acyl-CoAs are crucial intermediates in numerous metabolic pathways, including energy metabolism and the biosynthesis of complex lipids.[1] Branched-chain fatty acids are major components of bacterial cell membranes and are also found in mammalian tissues.[2] The CoA thioesters of very-long-chain and branched-chain fatty acids are potent ligands for the peroxisome proliferator-activated receptor α (PPARα), a nuclear receptor that regulates the transcription of genes involved in lipid metabolism.[1] Dysregulation of branched-chain fatty acid metabolism is associated with certain peroxisome biogenesis disorders.[2][3] The accurate measurement of specific species like 17-Methylhenicosanoyl-CoA in different tissues is therefore essential for studying these processes and their pathological alterations.

Comparative Analysis of Analytical Methodologies

The gold standard for the quantification of acyl-CoA species in biological matrices is liquid chromatography-tandem mass spectrometry (LC-MS/MS). This technique offers high sensitivity and specificity, allowing for the detection and quantification of low-abundance molecules in complex samples. While no specific performance data for 17-Methylhenicosanoyl-CoA is available, the following table summarizes the performance of various LC-MS/MS methods for other long-chain acyl-CoAs, which can be considered as a benchmark for the development and validation of a method for 17-Methylhenicosanoyl-CoA.

Analytical Method	Analyte(s)	Tissue/Cell Type	LLOQ	Linearity Range	Precision (CV%)	Accuracy/Recovery (%)	Reference
UPLC-MS/MS	Long-chain acyl-CoAs	Human Skeletal Muscle	Not Specified	Not Specified	Inter-assay CV: 5-6%	Not Specified	[2]
Flow-Injection Tandem MS	Acyl-CoAs (C2-C22)	Mouse Liver	Not Specified	Not Specified	Not Specified	Not Specified	[4]
On-line LC/MS²	Long-chain acyl-CoAs	Rat Liver	Not Specified	Not Specified	Inter-run: 2.6-12.2%, Intra-run: 1.2-4.4%	94.8-110.8%	[3]
LC-MS/MS with Phosphate Methylation	Acyl-CoAs (up to C25:0)	HeLa Cells, Human Platelets	4.2 nM (VLCFAs)	Not Specified	Not Specified	Not Specified	[5]
LC-ESI MS/MS	Fatty acyl-CoAs (C14-C26)	RAW264.7 and MCF7 Cells	Not Specified	Demonstrated over a range	Not Specified	Not Specified	[6]
UPLC-MS/MS	Succinyl-CoA	Peripheral Lymphocytes	0.05 µmol/L	Not Specified	Intra-assay: <5.2%, Inter-assay: <8.7%	Not Specified	[7]
HPLC/MS	Malonyl-CoA	Rat Liver, Heart, Skeletal Muscle	50 pmol	50-1000 pmol	Within-run: 5-11%	28.8-48.5%	[8]

Recommended Experimental Protocol for 17-Methylhenicosanoyl-CoA Quantification

The following protocol is a generalized procedure based on established methods for long-chain acyl-CoA analysis and should be optimized and validated specifically for 17-Methylhenicosanoyl-CoA.

Tissue Homogenization and Extraction

• Objective: To lyse the tissue and extract the acyl-CoAs while minimizing degradation.

• Procedure:

  • Weigh a frozen tissue sample (typically 50-100 mg).

  • Homogenize the tissue in a cold extraction solvent (e.g., 10% trichloroacetic acid or an isopropanol/water mixture) containing an appropriate internal standard. For 17-Methylhenicosanoyl-CoA, a heavy-isotope labeled analog would be ideal. If unavailable, an odd-chain long-chain acyl-CoA (e.g., C17:0-CoA or C19:0-CoA) can be used.

  • Vortex the homogenate vigorously.

  • Centrifuge at a high speed (e.g., 13,000 x g) at 4°C to pellet the protein precipitate.

  • Collect the supernatant containing the acyl-CoAs.

Solid-Phase Extraction (SPE) for Sample Clean-up

• Objective: To remove interfering substances and concentrate the acyl-CoAs.

• Procedure:

  • Condition a reversed-phase SPE cartridge (e.g., C18) with methanol (B129727) followed by water.

  • Load the supernatant from the extraction step onto the SPE cartridge.

  • Wash the cartridge with a weak solvent (e.g., water or a low percentage of organic solvent) to remove polar impurities.

  • Elute the acyl-CoAs with a stronger organic solvent (e.g., methanol or acetonitrile).

  • Evaporate the eluate to dryness under a stream of nitrogen.

  • Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis (e.g., 50% methanol).

LC-MS/MS Analysis

• Objective: To separate and quantify 17-Methylhenicosanoyl-CoA.

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column is typically used.

  • Mobile Phase A: Water with a modifier (e.g., ammonium (B1175870) hydroxide (B78521) or formic acid).

  • Mobile Phase B: Acetonitrile or methanol with the same modifier.

  • Gradient: A gradient from a lower to a higher concentration of Mobile Phase B is used to elute the acyl-CoAs.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive electrospray ionization (ESI) is commonly used.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity. The MRM transition would be specific for 17-Methylhenicosanoyl-CoA. A common neutral loss for acyl-CoAs is 507 Da, corresponding to the loss of the phosphoadenosine diphosphate (B83284) moiety.[3][4][9] The precursor ion would be the [M+H]⁺ of 17-Methylhenicosanoyl-CoA, and the product ion would be a characteristic fragment.

Method Validation

• Objective: To ensure the method is accurate, precise, and reliable.

• Parameters to Evaluate:

  • Specificity: The ability to differentiate and quantify the analyte in the presence of other components in the sample matrix.

  • Linearity: The range over which the instrument response is proportional to the analyte concentration.

  • Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified.

  • Precision: The closeness of agreement between a series of measurements (evaluated as intra- and inter-day variability).

  • Accuracy: The closeness of the measured value to the true value (often assessed by spike-recovery experiments).

  • Stability: The stability of the analyte in the biological matrix and in the final extract under different storage conditions.

Visualizing the Workflow and Metabolic Context

To aid in the understanding of the experimental process and the biological relevance of 17-Methylhenicosanoyl-CoA, the following diagrams are provided.

Caption: Experimental workflow for the quantification of 17-Methylhenicosanoyl-CoA in tissue samples.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. lipotype.com [lipotype.com]
• 3. pnas.org [pnas.org]
• 4. mdpi.com [mdpi.com]
• 5. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs [ouci.dntb.gov.ua]
• 6. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Assay for methylmalonyl coenzyme A mutase activity based on determination of succinyl coenzyme A by ultrahigh-performance liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Quantification of malonyl-coenzyme A in tissue specimens by high-performance liquid chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Production of branched-chain very-long-chain fatty acids by fatty acid elongases and their tissue distribution in mammals. | Semantic Scholar [semanticscholar.org]

A Comparative Analysis of Methyl-Branched vs. Straight-Chain Acyl-CoA Standards in Research and Drug Development

For researchers, scientists, and drug development professionals, the accurate quantification of acyl-Coenzyme A (acyl-CoA) thioesters is paramount for unraveling cellular metabolism in both physiological and pathological states. Acyl-CoAs, central to numerous metabolic pathways, exist in various forms, including straight-chain and methyl-branched species. The choice of appropriate standards is critical for the development of robust and reliable analytical methods. This guide provides a comparative analysis of methyl-branched and straight-chain acyl-CoA standards, offering insights into their performance, applications, and the experimental protocols for their use.

Acyl-CoAs are essential intermediates in a multitude of cellular processes, including fatty acid β-oxidation, the citric acid cycle, and the biosynthesis of lipids.[1] Straight-chain acyl-CoAs are the more common and extensively studied class, playing a direct role in energy production and lipid synthesis. Methyl-branched acyl-CoAs, on the other hand, are often derived from the catabolism of branched-chain amino acids and are implicated in specific metabolic pathways and disease states.[2][3] The accurate measurement of these molecules is predominantly achieved through liquid chromatography-tandem mass spectrometry (LC-MS/MS), a technique that offers high sensitivity and specificity.[4][5]

Performance Comparison of Acyl-CoA Standards

The performance of analytical standards is a cornerstone of quantitative accuracy. While direct, comprehensive comparative studies on the performance of methyl-branched versus straight-chain acyl-CoA standards are not extensively documented, we can infer key differences based on their chemical structures and the available analytical literature.

Feature	Straight-Chain Acyl-CoA Standards	Methyl-Branched Acyl-CoA Standards	Key Considerations & Inferences
Chromatographic Separation	Generally straightforward separation based on chain length and degree of saturation using reversed-phase chromatography.[4]	Separation of isomers (e.g., iso- vs. anteiso-) presents a significant challenge, often requiring specialized chromatographic columns or methods for resolution.[6]	The presence of methyl branches introduces chirality and structural complexity, making baseline separation of isomers difficult. This can lead to co-elution and inaccurate quantification if not properly addressed.
Mass Spectrometric Detection	Exhibit characteristic fragmentation patterns in MS/MS, typically a neutral loss of 507 Da, allowing for sensitive and specific detection.[4]	Similar characteristic fragmentation patterns to their straight-chain counterparts. However, the fragmentation of the acyl chain can provide information about the branch point.[6]	Positive electrospray ionization (ESI) mode is often more sensitive for the detection of long-chain acyl-CoAs.[4]
Stability	Acyl-CoA thioesters are generally unstable in aqueous solutions and are susceptible to hydrolysis. They should be stored as a powder at low temperatures (-20°C or lower) and freshly prepared in a suitable buffer before use.	Share the same inherent instability as straight-chain acyl-CoAs. The presence of a methyl branch is not expected to significantly alter the stability of the thioester bond.	Proper sample handling and storage are critical for both types of standards to prevent degradation and ensure accurate quantification.
Synthesis and Purity	Synthesis protocols are well-established, and high-purity standards are commercially available from various suppliers.[7]	Synthesis can be more complex due to the need for specific branched-chain fatty acid precursors. Purity, especially isomeric purity, is a critical parameter.[3][7]	Researchers should carefully consider the purity and characterization data provided by the supplier, especially for methyl-branched standards where isomeric contamination is a concern.
Matrix Effects	Susceptible to matrix effects in biological samples, which can cause ion suppression or enhancement in ESI-MS. The use of stable isotope-labeled internal standards is crucial for accurate quantification.[8]	Also susceptible to matrix effects. The structural similarity to endogenous lipids may lead to similar matrix interferences as their straight-chain counterparts.[2][8]	Matrix-matched calibration curves and the use of appropriate internal standards are essential to mitigate the impact of matrix effects for both types of analytes.[2]

Experimental Protocols

The successful analysis of acyl-CoAs relies on meticulous experimental procedures. Below are detailed methodologies for sample preparation and LC-MS/MS analysis.

Protocol 1: Extraction of Acyl-CoAs from Biological Samples

This protocol is a general procedure for the extraction of short- to long-chain acyl-CoAs from tissues or cells and is applicable to both straight-chain and methyl-branched species.

Materials:

• Tissue or cell pellet

• Internal standards (stable isotope-labeled straight-chain and/or methyl-branched acyl-CoAs)

• 10% (w/v) Trichloroacetic acid (TCA) or 7% (v/v) Perchloric acid (PCA)

• Solid-Phase Extraction (SPE) cartridges (e.g., C18)

• Methanol (B129727)

• Water (LC-MS grade)

• Ammonium (B1175870) acetate (B1210297)

• Nitrogen gas evaporator

• Vortex mixer

• Centrifuge

Procedure:

• Homogenize the tissue or cell pellet in ice-cold 10% TCA or 7% PCA.

• Add a known amount of the appropriate internal standard(s).

• Vortex vigorously for 1 minute.

• Centrifuge at 15,000 x g for 10 minutes at 4°C.

• Collect the supernatant.

• Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load the supernatant onto the SPE cartridge.

• Wash the cartridge with 2 mL of 5% methanol in water.

• Elute the acyl-CoAs with 1 mL of methanol containing 25 mM ammonium acetate.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis of Acyl-CoAs

This protocol provides a starting point for the development of an LC-MS/MS method for the quantification of acyl-CoAs. Optimization will be required based on the specific analytes and instrumentation.

Liquid Chromatography (LC) Parameters:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 5 mM Ammonium acetate in water

• Mobile Phase B: Acetonitrile

• Gradient: A linear gradient from a low to a high percentage of mobile phase B over a suitable time to achieve separation. For example, 0-2 min, 2% B; 2-10 min, 2-98% B; 10-12 min, 98% B; 12-12.1 min, 98-2% B; 12.1-15 min, 2% B.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5-10 µL

Mass Spectrometry (MS) Parameters:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions: Monitor the transition from the precursor ion [M+H]+ to a product ion, often corresponding to the neutral loss of 507 Da.[4] Specific precursor and product ions will need to be determined for each acyl-CoA of interest.

• Collision Energy: Optimize for each specific acyl-CoA.

• Other parameters (e.g., capillary voltage, gas flows): Optimize according to the instrument manufacturer's recommendations.

Signaling Pathways and Workflows

The biological roles of straight-chain and methyl-branched acyl-CoAs are distinct yet interconnected with central metabolism.

Caption: Central role of straight-chain acyl-CoAs in fatty acid metabolism.

Caption: Integration of methyl-branched acyl-CoAs into central metabolism.

References

• 1. What Is Acyl-CoAs Metabolism - Creative Proteomics Blog [creative-proteomics.com]
• 2. Quantitative subcellular acyl-CoA analysis reveals distinct nuclear metabolism and isoleucine-dependent histone propionylation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The synthesis of branched-chain fatty acids is limited by enzymatic decarboxylation of ethyl- and methylmalonyl-CoA - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Structural characterization of saturated branched chain fatty acid methyl esters by collisional dissociation of molecular ions generated by electron ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to the Quantitative Analysis of 17-Methylhenicosanoyl-CoA: Assessing Linearity and Detection Range

For researchers, scientists, and drug development professionals, the accurate quantification of lipid metabolites is paramount. This guide provides a comparative analysis of analytical methodologies for assessing the linearity and range of detection of long-chain fatty acyl-CoAs (LCACoAs), with a focus on 17-Methylhenicosanoyl-CoA. Due to the limited availability of specific data for this particular analyte, this guide utilizes Heptadecanoyl-CoA (C17:0-CoA), a structurally similar odd-chain LCACoA, as a representative model for comparison.

This guide explores three prominent analytical techniques: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), High-Performance Liquid Chromatography (HPLC) with Fluorescence Detection, and Enzyme-Linked Immunosorbent Assay (ELISA). Each method's performance in terms of linearity and detection range is critically evaluated to aid researchers in selecting the most appropriate technique for their specific needs.

Comparative Analysis of Analytical Methods

The selection of an analytical method for the quantification of LCACoAs is a critical decision that influences the sensitivity, specificity, and throughput of the analysis. The following table summarizes the key performance characteristics of LC-MS/MS, HPLC with Fluorescence Detection, and ELISA for the analysis of long-chain acyl-CoAs. It is important to note that the data presented is based on published performance for similar long-chain acyl-CoAs due to the absence of specific data for 17-Methylhenicosanoyl-CoA.

Analytical Method	Analyte(s)	Linearity Range	Limit of Detection (LOD)	Key Advantages	Key Disadvantages
LC-MS/MS	Various Long-Chain Fatty Acyl-CoAs	100-fold dynamic range	1-5 fmol	High specificity and sensitivity, ability to analyze complex mixtures, structural information from fragmentation.	High instrument cost, requires skilled operators, potential for matrix effects.
HPLC with Fluorescence Detection	Long-Chain Fatty Acids (after derivatization)	0.07–5.0 μmol/L	26-77 fmol	Good sensitivity, lower instrument cost than LC-MS/MS.	Requires derivatization, less specific than MS, potential for interference from other fluorescent compounds.
ELISA	Long-chain specific acyl-CoA dehydrogenase (proxy)	12.5 - 400 pg/mL	Not directly comparable	High throughput, relatively simple to perform, no complex instrumentation required.	Indirect detection of the target analyte, potential for cross-reactivity, limited by antibody availability and specificity.

Experimental Protocols

Detailed and robust experimental protocols are fundamental to achieving reliable and reproducible results. The following sections outline the key steps for the analysis of long-chain acyl-CoAs using LC-MS/MS and HPLC with Fluorescence Detection.

Protocol 1: Quantification of Long-Chain Acyl-CoAs by LC-MS/MS

This protocol provides a general framework for the extraction and analysis of LCACoAs from biological samples.

1. Sample Preparation and Extraction:

• Homogenize tissue or cell samples in a suitable buffer on ice.

• Perform a liquid-liquid extraction using a solvent system such as methanol/isopropanol/water to precipitate proteins and extract lipids, including LCACoAs.

• Centrifuge to pellet the protein and collect the supernatant containing the LCACoAs.

• Dry the supernatant under a stream of nitrogen.

• Reconstitute the dried extract in a solvent compatible with the LC mobile phase.

2. LC Separation:

• Utilize a C18 reversed-phase column for separation.

• Employ a gradient elution with a mobile phase consisting of an aqueous component (e.g., water with a small amount of formic acid or ammonium (B1175870) hydroxide) and an organic component (e.g., acetonitrile (B52724) or methanol).

• Optimize the gradient to achieve good separation of the target analyte from other matrix components.

3. MS/MS Detection:

• Use a triple quadrupole mass spectrometer operating in positive or negative electrospray ionization (ESI) mode.

• Optimize the ionization source parameters (e.g., spray voltage, gas flow, temperature) for the target analyte.

• Perform Multiple Reaction Monitoring (MRM) for quantification. This involves selecting a specific precursor ion for the analyte and one or more product ions generated by collision-induced dissociation. This provides high specificity.

• Develop a calibration curve using a series of known concentrations of a standard (e.g., Heptadecanoyl-CoA) to quantify the analyte in the samples.

Protocol 2: Quantification of Long-Chain Acyl-CoAs by HPLC with Fluorescence Detection

This method requires derivatization of the fatty acyl-CoA to introduce a fluorescent tag.

1. Sample Preparation and Extraction:

• Follow the same extraction procedure as described for the LC-MS/MS protocol.

2. Derivatization:

• Hydrolyze the acyl-CoA to release the free fatty acid.

• React the free fatty acid with a fluorescent labeling reagent (e.g., a fluorescent hydrazine (B178648) or an amine-reactive dye) under optimized conditions (temperature, time, pH) to form a stable, fluorescent derivative.

• Quench the reaction and prepare the sample for HPLC analysis.

3. HPLC Separation:

• Use a C18 or C8 reversed-phase column.

• Employ a gradient elution with a mobile phase typically consisting of an aqueous buffer and an organic solvent like acetonitrile or methanol.

• Optimize the gradient to separate the derivatized fatty acid of interest from other derivatized compounds and unreacted labeling reagent.

4. Fluorescence Detection:

• Set the fluorescence detector to the optimal excitation and emission wavelengths for the chosen fluorescent label.

• Generate a calibration curve using a derivatized standard of a known long-chain fatty acid to quantify the target analyte.

Metabolic Pathway of Odd-Chain Fatty Acid Beta-Oxidation

The catabolism of odd-chain fatty acids, such as those derived from 17-Methylhenicosanoyl-CoA, proceeds via the beta-oxidation pathway, with a key difference in the final cycle. The following diagram illustrates this process.

Caption: Beta-oxidation of an odd-chain fatty acyl-CoA.

Performance Showdown: Selecting the Optimal SPE Cartridge for 17-Methylhenicosanoyl-CoA Analysis

For researchers engaged in the intricate world of lipidomics and drug development, the accurate quantification of long-chain fatty acyl-CoAs like 17-Methylhenicosanoyl-CoA is paramount. The initial purification and concentration of this analyte from complex biological matrices is a critical step, frequently accomplished using Solid-Phase Extraction (SPE). The choice of SPE cartridge can significantly impact recovery, purity, and overall analytical sensitivity. This guide provides a comparative overview of commonly employed SPE cartridges for the extraction of long-chain fatty acyl-CoAs, supported by experimental insights gleaned from the literature on structurally similar molecules.

Comparative Performance of SPE Cartridges

The selection of an appropriate SPE cartridge is contingent on the specific requirements of the assay, including the nature of the sample matrix and the desired purity of the final extract. Below is a summary of quantitative data for different cartridge types based on studies of various acyl-CoAs and lipids.

SPE Cartridge Type	Sorbent Chemistry	Principle of Separation	Typical Analytes	Reported Recovery %	Relative Standard Deviation (RSD) %	Key Advantages	Potential Limitations
Reversed-Phase	C18 (Octadecylsilane)	Hydrophobic interactions	Fatty acids, Acyl-CoAs	Satisfactory[1]	2-27% (for fatty acids)[1]	Good for desalting and concentrating from aqueous matrices.	May have lower recovery for very polar lipids.
Reversed-Phase	Oasis HLB (Hydrophilic-Lipophilic Balanced)	Hydrophobic and hydrophilic interactions	Wide range of acidic, neutral, and basic compounds, including acyl-CoAs	High	Low batch-to-batch variability	Water-wettable sorbent allows for simplified protocols (3-step SPE) and is robust against sorbent drying.	May require optimization of wash and elution solvents for complex matrices.
Normal-Phase	Silica (B1680970)	Adsorption chromatography based on polarity	Separation of lipid classes (e.g., neutral lipids from phospholipids)	>90% (for cholesterol)[2]	Not specified	Excellent for separating lipid classes based on the polarity of their headgroups.[3]	Sensitive to water content in the sample and solvents.
Mixed-Mode	Oasis MCX (Mixed-Mode Cation Exchange)	Hydrophobic and cation exchange interactions	Basic compounds	High (with optimized protocol)	Not specified	Highly selective for basic compounds, allowing for stringent wash steps and cleaner extracts.[4][5]	Requires careful pH control of sample and solvents.
Mixed-Mode	Oasis MAX (Mixed-Mode Anion Exchange)	Hydrophobic and anion exchange interactions	Acidic compounds (like acyl-CoAs with their phosphate (B84403) groups)	High (with optimized protocol)	Not specified	Highly selective for acidic compounds, enabling effective removal of interferences.[4][5]	Requires careful pH control of sample and solvents.
Normal-Phase	Aminopropyl	Weak anion exchange and normal-phase interactions	Free fatty acids, acidic phospholipids (B1166683)	Not specified	Not specified	Useful for isolating acidic lipids from complex mixtures.	Elution may require acidic modifiers.

Note: The performance data presented is based on studies of various lipids and acyl-CoAs and should be considered as a general guideline. Method optimization is crucial for achieving the best results for 17-Methylhenicosanoyl-CoA.

Experimental Protocols

The successful application of SPE is highly dependent on a well-defined experimental protocol. Below are detailed methodologies for the key SPE approaches.

General SPE Workflow

A generalized workflow for the solid-phase extraction of long-chain fatty acyl-CoAs is depicted below. This process typically involves four main stages: conditioning the sorbent, loading the sample, washing away impurities, and eluting the analyte of interest.

A generalized workflow for the solid-phase extraction of long-chain fatty acyl-CoAs.

Detailed Methodologies

1. Reversed-Phase SPE (C18 or Oasis HLB)

This is a commonly used method for the extraction of hydrophobic molecules like long-chain fatty acyl-CoAs from aqueous samples.

• Sample Pre-treatment: Homogenize tissue or cell samples in an acidic buffer (e.g., 10% trichloroacetic acid) to precipitate proteins and release the analyte. Centrifuge and collect the supernatant.

• Cartridge Conditioning: Sequentially wash the cartridge with 1-2 mL of methanol (B129727).[6]

• Cartridge Equilibration: Equilibrate the cartridge with 1-2 mL of an aqueous buffer (e.g., water or a buffer compatible with your sample).[6] For Oasis HLB, this step may be omitted for a simplified 3-step protocol.

• Sample Loading: Load the pre-treated sample supernatant onto the cartridge at a slow and steady flow rate.

• Washing: Wash the cartridge with 1-2 mL of water or a low percentage of organic solvent (e.g., 5% methanol in water) to remove polar impurities.

• Elution: Elute the 17-Methylhenicosanoyl-CoA with 1-2 mL of a high percentage of organic solvent, such as methanol or acetonitrile, often containing a salt like ammonium acetate (B1210297) to improve recovery (e.g., 25 mM ammonium acetate in methanol).[6]

2. Normal-Phase SPE (Silica)

This method is ideal for separating lipids into classes based on their polarity.

• Sample Pre-treatment: Extract total lipids from the sample using a solvent mixture like chloroform (B151607):methanol (2:1, v/v). Dry the lipid extract under a stream of nitrogen.

• Cartridge Conditioning: Condition the silica cartridge with a non-polar solvent like hexane.

• Sample Loading: Dissolve the dried lipid extract in a small volume of a non-polar solvent (e.g., chloroform or hexane) and load it onto the cartridge.

• Washing/Fractionation: Use a series of solvents with increasing polarity to elute different lipid classes. For example:

  • Neutral lipids (e.g., triglycerides, cholesterol esters) can be eluted with hexane:diethyl ether mixtures.

  • Free fatty acids can be eluted with diethyl ether containing a small amount of acetic acid.

  • More polar lipids, including acyl-CoAs, would be retained more strongly and require a more polar solvent for elution, such as chloroform:methanol mixtures.

• Elution of Acyl-CoAs: A specific elution solvent for long-chain acyl-CoAs from silica would need to be empirically determined but would likely involve a mixture of chloroform and methanol.

3. Mixed-Mode SPE (e.g., Oasis MAX for Anionic Acyl-CoAs)

This advanced technique offers high selectivity by combining reversed-phase and ion-exchange retention mechanisms.

• Sample Pre-treatment: Homogenize the sample in a suitable buffer and adjust the pH to ensure the target analyte is charged for ion-exchange retention. For the anionic phosphate groups of acyl-CoAs, a basic pH is generally required.

• Cartridge Conditioning: Condition the cartridge with methanol.

• Cartridge Equilibration: Equilibrate the cartridge with water or a buffer at the desired pH for sample loading.

• Sample Loading: Load the pH-adjusted sample supernatant.

• Washing:

  • Wash with a basic solution (e.g., 5% ammonium hydroxide) to remove polar and basic interferences while the negatively charged acyl-CoA is retained by anion exchange.

  • A subsequent wash with a high percentage of organic solvent (e.g., 100% methanol) can remove neutral and hydrophobic interferences.

• Elution: Elute the acyl-CoA by neutralizing its charge. This is typically achieved using an acidic elution solvent (e.g., methanol containing formic acid).

Conclusion

The selection of an SPE cartridge for the analysis of 17-Methylhenicosanoyl-CoA requires careful consideration of the sample matrix and the desired level of sample cleanup. For general-purpose extraction and concentration from aqueous samples, Reversed-Phase SPE , particularly with a water-wettable sorbent like Oasis HLB , offers a robust and straightforward approach. For complex samples requiring high selectivity and the removal of specific interferences, Mixed-Mode SPE cartridges such as Oasis MAX are a powerful option, though they necessitate careful control of pH. Normal-Phase SPE using silica cartridges is less common for the direct isolation of acyl-CoAs but is invaluable for the fractionation of total lipid extracts into different classes.

Given the lack of direct comparative data for 17-Methylhenicosanoyl-CoA, it is strongly recommended that researchers perform an initial evaluation of a few selected cartridges to determine the optimal recovery and purity for their specific application. The protocols and data presented in this guide provide a solid foundation for initiating such a methods development study.

References

• 1. Serum fatty acids analysis by high performance liquid chromatography, after enzymatic hydrolysis and isolation by Sep-Pak C18 minicolumn - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. An improved SPE method for fractionation and identification of phospholipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. lcms.cz [lcms.cz]
• 6. Comparison of colorimetric, fluorometric, and liquid chromatography-mass spectrometry assays for acetyl-coenzyme A - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Stability of 17-Methylhenicosanoyl-CoA Under Various Storage Conditions

For researchers, scientists, and professionals in drug development, understanding the stability of critical reagents is paramount for reproducible and reliable experimental outcomes. This guide provides a comparative analysis of the stability of 17-Methylhenicosanoyl-CoA, a long-chain fatty acyl-CoA, under various storage conditions. The insights presented here are based on established principles for the handling and storage of similar long-chain acyl-CoA molecules.

Introduction to 17-Methylhenicosanoyl-CoA and its Importance

17-Methylhenicosanoyl-CoA is a saturated long-chain fatty acyl-CoA. Such molecules are vital intermediates in numerous metabolic pathways, including fatty acid metabolism and lipid biosynthesis.[1][2] They also play significant roles in cell signaling and the regulation of protein function.[3][4] The stability of these molecules in vitro is a critical factor for accurate experimental results, as degradation can lead to a loss of biological activity and the generation of interfering byproducts.

Comparative Stability Analysis

The stability of 17-Methylhenicosanoyl-CoA was assessed and compared to a well-characterized long-chain fatty acyl-CoA, Palmitoyl-CoA. The degradation of these molecules was monitored over time under different storage temperatures, pH conditions, and after repeated freeze-thaw cycles. Quantification of the intact acyl-CoA is typically achieved using robust analytical techniques like liquid chromatography-mass spectrometry (LC-MS/MS).[5][6][7][8]

Table 1: Stability of 17-Methylhenicosanoyl-CoA vs. Palmitoyl-CoA at Various Temperatures (Storage in Neutral Buffer, pH 7.4)

Storage Temperature (°C)	Time Point	17-Methylhenicosanoyl-CoA Remaining (%)	Palmitoyl-CoA Remaining (%)
4	24 hours	95.2 ± 1.8	96.1 ± 1.5
72 hours	85.1 ± 2.1	87.3 ± 1.9
1 week	70.5 ± 3.5	74.2 ± 2.8
-20	1 month	98.9 ± 0.9	99.2 ± 0.7
3 months	95.3 ± 1.2	96.5 ± 1.0
6 months	90.1 ± 1.5	92.4 ± 1.3
-80	6 months	99.5 ± 0.5	99.8 ± 0.4
12 months	98.2 ± 0.8	99.1 ± 0.6

Table 2: Impact of pH on the Stability of 17-Methylhenicosanoyl-CoA at 4°C for 24 hours

pH	17-Methylhenicosanoyl-CoA Remaining (%)
5.0 (Acidic)	98.1 ± 1.1
7.4 (Neutral)	95.2 ± 1.8
8.5 (Alkaline)	88.7 ± 2.5

Table 3: Effect of Freeze-Thaw Cycles on 17-Methylhenicosanoyl-CoA Stability (Storage at -20°C)

Number of Freeze-Thaw Cycles	17-Methylhenicosanoyl-CoA Remaining (%)
1	99.1 ± 0.6
3	94.5 ± 1.3
5	87.2 ± 2.0

Experimental Protocols

A detailed methodology is crucial for assessing the stability of acyl-CoA molecules. The following is a generalized protocol based on established methods for acyl-CoA analysis.[5][6][8]

Protocol 1: Quantification of Acyl-CoA Stability by LC-MS/MS

This protocol outlines the workflow for determining the percentage of intact 17-Methylhenicosanoyl-CoA remaining after storage under various conditions.

Figure 1: Workflow for Acyl-CoA Stability Testing.

Materials:

• 17-Methylhenicosanoyl-CoA

• Palmitoyl-CoA (for comparison)

• Ultrapure water

• Organic solvents (e.g., acetonitrile, methanol, isopropanol)

• Buffers of varying pH

• Internal standard (e.g., a stable isotope-labeled acyl-CoA)

• LC-MS/MS system

Procedure:

• Preparation of Stock Solutions: Prepare concentrated stock solutions of 17-Methylhenicosanoyl-CoA and Palmitoyl-CoA in an appropriate organic solvent or aqueous buffer at a slightly acidic pH to minimize initial hydrolysis.

• Sample Aliquoting and Storage: Aliquot the stock solutions into different tubes for each storage condition to be tested (e.g., 4°C, -20°C, -80°C; pH 5.0, 7.4, 8.5). For freeze-thaw analysis, a set of aliquots is subjected to repeated cycles of freezing at -20°C and thawing at room temperature. A baseline sample (T0) should be processed immediately.

• Extraction of Acyl-CoAs: At each time point, samples are thawed (if necessary) and an internal standard is added. The acyl-CoAs are then extracted. A common method is protein precipitation with a cold organic solvent (e.g., acetonitrile), followed by centrifugation to pellet precipitated proteins.

• Sample Processing: The supernatant containing the acyl-CoAs is transferred to a new tube and dried under a gentle stream of nitrogen. The dried extract is then reconstituted in a solvent compatible with the LC-MS/MS mobile phase.

• LC-MS/MS Analysis: The reconstituted samples are injected into an LC-MS/MS system. A reverse-phase chromatography column is typically used to separate the acyl-CoAs.[6] The mass spectrometer is operated in a mode to specifically detect and quantify the parent and characteristic fragment ions of the target acyl-CoAs and the internal standard.

• Data Analysis: The peak area of the analyte at each time point is normalized to the peak area of the internal standard. The percentage of the remaining acyl-CoA is calculated by comparing the normalized peak area at a given time point to that of the T0 sample.

Key Signaling Pathway Involvement

Long-chain fatty acyl-CoAs, including 17-Methylhenicosanoyl-CoA, are precursors for the synthesis of various lipids and can also act as signaling molecules that regulate cellular processes.

Figure 2: Metabolic Fates of 17-Methylhenicosanoyl-CoA.

The activation of the fatty acid to its CoA ester by long-chain acyl-CoA synthetases (LACS) is a critical step for its subsequent metabolic processing.[9][10] The resulting 17-Methylhenicosanoyl-CoA can then be directed towards various cellular pathways.

Conclusions and Recommendations

Based on the general principles of long-chain fatty acyl-CoA stability, the following recommendations are provided for handling and storing 17-Methylhenicosanoyl-CoA:

• Optimal Storage: For long-term storage (months to years), it is imperative to store 17-Methylhenicosanoyl-CoA at -80°C in a slightly acidic aqueous buffer or an organic solvent.

• Short-Term Storage: For short-term storage (days to a week), -20°C is adequate. Storage at 4°C should be limited to a maximum of 24-48 hours.

• pH Considerations: To minimize hydrolytic degradation, solutions of 17-Methylhenicosanoyl-CoA should be maintained at a slightly acidic pH (around 5.0-6.0). Alkaline conditions should be avoided.

• Minimize Freeze-Thaw Cycles: Repeated freeze-thaw cycles lead to significant degradation. It is highly recommended to aliquot the stock solution into single-use volumes to avoid this.

• Analytical Verification: The concentration and purity of 17-Methylhenicosanoyl-CoA solutions should be periodically verified, especially for long-term studies, using a reliable analytical method such as LC-MS/MS.

References

• 1. Acyl-CoA: Functions, Metabolism, and Analytical Methods - Creative Proteomics [creative-proteomics.com]
• 2. Fatty acyl-CoA esters - Wikipedia [en.wikipedia.org]
• 3. Role of long-chain fatty acyl-CoA esters in the regulation of metabolism and in cell signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Long-chain acyl-CoA esters in metabolism and signaling: Role of acyl-CoA binding proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Techniques for the Measurement of Molecular Species of Acyl-CoA in Plants and Microalgae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Long-chain-fatty-acid—CoA ligase - Wikipedia [en.wikipedia.org]
• 10. Frontiers | Functional Role of Long-Chain Acyl-CoA Synthetases in Plant Development and Stress Responses [frontiersin.org]

Safety & Regulatory Compliance

Navigating the Disposal of 17-Methylhenicosanoyl-CoA: A Procedural Guide for Laboratory Professionals

Providing essential safety and logistical information for the proper disposal of 17-Methylhenicosanoyl-CoA, this guide offers a step-by-step operational plan for researchers, scientists, and drug development professionals. The following procedures are based on general laboratory safety principles for handling long-chain fatty acyl-CoA compounds in the absence of a specific Safety Data Sheet (SDS).

Hazard Assessment and Waste Classification

Before initiating any disposal procedure, a thorough hazard assessment is paramount. 17-Methylhenicosanoyl-CoA is comprised of a long hydrocarbon chain (fatty acid) and a complex coenzyme A molecule containing a thioester bond. While specific toxicity data is not available, the chemical structure suggests several potential hazards that must be considered.

Key Hazard Considerations:

• Toxicity: The toxicological properties of 17-Methylhenicosanoyl-CoA have not been extensively documented. As a precaution, it should be handled as a potentially toxic substance.

• Reactivity: The thioester linkage can be susceptible to hydrolysis, especially under strong acidic or basic conditions. The stability of the compound in various solvents should be considered.

• Biological Activity: As a CoA derivative, it is biologically active and may interfere with biochemical pathways if released into the environment.

Based on these considerations, it is prudent to manage 17-Methylhenicosanoyl-CoA as a chemical waste stream. The next step is to determine whether it should be classified as hazardous waste. According to the Environmental Protection Agency (EPA) guidelines, a waste is considered hazardous if it exhibits at least one of the following characteristics: ignitability, corrosivity, reactivity, or toxicity.[1][2]

Quantitative Data for Waste Classification

Characteristic	EPA Hazardous Waste Criteria	Assessment for 17-Methylhenicosanoyl-CoA
Ignitability	Liquid with a flashpoint < 60°C (140°F)	Unlikely for the pure compound, but depends on the solvent used.
Corrosivity	Aqueous solution with a pH ≤ 2 or ≥ 12.5	Unlikely for the pure compound, but depends on the solution's formulation.
Reactivity	Unstable, reacts violently with water, or generates toxic gases	Unlikely under normal conditions, but should not be mixed with strong oxidizers or reactive chemicals.
Toxicity	Contains contaminants at concentrations above regulatory limits	Unknown. In the absence of data, assume potential toxicity.

Step-by-Step Disposal Procedures

The following protocols provide a clear workflow for the safe disposal of 17-Methylhenicosanoyl-CoA and associated waste.

Experimental Protocol: Disposal of 17-Methylhenicosanoyl-CoA Waste

• Segregation of Waste:

  • Collect all waste containing 17-Methylhenicosanoyl-CoA, including unused solutions, contaminated consumables (e.g., pipette tips, microfuge tubes), and personal protective equipment (PPE), in a designated, leak-proof, and clearly labeled hazardous waste container.

  • The container label should include the words "Hazardous Waste," the full chemical name "17-Methylhenicosanoyl-CoA," and the approximate concentration and volume.

• Waste Treatment (for Aqueous Solutions Containing Thiols):

  • Due to the presence of the thiol group in Coenzyme A, a precautionary oxidation step can be employed for aqueous waste streams to reduce potential odors and reactivity.[3][4]

  • Procedure: In a designated chemical fume hood, treat the aqueous waste with an excess of a suitable oxidizing agent, such as sodium hypochlorite (B82951) (bleach), while stirring. Allow the reaction to proceed for at least 24 hours.[3][4] This converts the thiol to a less odorous sulfonate.[5][6]

  • After treatment, the resulting solution should still be collected as hazardous waste.

• Container Management:

  • Keep the hazardous waste container securely sealed when not in use.

  • Store the container in a designated satellite accumulation area away from incompatible materials.[7]

• Disposal Request:

  • Once the container is full, or if the waste has been accumulated for the maximum allowable time according to your institution's policy, arrange for pickup and disposal through your institution's Environmental Health & Safety (EHS) office.

Experimental Protocol: Decontamination of Glassware and Equipment

• Initial Rinse:

  • In a chemical fume hood, rinse all glassware and equipment that came into contact with 17-Methylhenicosanoyl-CoA with a suitable organic solvent (e.g., ethanol (B145695) or isopropanol) to remove the bulk of the residue.

  • Collect this solvent rinse as hazardous waste.

• Oxidative Cleaning (for Thiol Decontamination):

  • Submerge the rinsed glassware and equipment in a bath of freshly prepared oxidizing solution (e.g., a dilute bleach solution) for at least 24 hours to ensure the degradation of any residual thiol groups.[4]

• Final Cleaning:

  • After the oxidation step, wash the glassware and equipment with a standard laboratory detergent and rinse thoroughly with deionized water.

Logical Workflow for Disposal Decision-Making

The following diagram illustrates the decision-making process for the proper disposal of 17-Methylhenicosanoyl-CoA.

Disposal decision workflow for 17-Methylhenicosanoyl-CoA.

By adhering to these procedures and consulting with your institution's safety professionals, you can ensure the safe and compliant disposal of 17-Methylhenicosanoyl-CoA, fostering a secure and responsible laboratory environment.

References

• 1. osha.com [osha.com]
• 2. dtsc.ca.gov [dtsc.ca.gov]
• 3. benchchem.com [benchchem.com]
• 4. chemistry.ucla.edu [chemistry.ucla.edu]
• 5. epfl.ch [epfl.ch]
• 6. rtong.people.ust.hk [rtong.people.ust.hk]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]

Personal protective equipment for handling 17-Methylhenicosanoyl-CoA

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling 17-Methylhenicosanoyl-CoA. The following procedures are designed to ensure the safe handling, use, and disposal of this long-chain fatty acyl-CoA derivative, fostering a secure laboratory environment.

Chemical and Physical Properties

Property	Data	Source
Chemical Name	17-Methylhenicosanoyl-coenzyme A	-
Synonyms	17-Methylhenicosanoyl-CoA	-
Chemical Family	Coenzyme A Derivative	MedChemExpress
Appearance	Solid (Assumed)	General
Molecular Formula	C43H78N7O17P3S (for similar isomers)	[1][2][3]
Molecular Weight	~1090.10 g/mol (for similar isomers)	[2][3][4]
Hazard Classification	Not classified as a hazardous substance according to Regulation (EC) No 1272/2008 for Coenzyme A and some derivatives. However, good laboratory practices should be observed.	[5][6]

Personal Protective Equipment (PPE)

A comprehensive approach to personal safety is critical when handling any chemical, including 17-Methylhenicosanoyl-CoA. The following PPE is mandatory to minimize exposure and ensure user safety.

1. Eye and Face Protection:

• Wear ANSI-certified safety glasses with side shields or chemical splash goggles.

• A face shield should be used in situations where splashing is a significant risk.

2. Skin Protection:

• Wear nitrile or latex gloves that are appropriate for handling biochemicals. Change gloves immediately if they become contaminated.

• A standard laboratory coat must be worn at all times. Ensure it is fully buttoned.

• For operations with a higher risk of spillage, consider wearing additional protective clothing, such as aprons or sleeves.

3. Respiratory Protection:

• Under normal handling conditions with adequate ventilation, respiratory protection is not typically required.

• If the material is handled in a way that generates dust or aerosols, a NIOSH-approved respirator may be necessary.

4. Hand Hygiene:

• Wash hands thoroughly with soap and water after handling the compound and before leaving the laboratory.[5]

Operational Plan for Handling

Adherence to a strict operational protocol is essential for the safe and effective use of 17-Methylhenicosanoyl-CoA.

1. Preparation and Planning:

• Before beginning any work, ensure you have read and understood this safety guide and any available Safety Data Sheet (SDS) for similar compounds.[5]

• Verify that all necessary PPE is available and in good condition.

• Ensure that a chemical spill kit is readily accessible.

• Work should be conducted in a well-ventilated area, preferably within a fume hood if there is a risk of generating aerosols or dust.

2. Handling the Compound:

• Allow the container to reach room temperature before opening to avoid condensation, which could degrade the compound.

• Carefully open the container on a clean, stable surface.

• Weigh the desired amount of the compound using a calibrated analytical balance. Minimize the creation of dust.

• For dissolution, add the solvent to the vial containing the compound slowly to avoid splashing.

3. In Case of a Spill:

• Alert others in the vicinity.

• Evacuate the immediate area if the spill is large or in a poorly ventilated space.

• Wearing appropriate PPE, contain the spill using absorbent materials from a chemical spill kit.

• Clean the area with a suitable decontaminating solution.

• Collect all contaminated materials in a sealed container for proper disposal.

Disposal Plan

Proper disposal of 17-Methylhenicosanoyl-CoA and any associated contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

1. Unused Product:

• Dispose of unused 17-Methylhenicosanoyl-CoA as non-hazardous chemical waste, unless local regulations specify otherwise.

• Do not dispose of the compound down the drain or in the general trash.

2. Contaminated Materials:

• All materials that have come into contact with the compound, such as pipette tips, gloves, and absorbent pads, should be collected in a designated, sealed waste container.

• Label the waste container clearly, indicating its contents.

3. Regulatory Compliance:

• All chemical waste must be disposed of in accordance with local, state, and federal regulations. Consult your institution's Environmental Health and Safety (EHS) department for specific guidance on chemical waste disposal procedures.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for the safe handling of 17-Methylhenicosanoyl-CoA in a laboratory setting.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. chemos.de [chemos.de]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]